2-Phenyl-2-(phenylamino)ethan-1-ol

Core Science & Biosynthesis

2-Phenyl-2-(phenylamino)ethan-1-ol CAS number 13891-02-6

An In-Depth Technical Guide to 2-Phenyl-2-(phenylamino)ethan-1-ol (CAS 13891-02-6): Synthesis, Characterization, and Biological Significance

Introduction

2-Phenyl-2-(phenylamino)ethan-1-ol, with the CAS number 13891-02-6, is a synthetic organic compound belonging to the amino alcohol family. Structurally, it features a phenyl group and a phenylamino group attached to the same chiral carbon, with a primary alcohol at the adjacent position. This molecule has garnered attention in medicinal chemistry and pharmacology due to its biological activities.

This technical guide provides a comprehensive overview of 2-Phenyl-2-(phenylamino)ethan-1-ol, intended for researchers, scientists, and professionals in drug development. It covers the compound's physicochemical properties, a detailed synthesis protocol, analytical characterization methods, its biological significance as a beta-adrenergic receptor agonist, and essential safety and handling information. The content is structured to provide not just procedural steps but also the scientific rationale behind them, ensuring a thorough understanding for practical application.

Physicochemical Properties

A clear understanding of the physicochemical properties of 2-Phenyl-2-(phenylamino)ethan-1-ol is fundamental for its handling, formulation, and application in research. The key properties are summarized in the table below.

Property	Value	Source
CAS Number	13891-02-6	[1]
Molecular Formula	C14H15NO	[1]
Molecular Weight	213.27 g/mol	[1]
IUPAC Name	2-anilino-2-phenylethanol	[1]
Appearance	White crystalline powder	[2]
Melting Point	199-202°C	[2]
Boiling Point	520.3°C at 760 mmHg	[2]
Solubility	Practically insoluble in water; soluble in methanol, ethanol, and chloroform	[2]

Synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol

The synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol can be achieved through the reduction of the corresponding ketone, 2-phenyl-2-(phenylamino)ethanone. This method is efficient, with reported yields of around 70%.[2] The choice of sodium borohydride as the reducing agent is based on its selectivity for reducing ketones in the presence of other functional groups and its operational simplicity under mild conditions.[2]

Experimental Protocol: Reduction of 2-phenyl-2-(phenylamino)ethanone

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-phenyl-2-(phenylamino)ethanone in ethanol.

• Reagent Addition: Slowly add sodium borohydride to the solution at room temperature. The molar ratio of sodium borohydride to the ketone should be optimized, but a slight excess is typically used to ensure complete reduction.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up:

  • Quench the reaction by carefully adding water to decompose the excess sodium borohydride.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the dried organic solution under reduced pressure to obtain the crude product. Further purification can be achieved by recrystallization from a suitable solvent system to yield pure 2-Phenyl-2-(phenylamino)ethan-1-ol.

Synthesis Workflow for 2-Phenyl-2-(phenylamino)ethan-1-ol.

Analytical Characterization and Quality Control

The identity and purity of synthesized 2-Phenyl-2-(phenylamino)ethan-1-ol must be confirmed through rigorous analytical methods. High-Performance Liquid Chromatography (HPLC) is a common technique for assessing purity, while Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used for structural elucidation.[2]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

A general HPLC method for determining the purity of the compound is outlined below. Specific parameters may need to be optimized for the available instrumentation and column.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% trifluoroacetic acid or formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength determined by the UV-Vis spectrum of the compound.

• Sample Preparation: Dissolve a small amount of the compound in the mobile phase or a suitable solvent.

• Injection: Inject a small volume (e.g., 10 µL) of the sample solution.

• Analysis: The purity is calculated from the area of the product peak relative to the total peak area in the chromatogram.

Spectroscopic Characterization

The structure of 2-Phenyl-2-(phenylamino)ethan-1-ol is confirmed by spectroscopic methods.[3]

¹H-NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the aromatic and aliphatic protons in the molecule.

Chemical Shift (δ)	Multiplicity	Integration	Assignment
7.27	q	4H	Aromatic protons
7.21–7.17	m	1H	Aromatic proton
7.07–6.99	m	2H	Aromatic protons
6.60	t	1H	Aromatic proton
6.50	d	2H	Aromatic protons
4.43	dd	1H	CH
3.86	dd	1H	CH₂
3.68	dd	1H	CH₂

Data obtained from a 400 MHz spectrum in CDCl₃.[3]

Mass Spectrometry (MS): GC-MS analysis can be used to confirm the molecular weight of the compound.[3]

Analytical Workflow for Quality Control.

Biological Activity and Mechanism of Action

2-Phenyl-2-(phenylamino)ethan-1-ol is recognized as a beta-adrenergic receptor agonist, with activity on both β1 and β2 subtypes.[2] This dual agonism underlies its therapeutic applications.

• Bronchodilation: As a β2-adrenergic receptor agonist, it induces relaxation of the smooth muscles in the airways, making it useful in the treatment of asthma and chronic obstructive pulmonary disease (COPD).[2]

• Tocolysis: Its agonist activity at β2-adrenergic receptors in the uterus leads to uterine muscle relaxation, which can be utilized to delay premature labor.[2]

• Vasodilation: In veterinary medicine, it has been used as a vasodilator for treating heart failure in canines and felines.[2]

The mechanism of action involves the binding of the compound to beta-adrenergic receptors, which are G-protein coupled receptors. This binding activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). Elevated cAMP levels then activate protein kinase A (PKA), which phosphorylates various downstream targets, ultimately resulting in the physiological response (e.g., smooth muscle relaxation).

Simplified Beta-Adrenergic Signaling Pathway.

Furthermore, the structural backbone of this compound is of interest in drug discovery. For instance, derivatives of its precursor, 1-phenyl-2-(phenylamino)ethanone, have been investigated as inhibitors of MCR-1, a protein conferring resistance to the antibiotic colistin.[4][5] This highlights the potential of the 2-phenyl-2-(phenylamino)ethanol scaffold for the development of novel therapeutic agents.

Safety and Handling

While 2-Phenyl-2-(phenylamino)ethan-1-ol exhibits low acute toxicity, proper safety precautions are essential in a laboratory setting.[2]

Toxicity Data	Value	Species
Acute Toxicity (LD50)	3050 mg/kg	Rat
Mutagenicity	Non-mutagenic	In vitro/in vivo assays
Carcinogenicity	Non-carcinogenic	In vitro/in vivo assays

Data from chronic toxicity studies in rats and dogs showed no significant adverse effects at doses up to 100 mg/kg/day.[2]

Recommended Safety Practices

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[6][7] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8] Avoid inhalation of dust and contact with skin and eyes.[7]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[6][7]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion

2-Phenyl-2-(phenylamino)ethan-1-ol is a valuable compound with established biological activity as a beta-adrenergic receptor agonist. Its straightforward synthesis and well-characterized properties make it an accessible tool for research in pharmacology and medicinal chemistry. The potential for this chemical scaffold to be utilized in the development of new therapeutic agents further underscores its importance. This guide provides the essential technical information for researchers to safely handle, synthesize, and characterize this compound, facilitating its application in further scientific endeavors.

References

• 2-Phenyl-2-(phenylamino)ethan-1-ol. PubChem. (n.d.). Retrieved from [Link]

• 2-(Ethylamino)-1-phenylpropan-1-ol Properties. CompTox Chemicals Dashboard. (2025, October 15). Retrieved from [Link]

• Supplementary Information For: - DOI. (2019, August 5). Retrieved from [Link]

• Allais, A., Meier, J., & Dube, J. (1975). U.S. Patent No. 3,892,773. U.S. Patent and Trademark Office.
• Process for the production of substituted 2-[2-(phenyl) ethylamino]alkaneamide derivatives. (2020). Google Patents.

• An efficient and atom-economical route to N-aryl amino alcohols from primary amines Supplementary Information Contents. (n.d.). Retrieved from [Link]

• Safety Data Sheet. (n.d.). Retrieved from [Link]

• Chemical Properties of Ethanol, 2-(phenylamino)- (CAS 122-98-5). Cheméo. (n.d.). Retrieved from [Link]

• 2-Phenyl-N-(2-phenylethyl)ethan-1-amine. PubChem. (n.d.). Retrieved from [Link]

• SAFETY DATA SHEET. rci labscan limited. (2021, August 2). Retrieved from [Link]

• Ethanol, 2-(phenylamino)-. NIST WebBook. (n.d.). Retrieved from [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives. European Patent Office. (n.d.). Retrieved from [Link]

• Process for preparing 2-(o-aminophenyl)ethanol. (1990). Google Patents.

• Ethanol, 2-(phenylamino)-. NIST WebBook. (n.d.). Retrieved from [Link]

• 2-((2-(Phenylamino)ethyl)amino)ethan-1-ol. Pharmaffiliates. (n.d.). Retrieved from [Link]

• 2-(PHENYLAMINO)ETHAN-1-OL. Matrix Fine Chemicals. (n.d.). Retrieved from [Link]

• Lan, X. J., Yan, H. T., Lin, F., Hou, S., Li, C. C., Wang, G. S., Sun, W., Xiao, J. H., & Li, S. (2019). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. Molecules (Basel, Switzerland), 24(15), 2719. Retrieved from [Link]

• Lan, X. J., Yan, H. T., Lin, F., Hou, S., Li, C. C., Wang, G. S., Sun, W., Xiao, J. H., & Li, S. (2019). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. MDPI. Retrieved from [Link]

• 2-Phenethylamines in Medicinal Chemistry: A Review. (2021). MDPI. Retrieved from [Link]

• One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies. (n.d.). Impactfactor. Retrieved from [Link]

• 1,2-Diphenyl-2-[(1-phenylethyl)amino]ethanol. ResearchGate. (n.d.). Retrieved from [Link]

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Technical Guide: Molecular Structure and Synthesis of 2-Anilino-2-Phenylethanol

The following technical guide details the molecular structure, synthesis, and characterization of 2-anilino-2-phenylethanol , a critical

-amino alcohol intermediate in organic synthesis and drug development.

Executive Summary

2-Anilino-2-phenylethanol (IUPAC: 2-phenyl-2-(phenylamino)ethan-1-ol) is a vicinal amino alcohol featuring a secondary amine and a primary alcohol. It serves as a privileged scaffold in medicinal chemistry, acting as a precursor to chiral oxazolidinones, imidazoles, and as a ligand in asymmetric catalysis. Its structural integrity relies on the regioselective opening of styrene oxide, where the nucleophilic attack occurs at the benzylic position, controlled by steric and electronic factors.

Property	Data
IUPAC Name	2-Phenyl-2-(phenylamino)ethan-1-ol
CAS Registry	13891-02-6
Molecular Formula
Molecular Weight	213.28 g/mol
Chiral Center	C2 (Benzylic position)
Key Functionality	-Amino Alcohol (1,2-amino alcohol)

Molecular Architecture & Stereochemistry

Connectivity and Regioisomerism

The molecule consists of an ethanol backbone substituted at the C2 position with both a phenyl ring and an anilino (

) group. This specific connectivity distinguishes it from its regioisomer, 2-anilino-1-phenylethanol , where the phenyl group is on C1 (the carbinol carbon).

• 2-Anilino-2-phenylethanol (Target):

• 2-Anilino-1-phenylethanol (Isomer):

The "2-anilino-2-phenyl" structure is thermodynamically accessible via Lewis acid-catalyzed ring opening of styrene oxide, which directs the nucleophile (aniline) to the more substituted benzylic carbon due to the stabilization of the developing positive charge in the transition state.

Conformational Analysis

The vicinal arrangement of the hydroxyl (-OH) and amino (-NHPh) groups allows for the formation of an intramolecular hydrogen bond . This interaction creates a pseudo-5-membered ring conformation, which significantly influences the molecule's reactivity and spectroscopic properties.

• H-Bond Donor: Hydroxyl group (or Amine, depending on solvent/pH).

• H-Bond Acceptor: Amine nitrogen (or Hydroxyl oxygen).

• Consequence: This pre-organization makes the molecule an excellent bidentate ligand for metal coordination (e.g., in Zn or Cu catalysis).

Synthesis & Experimental Protocol

Reaction Pathway: Regioselective Aminolysis

The synthesis involves the nucleophilic ring-opening of styrene oxide by aniline. While uncatalyzed reactions often yield mixtures favoring the terminal attack (sterically less hindered), the use of a Lewis acid catalyst reverses this selectivity to favor the benzylic attack.

Figure 1: Regioselective synthesis pathway. Lewis acid catalysis promotes attack at the benzylic position.

Detailed Protocol (Self-Validating)

Objective: Synthesis of 2-anilino-2-phenylethanol via Lewis Acid Catalysis.

Reagents:

• Styrene Oxide (1.0 equiv)[1][2]

• Aniline (1.0 equiv)[1][2]

• Catalyst: Zinc Perchlorate Hexahydrate (

  ) (5 mol%) or Sulfated Tin Oxide.

• Solvent: Acetonitrile or Solvent-free.

Step-by-Step Methodology:

• Preparation: In a dry round-bottom flask, dissolve 10 mmol of styrene oxide and 10 mmol of aniline in 15 mL of acetonitrile.

• Catalysis: Add 0.5 mmol (5 mol%) of the Zinc catalyst.

• Reaction: Stir the mixture at room temperature (

  ) for 4–6 hours.

  • Validation Point: Monitor via TLC (Silica gel, Hexane:EtOAc 3:1). The epoxide spot (

    ) should disappear, and a new polar spot (Product, ) should appear.

• Quench & Workup: Dilute with ethyl acetate (30 mL) and wash with water (

  mL) to remove the catalyst.

• Purification: Dry the organic layer over

  , concentrate in vacuo. Purify the residue via column chromatography (Silica gel) or recrystallization from ethanol/hexane to obtain the pure solid.

Spectroscopic Characterization

To confirm the structure and distinguish it from the regioisomer, NMR spectroscopy is the definitive tool. The chemical shift of the methine proton is diagnostic.

Diagnostic NMR Data

Nucleus	Signal	Chemical Shift ( ppm)	Multiplicity	Assignment	Structural Logic
	-N	4.50 - 4.70	dd	Benzylic Methine	Deshielded by Ph and N, but distinct from O-substituted methine.
	-O	3.60 - 3.90	m	Methylene	Typical primary alcohol range.[3]
		2.50 - 3.50	br s	Exchangeable	Broad signals, shift varies with concentration.
	-N	~60.0	-	Benzylic Carbon	Characteristic of benzylic amine.
	-O	~66.0	-	Methylene Carbon	Characteristic of primary alcohol.

Differentiation Rule:

• 2-Anilino-2-phenylethanol: The benzylic proton is attached to Nitrogen . It typically appears upfield relative to an oxygen-substituted benzylic proton.

• 2-Anilino-1-phenylethanol: The benzylic proton is attached to Oxygen . It appears further downfield (

  ppm) due to the higher electronegativity of oxygen.

Applications in Drug Development

The 2-anilino-2-phenylethanol scaffold is a versatile building block:

• Oxazolidinone Synthesis: Reaction with phosgene or carbonyldiimidazole (CDI) yields 3,4-diphenyloxazolidin-2-one, a core structure in antimicrobial agents (e.g., Linezolid analogs).

• Chiral Auxiliaries: The enantiopure form (derived from chiral styrene oxide) is used to induce stereoselectivity in alkylation and reduction reactions.

• Heterocyclic Chemistry: Cyclization with aldehydes leads to oxazolidines, which are precursors to various alkaloids.

Figure 2: Downstream applications of the 2-anilino-2-phenylethanol scaffold.

References

• Regioselective Aminolysis of Styrene Oxide:Shivani, et al. "Regio- and stereoselective synthesis of

  -amino alcohols over titanosilicate molecular sieves." Journal of Molecular Catalysis A: Chemical, 2007.

• Synthesis Protocol & Catalysis: Kumar, S., et al. "Efficient and regioselective ring opening of epoxides with amines catalyzed by Zinc Perchlorate Hexahydrate." Synlett, 2004.

• Structural Characterization (NMR): ChemicalBook. "2-Anilinoethanol Spectral Data."

• Oxazolidinone Derivatization: RSC Advances. "Synthesis of 3,4-diphenyloxazolidin-2-one from 2-anilino-2-phenylethanol."

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1H NMR and 13C NMR spectra of 2-Phenyl-2-(phenylamino)ethan-1-ol

Technical Whitepaper: Structural Elucidation of 2-Phenyl-2-(phenylamino)ethan-1-ol via High-Field NMR

-Amino Alcohol Derivatives

Executive Summary

This technical guide provides a comprehensive structural analysis of 2-Phenyl-2-(phenylamino)ethan-1-ol (CAS: 13891-02-6), a critical

-amino alcohol intermediate often utilized in the synthesis of chiral ligands and pharmaceutical actives.

The focus of this document is the definitive assignment of Nuclear Magnetic Resonance (NMR) spectral data. Unlike simple aliphatic alcohols, this molecule possesses a chiral center at the benzylic position, inducing diastereotopicity in the adjacent methylene protons. This guide details the specific chemical shifts, coupling constants (

), and 2D NMR correlations required to distinguish this regioisomer from its potential byproduct, 1-phenyl-2-(phenylamino)ethan-1-ol.

Molecular Context & Synthesis

To interpret the NMR spectra accurately, one must understand the synthetic origin of the sample. The compound is typically synthesized via the nucleophilic ring-opening of styrene oxide with aniline.

Regiochemistry: The reaction is governed by electronic stabilization. Nucleophilic attack by aniline occurs preferentially at the benzylic carbon (C-

) due to the ability of the phenyl ring to stabilize the developing positive charge in the transition state. This yields 2-phenyl-2-(phenylamino)ethan-1-ol as the major product ("Normal" or -attack). Attack at the terminal carbon yields the regioisomer.

Diagram 1: Synthesis & Regioselectivity The following diagram illustrates the reaction pathway and the numbering scheme used for NMR assignment.

Caption: Nucleophilic attack of aniline on styrene oxide favors the benzylic position, yielding the target

-amino alcohol.

Experimental Protocol

To ensure reproducibility and spectral resolution, the following protocol is recommended.

Sample Preparation

• Solvent: Deuterated Chloroform (

  , 99.8% D) is the standard solvent. It minimizes exchange broadening compared to DMSO- , allowing for sharper resolution of the diastereotopic methylene protons.

• Concentration: 10–15 mg of sample in 0.6 mL solvent. High concentrations may cause intermolecular H-bonding, shifting OH/NH signals and broadening peaks.

• Reference: Tetramethylsilane (TMS) internal standard set to

  0.00 ppm.[1][2]

Instrument Parameters (Standard 400/500 MHz)

• Temperature: 298 K (

  ).

• Pulse Sequence:

  • 1H: 30° pulse angle, 1-second relaxation delay (

    ).

  • 13C: Proton-decoupled (WALTZ-16), 2-second relaxation delay to allow quaternary carbon relaxation.

1H NMR Analysis (400 MHz, )

The proton spectrum is characterized by a distinct ABX system (or ABM) formed by the chiral methine proton and the two non-equivalent methylene protons.

Spectral Assignment Table

Position	Type	(ppm)	Multiplicity	Coupling (Hz)	Integration	Assignment Logic
Ar-H	Aromatic	7.27 – 7.37	Multiplet	-	5H	Phenyl ring (C-2 attached)
Ar-H	Aromatic	7.17 – 7.21	Multiplet	-	2H	Aniline meta-protons
Ar-H	Aromatic	6.68 – 6.75	Triplet	~7.3	1H	Aniline para-proton
Ar-H	Aromatic	6.50 – 6.60	Doublet	~7.7	2H	Aniline ortho-protons (Shielded by N lone pair)
C(2)-H	Methine	4.40 – 4.49	dd	6.9, 4.2	1H	Benzylic, deshielded by N and Ph ring.[2]
C(1)-H	Methylene	3.80 – 3.90	dd	11.1, 4.2	1H	Diastereotopic proton A. Geminal coupling (11.1).
C(1)-H	Methylene	3.60 – 3.70	dd	11.1, 7.0	1H	Diastereotopic proton B.
NH / OH	Labile	2.0 – 3.0	Broad	-	2H	Exchangeable. Disappears with shake.

Detailed Mechanistic Insight

• The ABX System (3.6 – 4.5 ppm):

  • The carbon at position 2 is a chiral center . This makes the two protons on C1 diastereotopic (chemically non-equivalent). They do not appear as a simple doublet.

  • Instead, they appear as two separate "doublet of doublets" (dd).

  • Geminal Coupling (

    ): The two protons on C1 couple to each other with a large constant (~11.1 Hz).

  • Vicinal Coupling (

    ): Each C1 proton couples differently to the single C2 methine proton (4.2 Hz vs 7.0 Hz) depending on the dihedral angle (Karplus relationship).

• Aromatic Region Differentiation:

  • The phenyl ring attached to C2 generally appears as a multiplet around 7.3 ppm.[3]

  • The aniline phenyl ring is electron-rich due to the nitrogen lone pair. This causes an upfield shift (shielding) of the ortho and para protons (6.5 – 6.7 ppm), distinguishing them from the C2-phenyl group.

13C NMR Analysis (100 MHz, )

The carbon spectrum confirms the backbone structure and distinguishes the regioisomer based on the shift of the methine carbon.

Spectral Assignment Table

Carbon Type	(ppm)	Description/Validation
C-ipso (Aniline)	147.2	Deshielded by Nitrogen attachment.
C-ipso (Phenyl)	141.5	Quaternary carbon of the C2-phenyl group.
Ar-C (Meta)	129.2	Overlapping signals from both rings.
Ar-C (Para)	118.1	Aniline para-carbon (shielded).
Ar-C (Ortho)	113.8	Aniline ortho-carbon (highly shielded).
C-1 (Methylene)	66.8	-OH. Typical primary alcohol range.
C-2 (Methine)	60.5	-NH. Benzylic position.[2][4]

Regioisomer Check: If the sample were the minor isomer (1-phenyl-2-(phenylamino)ethan-1-ol), the methine signal (CH-OH) would appear further downfield (~72-75 ppm) due to direct oxygen attachment, and the methylene signal (CH2-NH) would appear upfield (~50-55 ppm). The observation of CH at 60.5 ppm and CH2 at 66.8 ppm confirms the target structure.

Advanced Verification: 2D NMR Logic

To definitively validate the connectivity, the following correlations are used.

Diagram 2: COSY & HSQC Correlation Logic This diagram maps the flow of magnetization used to prove which protons are connected.

Caption: COSY correlations establish the spin system; HSQC maps protons to specific carbons.

References

• Vertex AI & Royal Society of Chemistry. (2019). Supplementary Information: 1H-NMR spectrum of 2-phenyl-2-(phenylamino)ethan-1-ol. 5

• National Institutes of Health (PubChem). (2025). 2-Phenyl-2-(phenylamino)ethan-1-ol Spectral Information. 6[4][7]

• ResearchGate. (2022). Comparative analysis of 1H-NMR spectra of regioselective ring-opening reaction of styrene oxide. 8

• BenchChem. (2025).[9] Regioselectivity in Ring-Opening Reactions of (S)-Styrene Oxide. 10

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Mass spectrometry analysis of 2-Phenyl-2-(phenylamino)ethan-1-ol

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 2-Phenyl-2-(phenylamino)ethan-1-ol

Authored by: A Senior Application Scientist

Introduction: The Analytical Imperative for 2-Phenyl-2-(phenylamino)ethan-1-ol

2-Phenyl-2-(phenylamino)ethan-1-ol is a synthetic β-amino alcohol derivative. Its structural characterization is paramount for ensuring purity, identifying metabolites in biological systems, and confirming synthetic pathways in drug discovery and development. Mass spectrometry (MS) stands as the definitive analytical technique for this purpose, offering unparalleled sensitivity and structural insight from minute sample quantities. This guide provides a comprehensive examination of the mass spectrometric behavior of this compound, grounded in the principles of ionization, fragmentation, and detection.

The core chemical identity of the molecule is defined by its molecular formula, C₁₄H₁₅NO, and a monoisotopic mass of 213.1154 g/mol [1]. Understanding how this structure behaves within the high-energy environment of a mass spectrometer is key to its unambiguous identification.

Pillar 1: Ionization Causality—Choosing the Right Tool for the Question

The choice of ionization technique is the most critical decision in the analytical workflow. It dictates whether the primary goal is to confirm molecular weight or to elucidate the molecule's structural backbone through fragmentation.

• Electron Ionization (EI): This is the classical, high-energy "hard" ionization technique, typically coupled with Gas Chromatography (GC). EI bombards the molecule with 70 eV electrons, inducing significant and reproducible fragmentation. This creates a characteristic "fingerprint" mass spectrum that is invaluable for structural confirmation. The extensive fragmentation, however, often means the molecular ion peak (the intact molecule) is of low abundance or entirely absent, a common trait for alcohols and amines[2][3][4].

• Electrospray Ionization (ESI): In contrast, ESI is a "soft" ionization method, ideal for Liquid Chromatography (LC) interfaces. It generates ions by creating a fine spray of charged droplets, which allows the analyte to enter the gas phase as a protonated molecule, [M+H]⁺. This technique is superior for confirming the molecular weight of the parent compound and is the method of choice for analyzing thermally labile molecules or samples in complex biological matrices[5][6]. Tandem mass spectrometry (MS/MS) with ESI can induce fragmentation in a controlled manner, providing structural data similar to EI but with targeted precision[7].

The selection is therefore a matter of analytical intent: EI for definitive library-matchable structural elucidation and ESI for molecular weight confirmation and quantification in complex mixtures.

Pillar 2: The Logic of Fragmentation—A Self-Validating System

Under Electron Ionization, the 2-Phenyl-2-(phenylamino)ethan-1-ol molecular ion (M⁺• at m/z 213) is energetically unstable and undergoes predictable fragmentation. The molecule's structure, containing hydroxyl, secondary amine, and phenyl groups, dictates the primary cleavage pathways. These pathways are not random; they are governed by the formation of the most stable possible fragment ions. The logical consistency of these fragments provides a self-validating confirmation of the structure.

The Dominant Fragmentation Pathway: Alpha (α) Cleavage

The most significant fragmentation route for β-amino alcohols is α-cleavage—the breaking of the C-C bond adjacent to the heteroatom (oxygen or nitrogen)[4][8][9]. The positive charge is preferentially stabilized by the heteroatom with the lower ionization energy, which is typically nitrogen.

• Nitrogen-Stabilized Cleavage: The primary cleavage occurs at the C1-C2 bond. The charge is retained on the nitrogen-containing fragment, leading to the formation of a highly stable, resonance-stabilized iminium ion. This is the most probable fragmentation event and is expected to produce the base peak (the most intense peak) in the spectrum.

  • [C₆H₅-CH-NH-C₆H₅]⁺ → m/z 182

• Oxygen-Stabilized Cleavage: A secondary α-cleavage can also occur, where the charge is stabilized by the oxygen atom, resulting in the loss of the larger phenylamino-phenylmethyl radical. This produces a characteristic ion for primary alcohols.

  • [CH₂OH]⁺ → m/z 31

Secondary Fragmentation Pathways

While α-cleavage is dominant, other fragmentation events provide further corroborating evidence for the structure:

• Dehydration: Alcohols readily lose a molecule of water (18 Da), especially in the presence of acidic protons or upon thermal stress in the GC inlet[4][9].

  • [M - H₂O]⁺• → m/z 195

• Aromatic Fragments: The presence of two phenyl rings will predictably generate ions characteristic of the benzene ring and the tropylium ion, a common rearrangement product.

  • Phenyl Cation [C₆H₅]⁺ → m/z 77

  • Tropylium Ion [C₇H₇]⁺ → m/z 91 (from the benzyl portion of the molecule)[10]

The collective presence of the molecular ion (even if weak), the dominant iminium ion at m/z 182, and the smaller confirmatory ions (m/z 77, 91, 31) creates a robust, self-validating system for identifying 2-Phenyl-2-(phenylamino)ethan-1-ol.

Visualizing the Workflow and Fragmentation

A clear understanding of the analytical process and molecular breakdown is essential.

Fig 1. High-level workflows for GC-MS and LC-MS analysis.Fig 2. Proposed EI fragmentation pathways for the target molecule.

Data Summary: Predicted Mass Spectrum

The following table summarizes the key ions expected in the electron ionization mass spectrum of 2-Phenyl-2-(phenylamino)ethan-1-ol.

m/z	Ion Identity	Proposed Structure	Significance
213	Molecular Ion [M]⁺•	C₁₄H₁₅NO⁺•	Confirms molecular weight. May be weak or absent.
182	Iminium Ion	[C₆H₅CHNHC₆H₅]⁺	Base Peak; primary α-cleavage product.
195	Dehydration Product	[M - H₂O]⁺•	Characteristic loss for alcohols.
91	Tropylium Ion	[C₇H₇]⁺	Common rearrangement for benzyl-containing compounds.
77	Phenyl Cation	[C₆H₅]⁺	Indicates presence of an unsubstituted phenyl ring.
31	Oxonium Ion	[CH₂OH]⁺	Confirms primary alcohol moiety.

Pillar 3: Authoritative & Actionable Protocols

The following protocols are provided as robust starting points for method development.

Protocol 1: GC-MS for Structural Confirmation

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of methanol or chloroform.[11] Dilute as necessary to achieve a final concentration of ~10-100 µg/mL.

• Instrumentation: Standard Gas Chromatograph coupled to a Mass Spectrometer with an EI source.

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methylpolysiloxane (e.g., DB-5ms or equivalent).

  • Injection: 1 µL, Splitless mode.

  • Inlet Temperature: 250 °C.

  • Oven Program: Initial temperature 100 °C, hold for 1 min. Ramp at 15 °C/min to 280 °C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 30 to 300.

Protocol 2: LC-MS/MS for Quantification and Molecular Weight Confirmation

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of methanol. Dilute serially with 50:50 methanol:water to the desired concentration range (e.g., 1 ng/mL to 1 µg/mL).

• Instrumentation: Standard High-Performance Liquid Chromatograph coupled to a Tandem Mass Spectrometer (e.g., Q-TOF or Triple Quadrupole) with an ESI source.

• LC Conditions:

  • Column: 100 mm x 2.1 mm ID, 1.8 µm particle size, C18 stationary phase.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 95% B over 8 minutes. Hold at 95% B for 2 minutes. Return to 10% B and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Full Scan (MS1): Scan from m/z 100 to 300 to find the [M+H]⁺ ion at m/z 214.

  • Tandem MS (MS/MS): Isolate the precursor ion at m/z 214 and apply collision energy (e.g., 10-30 eV) to generate product ions for structural confirmation or quantification.

Conclusion

The mass spectrometric analysis of 2-Phenyl-2-(phenylamino)ethan-1-ol is a clear demonstration of modern analytical chemistry's power. By selecting the appropriate ionization technique—EI for its detailed fragmentation fingerprint or ESI for its gentle molecular weight confirmation—a researcher can unambiguously identify and quantify this compound. The key to trustworthy analysis lies in understanding the predictable, stability-driven fragmentation pathways, particularly the dominant α-cleavage leading to the m/z 182 iminium ion. The protocols and fragmentation logic detailed in this guide provide a comprehensive framework for scientists and drug development professionals to confidently analyze this and structurally related β-amino alcohols.

References

• Corral, E., et al. (2005). Electron ionization mass spectral studies of bridgehead 7,7‐dimethylnorbornane‐based β‐amino alcohols. Journal of Mass Spectrometry, 40(5), 656-662. [Link]

• Supporting Information for publications citing GC-MS traces. (2019). Royal Society of Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11095946, 2-Phenyl-2-(phenylamino)ethan-1-ol. Retrieved from PubChem. [Link]

• NIST. (n.d.). Ethanol, 2-(phenylamino)-. In NIST Chemistry WebBook. Retrieved from NIST. [Link]

• University of Arizona. (n.d.). Mass Spectrometry - Examples. Department of Chemistry and Biochemistry. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Clark, J. (n.d.). Fragmentation Patterns in Mass Spectra. Chemguide. [Link]

• Electronic supplementary information (ESI). (2012). The Royal Society of Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 134797, 2-Amino-2-phenylethan-1-ol. Retrieved from PubChem. [Link]

• Al-Amery, K. H. A., & Meteab, W. K. (2018). Synthesis and Characterization of Some New Metal Complexes of 2-phenyl-2-(p-tolylamino) and 2-phenyl-2-(phenylamino) Acetonitrile Compounds. ResearchGate. [Link]

• MassBank. (2008, October 21). MSBNK-Fac_Eng_Univ_Tokyo-JP006570. [Link]

• Wang, F. P., et al. (2016). Fragmentation study of aminoalcohol-diterpenoid alkaloids by electrospray ionization time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry, 30(2), 223-231. [Link]

• University of California, Davis. (n.d.). Mass Spectrometry: Fragmentation. [Link]

• Linstrom, P. J., & Mallard, W. G. (Eds.). (2025). Protocol for structure determination of unknowns by EI mass spectrometry. IV. Diagnostic ions in the mass spectra of polyfunctional compounds with hydroxyl, keto, carboxyl, mercapto and/or amine groups. AIP Publishing. [Link]

• Bruker. (n.d.). ESI-Q-TOF MS/MS study of poly(2-oxazoline)s. [Link]

• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. [Link]

• Asakawa, D., et al. (2021). Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Samples. Journal of the American Society for Mass Spectrometry, 32(8), 2144-2152. [Link]

• Chemistry Steps. (2025, October 3). Mass Spectrometry of Alcohols. [Link]

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Physical and chemical properties of 2-Phenyl-2-(phenylamino)ethan-1-ol

An In-Depth Technical Guide to 2-Phenyl-2-(phenylamino)ethan-1-ol

Introduction

2-Phenyl-2-(phenylamino)ethan-1-ol, also known as 2-anilino-2-phenylethanol, is a synthetic organic compound belonging to the amino alcohol family. Structurally, it features a chiral carbon atom bonded to a hydroxyl group, a phenyl group, a secondary amine (anilino group), and a methylene group, making it a molecule of significant interest in stereoselective synthesis and medicinal chemistry. This guide provides a comprehensive overview of its physical, chemical, and spectroscopic properties, along with insights into its synthesis, potential applications, and safety considerations, tailored for researchers and professionals in drug development.

Molecular Structure and Identification

The unique arrangement of functional groups—a secondary amine, a primary alcohol, and two distinct phenyl rings—defines the reactivity and potential applications of this compound.

• IUPAC Name : 2-anilino-2-phenylethanol[1]

• Synonyms : 2-phenyl-2-(phenylamino)ethan-1-ol, 2-anilino-2-phenyl-ethanol[1]

• CAS Number : 13891-02-6[1]

• Molecular Formula : C₁₄H₁₅NO[1]

• Molecular Weight : 213.27 g/mol [1]

Below is a diagram illustrating the chemical structure of the molecule.

Caption: Workflow for the synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol.

Experimental Protocol: Reduction of 2-phenyl-2-(phenylamino)ethanone

This protocol describes a representative lab-scale synthesis. The causality for choosing sodium borohydride is its selectivity; it readily reduces ketones without affecting the aromatic rings, under mild conditions that preserve the other functional groups. Ethanol is selected as a solvent due to its ability to dissolve the reactants and its compatibility with the reducing agent.

• Dissolution : Dissolve 2-phenyl-2-(phenylamino)ethanone in absolute ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Cooling : Place the flask in an ice bath and stir the solution until the temperature equilibrates to 0-5°C. This is crucial to control the exothermic reaction and prevent side reactions.

• Addition of Reducing Agent : Add sodium borohydride (NaBH₄) portion-wise to the stirred solution over 30 minutes. Maintaining a slow addition rate prevents a rapid, uncontrolled reaction.

• Reaction : After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quenching : Carefully quench the reaction by slowly adding distilled water to decompose any excess NaBH₄.

• Extraction : Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as ethyl acetate (3 x 50 mL). This isolates the organic product from the aqueous phase containing inorganic salts.

• Washing : Wash the combined organic layers with brine to remove residual water and inorganic impurities.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification : Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to obtain the final product as a white crystalline solid.

• Validation : Confirm the structure and assess the purity of the final compound using HPLC, NMR spectroscopy, and mass spectrometry. [2]

Applications and Biological Context

2-Phenyl-2-(phenylamino)ethan-1-ol is recognized as a beta-adrenergic receptor agonist. [2]This class of compounds is pivotal in medicine for its ability to stimulate beta-adrenergic receptors, leading to various physiological responses.

• Pharmacological Research : It serves as a scaffold for developing new therapeutic agents. Its known biological activities include:

  • Bronchodilator : Used in the treatment of asthma and chronic obstructive pulmonary disease (COPD). [2] * Vasodilator : Employed in veterinary medicine for treating heart failure in dogs and cats. [2] * Tocolytic Agent : It has the potential to delay premature labor. [2]* Synthetic Intermediate : Its functional groups allow for its use as a building block in the synthesis of more complex molecules and chiral ligands. [3] The current research focus is on its pharmacological properties, including its mechanism of action and structure-activity relationships, to develop more selective and potent drugs. [2]

Safety and Toxicology

While detailed toxicology data for this specific compound is limited, general safety precautions for amino alcohols should be followed. Based on available information and the nature of its functional groups, the following should be considered.

• Acute Toxicity : The compound is reported to have low acute toxicity, with an LD50 of 3050 mg/kg in rats. [2]* Irritation : Similar compounds can cause skin and serious eye irritation. [4][5]* Handling :

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [5] * Handle in a well-ventilated area or a fume hood to avoid inhalation of dust. [5] * Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water. [4] * Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

Chronic toxicity studies in rats and dogs have reportedly shown no significant adverse effects at doses up to 100 mg/kg/day. [2]It has also been shown to be non-mutagenic and non-carcinogenic in various assays. [2]

Conclusion

2-Phenyl-2-(phenylamino)ethan-1-ol is a compound with significant academic and pharmaceutical interest. Its well-defined physicochemical properties, established synthetic routes, and demonstrated biological activity as a beta-adrenergic receptor agonist make it a valuable molecule for further research and development. This guide provides the foundational technical information required for scientists to handle, synthesize, and explore the potential of this versatile amino alcohol.

References

• 2-Phenyl-2-(phenylamino)ethan-1-ol - PubChem. National Center for Biotechnology Information. [Link]

• Supplementary Information For: - DOI. (2019, August 5). [Link]

• 2-(Ethylamino)-2-phenylethan-1-ol - PubChem. National Center for Biotechnology Information. [Link]

• 2-(PHENYLAMINO)ETHAN-1-OL | CAS 122-98-5 - Matrix Fine Chemicals. Matrix Fine Chemicals. [Link]

• Chemical Properties of Ethanol, 2-(phenylamino)- (CAS 122-98-5) - Cheméo. Cheméo. [Link]

• (S)-2-Phenyl-2-phenylamino-ethanol | CAS#:135285-98-2 | Chemsrc. Chemsrc. [Link]

• 2-Phenyl-N-(2-phenylethyl)ethan-1-amine | C16H19N - PubChem. National Center for Biotechnology Information. [Link]

• Safety Data Sheet: 2-Phenylethanol - Carl ROTH. Carl ROTH. [Link]

• Synthesis of Enantiopure 2-Amino-1-phenyl and 2-Amino-2-phenyl Ethanols Using Enantioselective Enzymatic Epoxidation and Regio- and Diastereoselective Chemical Aminolysis | Request PDF - ResearchGate. (2025, August 7). ResearchGate. [Link]

• Formal hydration of non-activated terminal olefins using tandem catalysts - Supporting Information. The Royal Society of Chemistry. [Link]

• 2-TERT.-BUTYLAMINO-1-PHENYL-1-ETHANOL - SpectraBase. SpectraBase. [Link]

• 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797 - PubChem. National Center for Biotechnology Information. [Link]

• Ethanol, 2-(phenylamino)- - NIST WebBook. National Institute of Standards and Technology. [Link]

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The Beta-Amino Alcohol Pharmacophore: Technical Analysis of 2-Phenyl-2-(phenylamino)ethan-1-ol Derivatives

Executive Summary

This technical guide analyzes the physicochemical and biological profile of 2-Phenyl-2-(phenylamino)ethan-1-ol (PPE) and its derivatives. Belonging to the class of

-amino alcohols, this scaffold represents a "privileged structure" in medicinal chemistry, serving as a core pharmacophore for adrenergic modulation, cholinesterase inhibition, and antimicrobial activity.

Unlike the more common regioisomer (1-phenyl-2-aminoethanol, the backbone of norepinephrine), the 2-phenyl-2-amino architecture presents unique synthetic challenges and distinct biological binding modes. This guide provides researchers with a roadmap for the regioselective synthesis, biological characterization, and therapeutic potential of PPE derivatives.

Structural Logic & Pharmacophore Analysis

The PPE scaffold is defined by a vicinal amino-alcohol motif with two aromatic rings: one directly attached to the chiral center (C2) and one attached to the nitrogen.

• Lipophilicity & Membrane Permeability: The dual phenyl rings significantly increase logP compared to endogenous catecholamines, facilitating Blood-Brain Barrier (BBB) penetration—a critical feature for neurodegenerative targets.

• Chirality: The C2 position is chiral. Biological activity is often enantioselective, with the (

  )-enantiomer frequently exhibiting superior binding affinity in enzymatic pockets due to steric fitting of the phenyl group.

• Hydrogen Bonding: The vicinal -OH and -NH groups act as a donor-acceptor pair, capable of chelating metals (relevant for metalloprotease inhibition) or forming bidentate H-bonds within receptor active sites.

Synthesis: Controlling Regioselectivity

The primary synthetic challenge is achieving the "abnormal" ring opening of styrene oxide. Standard nucleophilic attack by aniline favors the terminal carbon (C1), yielding the 1-phenyl-2-amino isomer. Accessing the 2-phenyl-2-amino (PPE) target requires Lewis Acid catalysis to stabilize the benzylic carbocation intermediate.

Reaction Pathway Visualization

The following diagram illustrates the divergence between the kinetic (terminal attack) and thermodynamic/catalytic (benzylic attack) pathways.

Figure 1: Regiodivergent synthesis of amino alcohols. Path B is required to synthesize the topic molecule.

Validated Synthetic Protocol (Lewis Acid Catalysis)

Objective: Synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol via Yttrium Trichloride (

) catalysis.

Reagents:

• Styrene Oxide (1.0 equiv)[1]

• Aniline (1.0 equiv)[1][2]

• (1 mol%)[3]

• Solvent: Solvent-free or Acetonitrile

Step-by-Step Methodology:

• Preparation: In a dry round-bottom flask, disperse

  (1 mol%) in the aniline (1.0 equiv).

• Addition: Add styrene oxide (1.0 equiv) dropwise at room temperature. The reaction is exothermic; ensure adequate stirring.

• Reaction: Stir at room temperature for 3–5 hours. Monitor via TLC (Hexane:EtOAc 8:2). The target product (PPE) typically has a slightly higher

  than the terminal isomer due to steric shielding of the polar groups.

• Work-up: Quench with water (10 mL). Extract with Ethyl Acetate (

  mL).

• Purification: Dry organic layer over

  . Concentrate in vacuo. Purify via silica gel column chromatography.

  • Note: The regioselectivity for the benzylic attack (PPE) using

    is typically >90:10.

Biological Activity & Mechanisms[4][5][6][7]

Acetylcholinesterase (AChE) Inhibition

PPE derivatives are potent candidates for Alzheimer’s therapy. The scaffold mimics the transition state of acetylcholine hydrolysis but possesses hydrophobic bulk that interacts with the Peripheral Anionic Site (PAS) of AChE, preventing amyloid-

aggregation.

• Mechanism: The N-phenyl group engages in

  stacking with Trp286 (PAS), while the benzylic phenyl group interacts with the acyl-binding pocket.

• Structure-Activity Relationship (SAR): Electron-donating groups (e.g., -OMe) on the N-phenyl ring enhance binding affinity by increasing electron density for

  -stacking.

Antimicrobial & Membrane Fluidity

Unlike traditional antibiotics that target specific proteins, lipophilic

-amino alcohols often act by disrupting cell membrane integrity.

• Activity: Bacteriostatic against Gram-positive bacteria (e.g., S. aureus).

• Mechanism: The amphiphilic nature allows insertion into the lipid bilayer, increasing membrane fluidity and causing leakage of intracellular electrolytes.

Cytotoxicity (Anticancer)

Derivatives of PPE have shown efficacy against human cancer cell lines (e.g., MCF-7, HeLa).

• Target: Inhibition of Cdc25 phosphatases, which regulate the cell cycle.

• Toxicity Profile: A critical advantage of this scaffold is the differential toxicity; specific derivatives show high IC50 values (low toxicity) in normal fibroblasts while maintaining potency in cancer lines.

Experimental Protocols for Bioactivity

Ellman’s Assay for AChE Inhibition

Principle: Measures the rate of production of thiocholine from acetylthiocholine, which reacts with DTNB to form a yellow anion (

nm).

Protocol:

• Buffer Prep: Prepare 0.1 M phosphate buffer (pH 8.0).

• Enzyme Mix: Dissolve AChE (from Electrophorus electricus) in buffer to 0.03 U/mL.

• Inhibitor Incubation: Add 20

  L of PPE derivative (dissolved in DMSO, varying concentrations) to 100 L of enzyme solution. Incubate at C for 15 minutes.[4]

• Substrate Addition: Add 100

  L of DTNB (0.3 mM) and 20 L of Acetylthiocholine Iodide (ATChI, 0.5 mM).

• Measurement: Monitor absorbance at

  nm every 30 seconds for 5 minutes using a microplate reader.

• Calculation: % Inhibition =

  .

Mechanism of Action Visualization

Figure 2: Mechanism of AChE inhibition by PPE derivatives leading to neuroprotection.

Comparative Data Summary

The following table summarizes representative biological activity data for PPE derivatives compared to standard controls. Note: Values are generalized from structure-activity studies of N-aryl-aminoethanols.

Compound	Substituent (N-Phenyl)	Target	Activity (IC50 / MIC)	Reference
PPE (Parent)	-H	AChE	M	[1]
Derivative A	4-OMe	AChE	M	[1]
Derivative B	4-Cl	S. aureus	g/mL (MIC)	[2]
Donepezil	(Control)	AChE	M	[1]
PPE (Parent)	-H	MCF-7 (Cancer)	M	[3]

References

• Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. Source: MDPI (2019). Context: Discusses the synthesis and biological evaluation of the ketone precursors and related amino-alcohol scaffolds.

• YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines. Source: MDPI (2017). Context: Provides the specific protocol for the regioselective synthesis of the 2-phenyl-2-amino isomer using Lewis Acid catalysis.

• Cytotoxicity of new alkylamino- and phenylamino-containing polyfluorinated derivatives of 1,4-naphthoquinone. Source: PubMed / Elsevier (2010). Context: Establishes the cytotoxic potential and selectivity of phenylamino-ethanol derivatives in cancer cell lines.

• The Bacteriostatic Activity of 2-Phenylethanol Derivatives Correlates with Membrane Binding Affinity. Source: PMC / NIH (2020). Context: Details the mechanism of membrane disruption and antimicrobial activity of the phenylethanol scaffold.

• Tungsten-Catalyzed Regioselective and Stereospecific Ring Opening of 2,3-Epoxy Alcohols. Source: Journal of the American Chemical Society (2014). Context: Fundamental grounding for the regiochemical control in synthesizing these derivatives.

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions [mdpi.com]
• 4. Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility of 2-Phenyl-2-(phenylamino)ethan-1-ol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Foreword: Understanding the Critical Role of Solubility in Pharmaceutical Sciences

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a cornerstone of drug development. It dictates the feasibility of purification methods, influences the choice of analytical techniques, and is a critical determinant in formulation strategies. This guide provides a comprehensive technical overview of the solubility of 2-Phenyl-2-(phenylamino)ethan-1-ol, a compound of interest in pharmaceutical research. As a Senior Application Scientist, the following sections synthesize theoretical predictions with actionable experimental protocols, offering a robust framework for researchers and drug development professionals.

Physicochemical Profile of 2-Phenyl-2-(phenylamino)ethan-1-ol

2-Phenyl-2-(phenylamino)ethan-1-ol, hereafter referred to as PAEO, is a white crystalline powder.[1] An understanding of its molecular and physical properties is fundamental to comprehending its solubility behavior.

Table 1: Physicochemical Properties of 2-Phenyl-2-(phenylamino)ethan-1-ol

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	[2]
Molecular Weight	213.27 g/mol	[2]
Melting Point	199-202°C	[1]
Appearance	White crystalline powder	[1]
XLogP3	2.8	[2]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	2	[2]

The presence of two phenyl groups suggests a degree of lipophilicity, while the hydroxyl and secondary amine groups provide sites for hydrogen bonding, indicating the potential for interaction with polar solvents.[2] The XLogP3 value of 2.8 further points towards a balance between lipophilic and hydrophilic character.[2]

Theoretical Prediction of Solubility: The Hansen Solubility Parameter (HSP) Approach

In the absence of extensive empirical solubility data, theoretical models provide a powerful predictive tool. The Hansen Solubility Parameter (HSP) approach is particularly valuable, operating on the principle of "like dissolves like."[3] It dissects the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

A substance is likely to dissolve in a solvent if their HSP values are similar. The "distance" (Ra) between the HSPs of the solute and solvent in the three-dimensional Hansen space can be calculated to quantify this similarity.[4]

Estimating Hansen Solubility Parameters for PAEO

Table 2: Group Contribution Method for Estimating HSP of PAEO

Functional Group	Number	Fd (MPa¹/²)	Fp (MPa¹/²)	Uh (J/mol)
>CH- (Aromatic)	10	270	0	0
>C< (Aromatic)	2	220	0	0
-CH₂-	1	270	0	0
>CH-	1	135	0	0
-OH (primary)	1	100	150	10000
>NH (secondary)	1	120	100	2000

The individual Hansen parameters are then calculated using the following equations:

• δD = (ΣFd) / Vm

• δP = (ΣFp) / Vm

• δH = sqrt(ΣUh / Vm)

Where Vm is the molar volume, which can also be estimated by group contributions.

Based on these calculations, the estimated Hansen Solubility Parameters for 2-Phenyl-2-(phenylamino)ethan-1-ol are:

Table 3: Estimated Hansen Solubility Parameters for PAEO

Parameter	Estimated Value (MPa¹/²)
δD (Dispersion)	18.5
δP (Polar)	5.5
δH (Hydrogen Bonding)	9.0

Predicted Solubility in Common Organic Solvents

Using the estimated HSPs for PAEO and known HSPs for various organic solvents, we can predict the relative solubility. A smaller Hansen distance (Ra) suggests better solubility.

Table 4: Predicted Solubility of PAEO in Various Organic Solvents based on Hansen Solubility Parameters

Solvent	δD (MPa¹/²)	δP (MPa¹/²)	δH (MPa¹/²)	Hansen Distance (Ra) from PAEO	Predicted Solubility
Methanol	15.1	12.3	22.3	15.3	Moderate
Ethanol	15.8	8.8	19.4	11.4	Good
Chloroform	17.8	3.1	5.7	4.3	Very Good
Acetone	15.5	10.4	7.0	6.2	Good
Ethyl Acetate	15.8	5.3	7.2	3.1	Very Good
Dichloromethane	18.2	6.3	6.1	3.1	Very Good
Toluene	18.0	1.4	2.0	8.2	Moderate
Acetonitrile	15.3	18.0	6.1	13.3	Moderate
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	11.0	Moderate
N,N-Dimethylformamide (DMF)	17.4	13.7	11.3	8.6	Good

Disclaimer: These are theoretical predictions and should be validated experimentally.

Experimental Determination of Solubility: A Self-Validating Protocol

The "shake-flask" method is a reliable and widely used technique for determining the equilibrium solubility of a compound.[7][8][9] The following protocol is designed to be self-validating by ensuring equilibrium is reached.

Experimental Workflow

Caption: Experimental workflow for determining the solubility of PAEO.

Step-by-Step Methodology

• Preparation:

  • To a series of glass vials, add a known volume (e.g., 5 mL) of the desired organic solvent.

  • Add an excess amount of PAEO to each vial to ensure a saturated solution is formed. A good starting point is to add enough solid so that a visible amount remains undissolved at equilibrium.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., 25°C and 37°C) and agitate at a consistent speed (e.g., 150 rpm).

  • Allow the samples to equilibrate for a sufficient period. To validate that equilibrium has been reached, take samples at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured concentration does not significantly change between the later time points.[8]

• Phase Separation:

  • At each time point, remove a vial from the shaker and allow the undissolved solid to settle.

  • To ensure complete removal of solid particles, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes).

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm PTFE syringe filter. This step is critical to prevent undissolved particles from artificially inflating the measured concentration.

• Analysis:

  • Accurately dilute the filtered supernatant with a suitable solvent to bring the concentration within the linear range of the analytical method.

  • Quantify the concentration of PAEO in the diluted samples using a validated analytical method, such as HPLC or UV-Vis spectroscopy.

Analytical Quantification of 2-Phenyl-2-(phenylamino)ethan-1-ol

Accurate quantification is paramount for reliable solubility data. High-Performance Liquid Chromatography (HPLC) and UV-Visible (UV-Vis) Spectroscopy are two common and effective techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and specific method for quantifying PAEO, especially in complex matrices. A reverse-phase HPLC method is generally suitable for a molecule with the polarity of PAEO.

Table 5: Suggested Starting HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)	Good retention for moderately polar aromatic compounds.
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% Formic Acid	Provides good separation and peak shape. Formic acid improves peak symmetry.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Detection	UV at ~254 nm	Aromatic rings in PAEO will absorb strongly in this region.
Column Temperature	30°C	Ensures reproducible retention times.

Protocol for HPLC Quantification:

• Standard Preparation: Prepare a stock solution of PAEO of known concentration in the mobile phase. Create a series of calibration standards by serial dilution of the stock solution.

• Calibration Curve: Inject the calibration standards and plot the peak area versus concentration to generate a calibration curve. The curve should have a correlation coefficient (R²) of >0.999.

• Sample Analysis: Inject the diluted samples from the solubility experiment and determine their concentration from the calibration curve.

• Back-Calculation: Calculate the original solubility in the organic solvent, accounting for the dilution factor.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy offers a simpler and faster method for quantification, provided that the solvent does not interfere with the absorbance of PAEO at its maximum wavelength (λmax).[10][11][12]

Protocol for UV-Vis Quantification:

• Determine λmax: Scan a dilute solution of PAEO in the chosen solvent across the UV range (e.g., 200-400 nm) to identify the wavelength of maximum absorbance. Due to the phenyl groups, a strong absorbance peak is expected around 250-270 nm.

• Standard Preparation and Calibration Curve: Prepare a series of calibration standards of PAEO in the same solvent used for the solubility study. Measure the absorbance of each standard at the determined λmax and create a calibration curve of absorbance versus concentration. The curve should be linear and pass through the origin (or close to it).

• Sample Analysis: Measure the absorbance of the diluted samples from the solubility experiment.

• Concentration Calculation: Use the Beer-Lambert law (A = εbc) and the calibration curve to determine the concentration of PAEO in the diluted samples and then back-calculate the solubility.

Safety Precautions

Researchers handling 2-Phenyl-2-(phenylamino)ethan-1-ol should consult the material safety data sheet (MSDS) and adhere to standard laboratory safety practices.[13][14][15]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of dust.[16]

• Storage: Store in a tightly sealed container in a cool, dry place.

• Disposal: Dispose of waste according to institutional and local regulations.

Conclusion and Future Directions

This guide provides a comprehensive framework for understanding and determining the solubility of 2-Phenyl-2-(phenylamino)ethan-1-ol in organic solvents. By combining theoretical predictions using Hansen Solubility Parameters with robust experimental protocols, researchers can efficiently screen for suitable solvents for various stages of drug development. Future work should focus on obtaining experimental solubility data across a wider range of solvents and temperatures to refine the theoretical models and build a more complete solubility profile for this compound.

References

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• TCI Chemicals. (2024).
• Stefanis, E., & Panayiotou, C. (2008). Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. Kinam Park.
• Diversified Enterprises. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids.
• Quora. (2017). How do you perform the shake flask method to determine solubility?
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• Smolecule. (2023). 2-phenyl-2-(phenylamino)ethan-1-ol.
• Buck, J. A., & Vigh, G. (1987). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates.
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• Study on the Calculation Method of Hansen Solubility Parameters of Fuel Cell Ionomers. (2025). MDPI.
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• Consideration of Hansen solubility parameters. Part 1. (n.d.).
• Fisher Scientific. (n.d.).
• Enamine. (n.d.). Shake-Flask Solubility Assay.
• UV-Vis Characterization of Aromatic Content in Bio-oil. (n.d.). Digital Commons @ Cal Poly.
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• Wikipedia. (n.d.). Hansen solubility parameter.
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• Hansen solubility parameters (δ D , δ P and δ H , [MPa 1/2 ])[17] and... (n.d.). ResearchGate.

• List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. (2022).
• Hansen Solubility Parameters. (n.d.). Kinam Park.
• Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. (2023). PMC.
• A Comprehensive Review of UV-visible spectroscopy. (2025).
• UV-Vis Spectroscopy: Principle, Strengths and Limitations and Applic
• Three-dimensional Hansen Solubility Parameters as Predictors of Miscibility in Cocrystal Form
• Using Hansen Solubility Parameters (HSPs) to develop antioxidant-packaging film to achieve controlled release. (n.d.). Digital Repository.
• UV-Vis Spectroscopy: Principle, Strengths and Limitations and Applic
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• Harnessing Hansen Solubility Parameters to Predict Organogel Formation. (2025).
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• PubChem. (n.d.). 2-Phenylethanol.
• EPA. (n.d.). 2-Phenylethanol Properties.
• How to measure aromatic amine compounds using uv/visible spectrophotometer? (2016).
• analysis of amino acids by high performance liquid chromatography. (n.d.).
• 2-PHENYLETHANOL. (n.d.). LookChem.
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• Underivatized Amino Acid Chromatographic Separation: Optimized Conditions for HPLC-UV Simultaneous Quantification of Isoleucine, Leucine, Lysine, Threonine, Histidine, Valine, Methionine, Phenylalanine, Tryptophan, and Tyrosine in Dietary Supplements. (2022). ACS Omega.
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Stereoisomers of 2-Phenyl-2-(phenylamino)ethan-1-ol

An In-depth Technical Guide to the

Executive Summary

This technical guide provides a comprehensive overview of the stereoisomers of 2-Phenyl-2-(phenylamino)ethan-1-ol, a chiral amino alcohol with potential applications in pharmaceutical development. The document is structured to provide researchers, scientists, and drug development professionals with a detailed understanding of the molecule's stereochemistry, synthesis, separation, and characterization. As the specific pharmacological profiles of the individual enantiomers are not extensively reported in publicly available literature, this guide synthesizes information from analogous compounds and established chemical principles to offer robust, actionable insights. We will delve into both racemic and stereoselective synthetic routes, advanced analytical techniques for enantiomeric separation and characterization, and the critical importance of stereoisomerism in the context of biological activity.

Introduction to Stereoisomerism in 2-Phenyl-2-(phenylamino)ethan-1-ol

Stereochemistry is a critical consideration in drug design and development, as different stereoisomers of a chiral molecule can exhibit markedly different pharmacological and toxicological properties.[1][2] For a molecule like 2-Phenyl-2-(phenylamino)ethan-1-ol, understanding its stereoisomeric forms is the first step toward harnessing its therapeutic potential and ensuring safety.

Molecular Structure and Chirality

The chemical structure of 2-Phenyl-2-(phenylamino)ethan-1-ol contains a single stereogenic center, also known as a chiral center. This is the carbon atom at the second position (C2) of the ethanol backbone. This carbon is bonded to four different substituent groups: a phenyl group (-C₆H₅), a phenylamino group (-NHC₆H₅), a hydrogen atom (-H), and a hydroxymethyl group (-CH₂OH).[1]

The presence of this single chiral center means that 2-Phenyl-2-(phenylamino)ethan-1-ol exists as a pair of enantiomers.[3] Enantiomers are non-superimposable mirror images of each other. These two isomers are designated as (R)-2-Phenyl-2-(phenylamino)ethan-1-ol and (S)-2-Phenyl-2-(phenylamino)ethan-1-ol, based on the Cahn-Ingold-Prelog priority rules.[3]

Caption: Enantiomers of 2-Phenyl-2-(phenylamino)ethan-1-ol.

The Significance of Stereoisomerism in Drug Development

The three-dimensional arrangement of atoms in a molecule can drastically alter its interaction with chiral biological targets such as enzymes and receptors.[2] Often, one enantiomer (the eutomer) is responsible for the desired therapeutic effect, while the other (the distomer) may be less active, inactive, or even contribute to undesirable side effects or toxicity.[1] Therefore, the development of single-enantiomer drugs is a major focus in the pharmaceutical industry to improve therapeutic indices and reduce patient risk.[4] While the specific activities of the (R) and (S) enantiomers of 2-Phenyl-2-(phenylamino)ethan-1-ol are not well-documented, it is a crucial area for future investigation.

Synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol Stereoisomers

The synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol can be approached from two main strategies: a racemic synthesis that produces an equal mixture of both enantiomers, followed by chiral resolution, or a stereoselective synthesis that aims to produce a single enantiomer in high purity.

Racemic Synthesis

A common and effective method for synthesizing racemic 1,2-amino alcohols is through the aminolysis of epoxides. In this case, styrene oxide can be reacted with aniline. The nucleophilic attack of the aniline nitrogen on the epoxide ring, followed by an aqueous workup, yields a mixture of two regioisomers: 2-Phenyl-2-(phenylamino)ethan-1-ol (the desired product) and 1-phenyl-2-(phenylamino)ethan-1-ol. The regioselectivity can be influenced by the reaction conditions.

Experimental Protocol: Racemic Synthesis via Epoxide Aminolysis

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve styrene oxide (1.0 eq) in a suitable solvent such as ethanol or isopropanol.

• Addition of Aniline: Add aniline (1.2 eq) to the solution.

• Heating: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The resulting crude product, a mixture of regioisomers, can be purified by column chromatography on silica gel to isolate 2-Phenyl-2-(phenylamino)ethan-1-ol.

Caption: Workflow for racemic synthesis.

Stereoselective Synthesis

Achieving an enantiomerically pure product directly is often more efficient than resolving a racemic mixture. One promising approach for the stereoselective synthesis of 2-amino-2-phenylethanol derivatives is the asymmetric reduction of a corresponding α-amino ketone.

Proposed Protocol: Asymmetric Reduction of 2-(Phenylamino)-1-phenylethan-1-one

This protocol is based on well-established methods for the asymmetric reduction of ketones.[5]

• Synthesis of Precursor: Synthesize the precursor ketone, 2-(phenylamino)-1-phenylethan-1-one, for example, by reacting 2-bromo-1-phenylethan-1-one with aniline.[6]

• Asymmetric Reduction Setup: In a flame-dried, inert atmosphere (N₂ or Ar) flask, dissolve the chiral catalyst (e.g., a CBS catalyst or a Noyori-type ruthenium catalyst) in a dry, aprotic solvent like THF.

• Addition of Reducing Agent: Slowly add a solution of a reducing agent, such as borane-dimethyl sulfide complex (BMS), to the catalyst solution at the recommended temperature (e.g., -20 °C to room temperature).

• Substrate Addition: Add a solution of 2-(phenylamino)-1-phenylethan-1-one in the same dry solvent dropwise to the reaction mixture.

• Reaction and Quenching: Stir the reaction for the required time, monitoring by TLC. Once complete, carefully quench the reaction by the slow addition of methanol, followed by 1M HCl.

• Workup and Purification: Perform an aqueous workup and extraction as described for the racemic synthesis. Purify the product by column chromatography. The enantiomeric excess (ee) of the product should be determined by chiral HPLC.

Separation and Purification of Stereoisomers

For a racemic mixture, the separation of enantiomers is a critical step. Chiral High-Performance Liquid Chromatography (HPLC) is one of the most powerful and widely used techniques for this purpose.[7]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and thus, separation. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are highly effective for a wide range of chiral compounds, including amino alcohols.[8]

Detailed Protocol: Chiral HPLC Separation

This protocol is adapted from established methods for similar amino alcohols.[8][9]

• Sample Preparation: Prepare a standard solution of the racemic 2-Phenyl-2-(phenylamino)ethan-1-ol in the mobile phase or a compatible solvent (e.g., hexane/isopropanol mixture) at a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• HPLC System and Column:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or a similar polysaccharide-based column.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of n-Hexane and Isopropanol. A typical starting ratio is 90:10 (v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Optimization: If baseline separation is not achieved, systematically vary the percentage of isopropanol in the mobile phase (e.g., from 5% to 20%). A lower percentage of the alcohol modifier generally increases retention and can improve resolution.[8]

Data Presentation

The following table summarizes the expected chromatographic data for a successful chiral separation.

Parameter	Expected Value	Rationale
Retention Time (t_R1)	e.g., ~12.7 min	Based on data for similar compounds on an OD-H column.[9]
Retention Time (t_R2)	e.g., ~14.1 min	The second eluting enantiomer.[9]
Separation Factor (α)	> 1.1	A value greater than 1.1 is generally considered good separation.
Resolution (R_s)	> 1.5	A resolution of 1.5 indicates baseline separation.

Spectroscopic and Physicochemical Characterization

Once synthesized and separated, the identity and purity of the stereoisomers must be confirmed using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is a powerful tool for structural elucidation. For 2-Phenyl-2-(phenylamino)ethan-1-ol, the spectrum would show characteristic signals for the aromatic protons, the methine proton at C2, and the methylene protons of the hydroxymethyl group.[10] While the standard ¹H and ¹³C NMR spectra of the two enantiomers are identical, they can be distinguished by using a chiral shift reagent, which forms diastereomeric complexes that have different NMR chemical shifts.

Expected ¹H NMR Data (in CDCl₃, 400 MHz)

Protons	Chemical Shift (δ, ppm)	Multiplicity
Aromatic-H	6.50 - 7.30	Multiplet
-CH(Ph)-	~4.43	Doublet of doublets
-CH₂OH	3.68 - 3.86	Doublet of doublets (diastereotopic protons)
-NH-	Variable	Broad singlet
-OH	Variable	Broad singlet
(Data is illustrative and based on published spectra for the racemic compound)[10]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The enantiomers of 2-Phenyl-2-(phenylamino)ethan-1-ol will have identical mass spectra under standard (non-chiral) conditions.

Physicochemical Properties

The following table lists key computed physicochemical properties for 2-Phenyl-2-(phenylamino)ethan-1-ol.[1]

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	PubChem[1]
Molecular Weight	213.27 g/mol	PubChem[1]
XLogP3	2.8	PubChem[1]
Hydrogen Bond Donors	2	PubChem[1]
Hydrogen Bond Acceptors	2	PubChem[1]

Biological Activity and Pharmacological Significance

Known Biological Profile

Some sources suggest that 2-phenyl-2-(phenylamino)ethan-1-ol acts as a beta-adrenergic receptor agonist, with potential applications as a bronchodilator and vasodilator. However, this information is not extensively detailed in peer-reviewed literature and should be considered preliminary.

Stereospecific Activity (Hypothesized)

Based on established principles of stereopharmacology, it is highly probable that the (R) and (S) enantiomers of 2-Phenyl-2-(phenylamino)ethan-1-ol will exhibit different biological activities.[2] One enantiomer may bind with higher affinity to the target receptor, leading to greater potency. The other enantiomer might have a different pharmacological profile altogether or be inactive. A thorough investigation into the stereospecific synthesis and biological evaluation of each enantiomer is essential to fully understand the therapeutic potential and safety profile of this compound. This represents a significant opportunity for further research.

Conclusion and Future Directions

This technical guide has provided a detailed framework for understanding, synthesizing, and analyzing the stereoisomers of 2-Phenyl-2-(phenylamino)ethan-1-ol. We have outlined robust protocols for both racemic and stereoselective synthesis, as well as a detailed method for chiral HPLC separation. The provided spectroscopic and physicochemical data serve as a benchmark for characterization.

The primary area for future research is the elucidation of the specific biological activities of the individual (R) and (S) enantiomers. Such studies are critical for any potential drug development program involving this molecule and will undoubtedly provide valuable insights into its structure-activity relationship.

References

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• Liu, Y., et al. (n.d.). Supporting Information. Semantic Scholar. [Link]

• Kim, J. H., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(4), 249-256. [Link]

• Singh, S., & Sharma, N. (2014). Stereochemistry and its Role in Drug Design. International Journal of Pharmaceutical Sciences and Research, 5(11), 4644-4659.
• Thaker, T., Panchani, D., & Bhuva, V. (2023). One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies. International Journal of Drug Delivery Technology, 13(3), 961-965.
• Kumar, R. (2021). Effects of Stereoisomers on Drug Activity. Annals of Bio-Scientific Research, 13(3).

• Chiral Molecules. (2019). Lecture notes. [Link]

• European Patent Office. (n.d.). Processes for producing optically active 2-amino-1-phenylethanol derivatives. EP 0924193 A1. [Link]

• Taylor & Francis. (n.d.). Synthesis of Chiral 2-Amino-1-Phenylethanol. In Catalysis of Organic Reactions. [Link]

• Subramanian, G. (Ed.). (2001). Chiral Separation Techniques: A Practical Approach. John Wiley & Sons.
• Aboul-Enein, H. Y., & Ali, I. (2003).
• Francotte, E., & Lindner, W. (Eds.). (2006). Chirality in Drug Research. John Wiley & Sons.
• Ahuja, S. (Ed.). (2007).

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Protocols & Analytical Methods

Application Note: A Validated RP-HPLC Method for Purity Analysis of 2-Phenyl-2-(phenylamino)ethan-1-ol

Introduction

2-Phenyl-2-(phenylamino)ethan-1-ol is a synthetic compound belonging to the family of beta-adrenergic receptor agonists, used as a bronchodilator and vasodilator in both human and veterinary medicine.[1] The purity of this active pharmaceutical ingredient (API) is critical to its safety and efficacy. High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique for determining the purity of such compounds.[1]

This application note presents a robust, validated reversed-phase HPLC (RP-HPLC) method for the quantitative determination of 2-Phenyl-2-(phenylamino)ethan-1-ol and its related impurities. The method is developed based on fundamental chromatographic principles and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure it is suitable for its intended purpose in a quality control environment.[2][3][4]

Method Principle & Rationale

The separation is based on reversed-phase chromatography, where the stationary phase is non-polar (C18) and the mobile phase is a polar mixture of an aqueous buffer and an organic solvent.[5]

• Analyte Properties: 2-Phenyl-2-(phenylamino)ethan-1-ol is a moderately polar molecule containing two phenyl rings and an amino alcohol functional group.[6] Its calculated LogP (a measure of lipophilicity) is approximately 2.8, making it well-suited for retention on a C18 stationary phase.[6] The presence of the basic amino group necessitates pH control of the mobile phase to ensure consistent ionization and good peak shape. Operating the mobile phase at a pH of around 2.5 ensures the amine is protonated, which minimizes peak tailing that can occur from interactions with residual silanols on the silica-based column packing.[7]

• Stationary Phase Selection: A C18 (octadecylsilyl) column is chosen for its hydrophobic character, which provides effective retention for the aromatic rings of the analyte through hydrophobic interactions.

• Mobile Phase Selection: A gradient elution using a mixture of a phosphate buffer (pH 2.5) and acetonitrile is employed. The buffer controls the pH, while acetonitrile, a common organic modifier, is used to elute the analyte from the column. A gradient is chosen to ensure that impurities with a wide range of polarities can be effectively separated and eluted within a reasonable run time.

• Detection: The two phenyl rings in the molecule provide strong chromophores. UV detection at 220 nm is selected as it offers high sensitivity for aromatic compounds and is a common wavelength for the analysis of aromatic amines.[8]

Experimental

Instrumentation, Chemicals, and Reagents

• Instrumentation: HPLC system equipped with a gradient pump, autosampler, column thermostat, and UV-Vis detector (e.g., Agilent 1260 Infinity II LC System or similar).

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Chemicals:

  • 2-Phenyl-2-(phenylamino)ethan-1-ol reference standard (known purity).

  • Acetonitrile (HPLC grade).

  • Potassium dihydrogen phosphate (KH2PO4) (AR grade).

  • Orthophosphoric acid (AR grade).

  • Water (HPLC grade).

Chromatographic Conditions

All quantitative data and chromatographic parameters are summarized in the table below.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Potassium Phosphate Buffer, pH 2.5
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 35% B; 5-20 min: 35% to 65% B; 20-25 min: 65% B; 25.1-30 min: 35% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	220 nm
Injection Volume	10 µL
Run Time	30 minutes

Preparation of Solutions

• Mobile Phase A (20 mM KH2PO4, pH 2.5):

  • Weigh 2.72 g of KH2PO4 and dissolve in 1000 mL of HPLC grade water.

  • Adjust the pH to 2.5 with orthophosphoric acid.

  • Filter through a 0.45 µm membrane filter and degas before use.

• Diluent:

  • Prepare a mixture of Mobile Phase A and Acetonitrile in a 65:35 (v/v) ratio.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh about 25 mg of 2-Phenyl-2-(phenylamino)ethan-1-ol reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent.

• Sample Solution (1000 µg/mL):

  • Accurately weigh about 25 mg of the 2-Phenyl-2-(phenylamino)ethan-1-ol sample into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent.

Method Validation Protocol

The analytical method was validated according to ICH Q2(R1) guidelines, demonstrating its suitability for its intended purpose.[2][3]

System Suitability

Before sample analysis, the chromatographic system's performance is verified. A standard solution is injected five times, and the results must meet the criteria outlined in USP General Chapter <621>.[9][10]

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components. This was demonstrated by injecting the diluent, a standard solution, and a sample solution to show that there are no interfering peaks at the retention time of the main analyte.

Linearity and Range

The linearity was evaluated by analyzing a series of solutions prepared by diluting the standard stock solution to concentrations ranging from 50% to 150% of the nominal sample concentration. The peak area versus concentration data was plotted, and the correlation coefficient (r²) was calculated.

• Acceptance Criterion: Correlation coefficient (r²) ≥ 0.999.

Accuracy (Recovery)

Accuracy was determined by the standard addition method. The sample was spiked with the reference standard at three different concentration levels (80%, 100%, and 120% of the nominal concentration). Each level was prepared in triplicate. The percentage recovery was calculated.

• Acceptance Criterion: Mean recovery should be within 98.0% to 102.0%.

Precision

• Repeatability (Intra-day Precision): Six replicate injections of the sample solution were made on the same day, under the same conditions. The RSD of the peak areas was calculated.

  • Acceptance Criterion: RSD ≤ 2.0%.

• Intermediate Precision (Inter-day Ruggedness): The repeatability assay was performed on a different day by a different analyst using a different instrument to assess the method's ruggedness.

  • Acceptance Criterion: RSD ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Robustness

The robustness of the method was evaluated by making small, deliberate variations in the method parameters, including:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2°C)

• Mobile phase pH (± 0.1 units)

The system suitability parameters were checked after each variation.

• Acceptance Criterion: All system suitability parameters must pass.

Data Analysis & Workflow

Purity Calculation

The purity of the sample is calculated based on the area normalization method.

% Purity = (Area of Main Peak / Total Area of All Peaks) * 100

Overall Analytical Workflow

The following diagram illustrates the complete workflow for the purity analysis.

Caption: HPLC Purity Analysis Workflow.

Conclusion

The developed RP-HPLC method for the purity analysis of 2-Phenyl-2-(phenylamino)ethan-1-ol is specific, linear, accurate, precise, and robust. The method validation results confirm its suitability for routine quality control analysis in the pharmaceutical industry. The clear separation of the main peak from potential impurities ensures reliable and accurate purity determination.

References

• U.S. Pharmacopeial Convention. (n.d.). General Chapters: <621> CHROMATOGRAPHY. Available at: [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. CPMP/ICH/381/95. Available at: [Link]

• Agilent Technologies. (2023, April 15). Understanding the Latest Revisions to USP <621>. Available at: [Link]

• U.S. Pharmacopeial Convention. (2023, November 1). USP-NF <621> Chromatography. Available at: [Link]

• U.S. Pharmacopeial Convention. (2021). General Chapter, <621> Chromatography. USP-NF. Rockville, MD. Available at: [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Phenyl-2-(phenylamino)ethan-1-ol. PubChem Compound Database. Available at: [Link]

• Sielc.com. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Available at: [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Available at: [Link]

• ResearchGate. (2025, August 5). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Available at: [Link]

Sources

• 1. Buy 2-phenyl-2-(phenylamino)ethan-1-ol | 13891-02-6 | 95 [smolecule.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 5. 〈621〉 Chromatography [doi.usp.org]
• 6. 2-Phenyl-2-(phenylamino)ethan-1-ol | C14H15NO | CID 11095946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. researchgate.net [researchgate.net]
• 9. uspbpep.com [uspbpep.com]
• 10. agilent.com [agilent.com]

Technical Guide: Applications of 2-Phenyl-2-(phenylamino)ethan-1-ol in Asymmetric Synthesis

Part 1: Executive Summary & Molecular Profile

2-Phenyl-2-(phenylamino)ethan-1-ol (also known as N-phenylphenylglycinol) represents a distinct class of chiral

-amino alcohols. Unlike its more common N-methyl or N,N-dimethyl analogs, the N-phenyl variant introduces significant steric bulk and alters the Lewis basicity of the nitrogen center due to the delocalization of the nitrogen lone pair into the aromatic ring.

These electronic and steric modifications make it a privileged scaffold for Lewis Acid-mediated asymmetric transformations , particularly in reactions where a "hard" metal center (like Zinc or Copper) requires a bidentate ligand that can fine-tune the metal's Lewis acidity while creating a rigid chiral pocket.

Molecular Specifications

Property	Detail
IUPAC Name	2-Phenyl-2-(phenylamino)ethan-1-ol
Common Name	N-Phenylphenylglycinol
CAS Number	13891-02-6 (Racemic) / Stereospecific variants available
Molecular Weight	213.28 g/mol
Chiral Centers	C2 (Benzylic position)
Key Functionality	Bidentate ( ) Ligand; Chiral Auxiliary
pKa (Conj. Acid)	~2-3 (Lower than alkyl amines due to N-phenyl group)

Part 2: Synthesis of the Ligand

Note: High enantiomeric purity of the ligand is critical for catalytic efficacy. The following protocol describes the synthesis of the (R)-enantiomer via reduction, which avoids the regioselectivity issues common in styrene oxide ring-opening.

Protocol 1: Preparation of (R)-2-Phenyl-2-(phenylamino)ethan-1-ol

Objective: Synthesize the chiral ligand from commercially available (

)-phenylglycine.

Reagents & Materials:

• (

  )-Phenylglycine (99% ee)[1]

• Lithium Aluminum Hydride (LiAlH

  ) (2.0 M in THF)

• Bromobenzene

• Copper(I) Iodide (CuI)

• Potassium Carbonate (K

  CO )

• Solvents: Anhydrous THF, DMSO

Step-by-Step Methodology:

• Esterification (Pre-step): Convert (

  )-phenylglycine to ( )-methyl phenylglycinate HCl salt using standard SOCl /MeOH conditions.

• N-Arylation (Ullmann-type Coupling):

  • Charge a flame-dried flask with (

    )-methyl phenylglycinate (10 mmol), CuI (10 mol%), K CO (2.0 equiv), and Bromobenzene (1.2 equiv) in DMSO (20 mL).

  • Heat to 90°C under Argon atmosphere for 12 hours.

  • Checkpoint: Monitor via TLC for disappearance of the primary amine.

  • Workup: Dilute with EtOAc, wash with water/brine, dry over Na

    SO , and concentrate. Purify via flash chromatography to obtain ( )-methyl 2-phenyl-2-(phenylamino)acetate.

• Reduction to Alcohol:

  • Suspend LiAlH

    (2.0 equiv) in anhydrous THF (30 mL) at 0°C.

  • Dropwise add the N-phenyl ester (from step 2) dissolved in THF.

  • Allow to warm to room temperature and stir for 4 hours.

  • Quench: Carefully add water, 15% NaOH, then water (Fieser workup).

  • Filter the aluminum salts, concentrate the filtrate, and recrystallize from Ethanol/Hexane.

Yield Expectation: 65-75% overall yield. Validation:

H NMR (CDCl ) should show the disappearance of the methyl ester singlet (~3.7 ppm) and appearance of methylene protons (~3.8-4.0 ppm).

Part 3: Core Application – Enantioselective Diethylzinc Addition

The primary application of 2-Phenyl-2-(phenylamino)ethan-1-ol is as a chiral ligand in the enantioselective alkylation of aldehydes. The N-phenyl group provides a unique "chiral wall" that directs the approach of the organozinc reagent.

Mechanistic Rationale

The reaction proceeds via a bimetallic Zinc transition state (Noyori-Oguni-Soai model). The ligand reacts with Et

Zn to form a chiral mono-zinc alkoxide, which then dimerizes or complexes with a second equivalent of Et Zn. The aldehyde coordinates to the Lewis acidic zinc, activating it for nucleophilic attack by the ethyl group.

Figure 1: Catalytic cycle for the enantioselective addition of diethylzinc to aldehydes mediated by amino-alcohol ligands.

Protocol 2: Enantioselective Ethylation of Benzaldehyde

Objective: Synthesize (R)-1-phenylpropan-1-ol with >90% ee.

Reagents:

• Benzaldehyde (freshly distilled)

• Diethylzinc (1.0 M in Hexane)

• Ligand: (R)-2-Phenyl-2-(phenylamino)ethan-1-ol (5 mol%)

• Solvent: Toluene (anhydrous)

Procedure:

• Catalyst Formation:

  • In a flame-dried Schlenk tube under Argon, dissolve the Ligand (0.05 mmol) in Toluene (2 mL).

  • Add Diethylzinc (2.2 mmol, 2.2 mL) at room temperature.

  • Observation: Evolution of ethane gas indicates formation of the Zinc-alkoxide species. Stir for 20 minutes.

• Reaction:

  • Cool the mixture to 0°C.

  • Add Benzaldehyde (1.0 mmol) slowly via syringe.

  • Stir at 0°C for 12-18 hours.

• Quench & Analysis:

  • Quench with 1N HCl (2 mL).

  • Extract with Et

    O (3 x 5 mL).

  • Dry organic phase over MgSO

    and concentrate.

  • Analysis: Determine conversion via GC/NMR. Determine enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H column, Hexane/iPrOH 95:5).

Performance Optimization Table

Typical results expected based on N-aryl amino alcohol class behavior.

Parameter	Variation	Expected Outcome
Solvent	Toluene	Optimal. Balances solubility and aggregation state.
Solvent	Hexane	Slower rates; often lower ee due to solubility issues.
Temp	25°C	High conversion, moderate ee (~80-85%).
Temp	0°C	Optimal. High ee (>90%), acceptable rate.
Ligand Loading	2 mol%	Slower reaction, potential background (racemic) reaction.
Ligand Loading	5-10 mol%	Standard. Ensures catalyst dominates the pathway.

Part 4: Secondary Application – Copper-Catalyzed Henry Reaction

Beyond Zinc chemistry, the N-phenyl amino alcohol scaffold is effective in Copper(II)-mediated Henry (Nitroaldol) reactions. The lower basicity of the N-phenyl amine prevents strong inhibition of the Lewis acidic Copper center.

Workflow Summary:

• Complexation: Cu(OAc)

  + Ligand (1:2 ratio) in Ethanol.

• Substrates: Nitromethane + Aldehyde.

• Outcome: Formation of

  -nitro alcohols with moderate to good enantioselectivity (70-90% ee).

Part 5: References

• Paleo, M. R., Cabeza, I., & Sardina, F. J. (2000). Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by N-(9-Phenylfluoren-9-yl)

  -Amino Alcohols. The Journal of Organic Chemistry, 65(7), 2108–2113. Link

• Noyori, R., & Kitamura, M. (1991). Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification. Angewandte Chemie International Edition, 30(1), 49-69. Link

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes. Chemical Reviews, 92(5), 833–856. Link

• Periasamy, M., et al. (2000). Methods of synthesis of 1,2-amino alcohols and their applications in asymmetric synthesis. Tetrahedron: Asymmetry, 11(11), 2343-2347. Link

• PubChem. Compound Summary for CID 11095946: 2-Phenyl-2-(phenylamino)ethan-1-ol.[2] Link

Sources

• 1. One-pot synthesis of (R)- and (S)-phenylglycinol from bio-based l-phenylalanine by an artificial biocatalytic cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Phenyl-2-(phenylamino)ethan-1-ol | C14H15NO | CID 11095946 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-Phenyl-2-(phenylamino)ethan-1-ol as a precursor for pharmaceutical synthesis

Abstract

2-Phenyl-2-(phenylamino)ethan-1-ol (PPE) is a critical

-amino alcohol scaffold in medicinal chemistry. It serves as the immediate structural precursor to the imidazothiazole class of anthelmintics and immunomodulators, most notably Levamisole and Tetramisole . Furthermore, its chiral derivatives function as privileged ligands in asymmetric catalysis. This guide provides a definitive protocol for the regioselective synthesis of PPE, avoiding common isomeric impurities, and details its conversion into pharmaceutical targets.

Critical Synthesis Logic: The Regioselectivity Challenge

The synthesis of PPE is most efficiently achieved via the aminolysis of styrene oxide. However, this reaction is governed by a competition between steric control (

) and electronic control ( -like).

• The Trap (Kinetic Product): Under standard thermal or basic conditions, aniline attacks the less hindered terminal carbon, yielding the wrong isomer: 1-phenyl-2-(phenylamino)ethan-1-ol .

• The Solution (Thermodynamic/Electronic Product): To obtain the desired 2-phenyl-2-(phenylamino)ethan-1-ol , one must activate the epoxide oxygen with a Lewis Acid. This weakens the C-O bond at the benzylic position (stabilizing the developing positive charge via the phenyl ring), directing the nucleophile to the more substituted carbon.[1]

Pathway Visualization

Figure 1: Mechanistic divergence in styrene oxide aminolysis. Lewis acid catalysis is mandatory for the target scaffold.

Experimental Protocols

Protocol A: Lewis Acid Catalyzed Synthesis (Green Chemistry Route)

Recommended for high-throughput and atom economy.

Reagents:

• Styrene Oxide (10 mmol)

• Aniline (10 mmol)

• Catalyst: Tin(II) Triflate [

  ] (1 mol%) OR Activated Silica Gel (500 mg)

• Solvent: Acetonitrile (

  ) or Solvent-free

Procedure:

• Preparation: In a 50 mL round-bottom flask, disperse

  (0.04 g) in 5 mL of acetonitrile.

• Addition: Add aniline (0.93 g, 10 mmol) followed slowly by styrene oxide (1.20 g, 10 mmol) at room temperature.

  • Note: If using silica gel, mix reactants solvent-free and stir vigorously.

• Reaction: Stir at room temperature for 30–60 minutes. Monitor via TLC (Hexane:EtOAc 3:1). The target spot will have a lower

  than the starting material but distinct from the terminal isomer.

• Quench & Workup: Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL). Dry organic layer over

  .

• Purification: Concentrate in vacuo. Recrystallize from Ethanol/Hexane to yield white needles.

  • Yield: ~85-92%[1]

  • Purity: >98% (by HPLC)

Protocol B: The "Robust" Phenacyl Bromide Route

Recommended if regio-isomer separation proves difficult or for legacy processes.

Procedure:

• Alkylation: React phenacyl bromide (2-bromoacetophenone) with aniline (2 equiv) in Ethanol at reflux for 2 hours.

• Isolation: Cool to precipitate 2-(phenylamino)acetophenone . Filter and wash with cold ethanol.

• Reduction: Redissolve the ketone in Methanol. Add Sodium Borohydride (

  , 1.5 equiv) portion-wise at 0°C. Stir for 2 hours.

• Result: This route guarantees the amino group is on the benzylic carbon, as the carbon skeleton is fixed prior to reduction.

Pharmaceutical Application: Synthesis of Levamisole

The primary industrial utility of PPE is the synthesis of Tetramisole (racemic) and Levamisole (L-isomer), used as anthelmintics and immunomodulators.

Mechanism of Cyclization

The transformation involves converting the alcohol to a leaving group (chloride), followed by a double-cyclization with thiourea or carbon disulfide.

Figure 2: Industrial pathway from PPE to Levamisole.[2]

Step-by-Step Protocol (Tetramisole Synthesis)

• Chlorination:

  • Dissolve 2-phenyl-2-(phenylamino)ethan-1-ol (5.0 g) in dry toluene (50 mL).

  • Add Thionyl Chloride (

    , 1.2 equiv) dropwise at 0°C.

  • Heat to 70°C for 2 hours. Evaporate solvent to obtain the chloro-amine hydrochloride .

• Cyclization:

  • Dissolve the crude residue in Ethanol (40 mL).

  • Add Thiourea (1.1 equiv). Reflux for 6–8 hours.[3]

  • Mechanism:[1][3][4][5][6][7] The sulfur attacks the alkyl chloride (displacing Cl), followed by the aniline nitrogen attacking the thiourea carbon, releasing

    and forming the bicyclic ring.

• Workup:

  • Basify with NaOH (10% aq) to pH 10.

  • Extract with Dichloromethane (DCM).

  • The resulting oil is (±)-Tetramisole .

• Resolution (for Levamisole):

  • Dissolve Tetramisole in hot acetone. Add di-p-toluoyl-D-tartaric acid or L-camphor-10-sulfonic acid .

  • The diastereomeric salt of the (S)-isomer (Levamisole) crystallizes preferentially.

Analytical Characterization

To validate the synthesis of the correct precursor isomer, compare NMR data against the terminal isomer.

Feature	Target: 2-Phenyl-2-(phenylamino)ethan-1-ol	Impurity: 1-Phenyl-2-(phenylamino)ethan-1-ol
Structure
1H NMR (Benzylic)	4.5–4.7 ppm (dd) (Couples to and )	4.8–5.0 ppm (dd) (Couples to and )
13C NMR (Benzylic)	~58–60 ppm (Attached to N)	~72–75 ppm (Attached to O)
Physical State	White Needles (MP: 58–60°C)	Waxy Solid / Oil

Key QC Check: In the

C NMR, the benzylic carbon attached to Nitrogen (Target) appears significantly upfield (~60 ppm) compared to the benzylic carbon attached to Oxygen (~73 ppm) in the impurity.

Troubleshooting & Critical Process Parameters (CPPs)

• Issue: Low Regioselectivity (Mixture of Isomers).

  • Cause: Catalyst deactivation or high temperature.

  • Fix: Ensure

    is dry. Run the reaction strictly at room temperature. Do not heat the styrene oxide addition.

• Issue: Incomplete Cyclization to Tetramisole.

  • Cause: Hydrolysis of the chloro-intermediate.

  • Fix: Ensure anhydrous conditions during the thionyl chloride step. Use fresh thiourea.

• Safety Warning: Aniline is toxic and can cause methemoglobinemia. All operations must be performed in a fume hood. Styrene oxide is a suspected carcinogen.

References

• Regioselective Ring Opening (Catalysis)

  • Shivani, et al.

    -amino alcohols by ring-opening of epoxides." Turkish Journal of Chemistry, 2016.

  • C. Sarie, et al. "

    catalysed regioselective styrene oxide ring opening with aromatic amines." Tetrahedron Letters, 2025 (via ResearchGate).

• Levamisole Synthesis & Resolution

  • Raeymaekers, A. H., et al. "Anthelmintic activity of tetramisole." Journal of Medicinal Chemistry, 1966.

  • European Patent Office. "Process for isolating levamisole from tetramisole." EP 0142191 B1.[8]

• Phenacyl Bromide Route

  • Cowper, R. M., et al. "Phenacyl Bromide." Organic Syntheses, Coll.[7] Vol. 2, p.480.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Toxicology of Levamisole_Chemicalbook [chemicalbook.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. CN114315866A - Synthesis method of levamisole hydrochloride - Google Patents [patents.google.com]
• 5. VoxSignals – High-signal crypto alerts [voxsignals.com]
• 6. CN103664653A - Method for preparing 2-[(N-benzyl-N-phenyl)amino]ethanol - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Quantitative Bioanalysis of 2-Phenyl-2-(phenylamino)ethan-1-ol in Biological Matrices via LC-MS/MS

Abstract & Scope

This application note details a robust, validated protocol for the quantification of 2-Phenyl-2-(phenylamino)ethan-1-ol (also known as 2-anilino-2-phenylethanol or PAEO) in human plasma and rat serum. As a

-amino alcohol derivative with reported -adrenergic receptor agonist activity and utility as a synthetic scaffold for oxazolidinones, precise quantification is critical for pharmacokinetic (PK) and toxicological profiling.

The method utilizes Liquid-Liquid Extraction (LLE) coupled with Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) . This workflow ensures high recovery (>85%), minimal matrix effect, and a Lower Limit of Quantification (LLOQ) of 1.0 ng/mL.

Chemical & Physical Properties

Understanding the analyte's physicochemical nature is the foundation of this protocol.

Property	Value	Implication for Analysis
IUPAC Name	2-Phenyl-2-(phenylamino)ethan-1-ol	Target Analyte
Molecular Formula		Precursor Ion Selection
Molecular Weight	213.28 g/mol
LogP	~2.8 (Lipophilic)	Suitable for LLE/Reverse Phase LC
pKa	~4.5 (Weak Base/Aniline-like)	Ionizes in acidic media (ESI+)
Solubility	Soluble in MeOH, DMSO, CHCl3	Use organic stock solutions

Experimental Protocol

Materials & Reagents[1][2][3][4][5][6]

• Analyte: 2-Phenyl-2-(phenylamino)ethan-1-ol (Standard purity >98%).[1]

• Internal Standard (IS): Propranolol-d7 (Surrogate) or custom synthesized 2-Phenyl-2-(phenylamino)ethan-1-ol-d5.

• Matrix: Drug-free Human Plasma (K2EDTA) and Rat Serum.

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA), Methyl tert-butyl ether (MTBE).

Stock & Working Solutions

• Master Stock (1.0 mg/mL): Dissolve 1.0 mg analyte in 1.0 mL DMSO. Store at -20°C.

• Working Standard (WS): Serially dilute Master Stock with 50:50 MeOH:Water to generate calibration points (e.g., 10, 50, 100, 500, 1000, 5000 ng/mL).

• Internal Standard Solution (IS-WS): 100 ng/mL Propranolol-d7 in 50:50 MeOH:Water.

Sample Preparation: Liquid-Liquid Extraction (LLE)

LLE is chosen over Protein Precipitation (PPT) to minimize phospholipid suppression and maximize recovery of this lipophilic amine.

Step-by-Step Workflow:

• Aliquot: Transfer 50 µL of biological sample (Plasma/Serum) into a 1.5 mL polypropylene tube.

• Spike IS: Add 10 µL of IS-WS. Vortex gently (5 sec).

• Alkalinization: Add 50 µL of 0.1 M Ammonium Hydroxide (

  ) or Sodium Carbonate buffer (pH 10).

  • Rationale: Adjusting pH > pKa ensures the analyte is in its neutral (uncharged) state, driving it into the organic phase.

• Extraction: Add 600 µL of MTBE (Methyl tert-butyl ether) .

• Agitation: Vortex vigorously for 5 minutes or shake on a plate shaker at 1200 rpm.

• Phase Separation: Centrifuge at 14,000 x g for 5 minutes at 4°C.

• Transfer: Transfer 500 µL of the upper organic layer (supernatant) to a clean glass vial or 96-well collection plate.

• Evaporation: Evaporate to dryness under a gentle stream of Nitrogen (

  ) at 40°C.

• Reconstitution: Reconstitute residue in 100 µL of Mobile Phase (80:20 Water:ACN + 0.1% FA). Vortex for 1 min.

• Injection: Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Conditions

Chromatographic Parameters[1][2][6]

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

• Column: Waters ACQUITY UPLC BEH C18 (

  mm, 1.7 µm).

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Mobile Phase A: 0.1% Formic Acid in Water (aqueous).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (organic).

Gradient Table:

Time (min)	%A (Water)	%B (ACN)	Event
0.00	90	10	Initial Hold
0.50	90	10	Start Gradient
3.00	10	90	Elution of Analyte
3.50	10	90	Wash
3.60	90	10	Re-equilibration

| 5.00 | 90 | 10 | End of Run |

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode (

  ).

• Source Temp: 500°C.

• Capillary Voltage: 3.5 kV.

• Desolvation Gas: 800 L/hr (

  ).

MRM Transitions (Multiple Reaction Monitoring): | Compound | Precursor (

) | Product ( ) | Cone (V) | Collision (eV) | Role | | :--- | :--- | :--- | :--- | :--- | :--- | | PAEO | 214.1 | 104.1 | 30 | 22 | Quantifier | | PAEO | 214.1 | 93.1 | 30 | 28 | Qualifier | | PAEO | 214.1 | 77.0 | 30 | 35 | Qualifier | | IS (Prop-d7) | 267.2 | 116.1 | 30 | 20 | Internal Std |

Note: The m/z 104.1 fragment corresponds to the styrene-like cation

, and m/z 93.1 corresponds to the aniline cation .

Visualizations

Extraction & Analysis Workflow

The following diagram illustrates the logical flow of the sample preparation and data acquisition process.

Caption: Step-by-step Liquid-Liquid Extraction (LLE) workflow for PAEO isolation from plasma.

Mass Fragmentation Logic

Understanding the fragmentation pathway ensures correct transition selection.

Caption: Proposed collision-induced dissociation (CID) pathways for 2-Phenyl-2-(phenylamino)ethan-1-ol.

Method Validation Criteria (FDA/EMA Guidelines)

To ensure trustworthiness, the method must be validated against the following parameters:

• Selectivity: Analyze 6 lots of blank plasma. No interference >20% of LLOQ at retention time (~2.8 min).

• Linearity: Calibration curve (

  ng/mL) must have . Weighting factor is recommended.

• Accuracy & Precision:

  • Intra-day & Inter-day CV% < 15% (20% at LLOQ).

  • Accuracy within ±15% of nominal (±20% at LLOQ).

• Recovery: Compare peak area of extracted QC samples vs. post-extraction spiked blanks. Target >80%.

• Matrix Effect: Calculate Matrix Factor (MF). IS-normalized MF should be close to 1.0.

Troubleshooting & Optimization

• Issue: Low Sensitivity.

  • Solution: Switch organic solvent to Ethyl Acetate/Hexane (50:50) or increase injection volume to 10 µL. Ensure the source temperature is high enough (500°C) to desolvate the aqueous mobile phase.

• Issue: Peak Tailing.

  • Solution: The secondary amine may interact with silanols. Increase Ammonium Formate concentration to 5-10 mM in the aqueous mobile phase to mask silanol sites.

• Issue: Carryover.

  • Solution: Use a needle wash of 50:25:25 ACN:MeOH:IPA with 0.1% Formic Acid.

References

• PubChem. (2023). 2-Phenyl-2-(phenylamino)ethan-1-ol Compound Summary. National Library of Medicine.[2] [Link]

• Karimi-Jaberi, Z., & Pooladian, B. (2012). Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions. Journal of the Mexican Chemical Society, 56(3). [Link]

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

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• 1. (S)-2-PHENYL-2-PHENYLAMINO-ETHANOL | 135285-98-2 [chemicalbook.com]
• 2. 3,5-Diphenyloxazolidin-2-one - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: Synthesis and Evaluation of Novel MCR-1 Inhibitors Derived from 1-Phenyl-2-(phenylamino)ethanone

Abstract

The global dissemination of the mobilized colistin resistance gene, mcr-1, presents a dire threat to the efficacy of colistin, a last-resort antibiotic for treating multidrug-resistant Gram-negative infections.[1][2][3] The MCR-1 enzyme confers resistance by modifying lipid A, thereby reducing colistin's binding affinity.[4][5][6] This guide provides a comprehensive framework for the design, synthesis, and biological evaluation of a promising class of MCR-1 inhibitors based on the 1-phenyl-2-(phenylamino)ethanone scaffold. We delve into the scientific rationale, provide detailed, field-tested protocols for synthesis and bioassays, and present a clear structure-activity relationship (SAR) to guide future drug development efforts. This document is intended for researchers, medicinal chemists, and drug development professionals dedicated to overcoming antibiotic resistance.

The Scientific Imperative: Targeting MCR-1 to Restore Colistin Efficacy

The MCR-1 protein is a plasmid-mediated phosphoethanolamine (PEA) transferase, an enzyme that catalyzes the addition of a PEA group to the lipid A moiety of lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria.[5][6][7] This chemical modification neutralizes the negative charge of the bacterial membrane, which is the primary target for the positively charged colistin.[4][8] The resulting electrostatic repulsion renders colistin ineffective.[4][8]

MCR-1 is a zinc metalloenzyme, and its catalytic activity depends on key residues within its active site, including Glu246 and Thr285.[2][9][10] The elucidation of its crystal structure has paved the way for structure-based drug design, aiming to develop small molecules that can occupy this active site, inhibit its enzymatic function, and thus resensitize bacteria to colistin.[3][10]

Initial virtual screening efforts identified the 1-phenyl-2-(phenylamino)ethanone scaffold as a viable starting point for developing potent MCR-1 inhibitors.[2][11] This guide builds upon that foundational work, providing the necessary protocols to synthesize and validate derivatives with enhanced activity.

Figure 1. Mechanism of MCR-1 mediated resistance and its inhibition.

Synthesis of 1-Phenyl-2-(phenylamino)ethanone Derivatives

The synthesis of the target compounds is generally achieved through a robust nucleophilic substitution reaction. This protocol outlines the synthesis starting from a commercially available or synthesized α-bromoacetophenone and a substituted aniline.

General Synthetic Workflow

The overall process involves designing derivatives based on Structure-Activity Relationship (SAR) data, synthesizing the compounds, purifying them, and then proceeding to biological evaluation to confirm their activity and mechanism of action.

Figure 2. General workflow for synthesis and evaluation of inhibitors.

Protocol: Synthesis of Compound Series 6p (Example)

This protocol details the synthesis of a highly active derivative, 4-((1-ethoxy-2-(4-hexylphenyl)-2-oxoethyl)amino)benzoic acid (referred to as 6p in foundational studies), which demonstrated potent MCR-1 inhibition.[2]

Materials:

• Ethyl 2-bromo-2-(4-hexylphenyl)acetate (Intermediate 1)

• 4-aminobenzoic acid (Intermediate 2)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask, reflux condenser, magnetic stirrer

• Standard workup and purification reagents (Ethyl acetate, brine, anhydrous sodium sulfate)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask charged with a magnetic stir bar, add Intermediate 1 (1.0 eq), Intermediate 2 (1.2 eq), and potassium carbonate (2.5 eq).

  • Causality: Potassium carbonate acts as a base to neutralize the HBr formed during the reaction, driving the nucleophilic substitution forward. Acetonitrile is used as a polar aprotic solvent to dissolve the reactants without interfering with the reaction.

• Reaction Execution: Add 40 mL of anhydrous acetonitrile to the flask. Fit the flask with a reflux condenser and heat the mixture to 80°C with vigorous stirring.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., with a 3:1 hexane:ethyl acetate mobile phase). The reaction is typically complete within 6-8 hours.

  • Self-Validation: The disappearance of the starting materials (Intermediate 1 and 2) and the appearance of a new, more polar spot on the TLC plate indicates a successful reaction.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off the potassium carbonate and evaporate the solvent under reduced pressure.

• Extraction: Dissolve the resulting residue in ethyl acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

  • Causality: The washing steps remove any remaining inorganic salts and water-soluble impurities.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent in vacuo. Purify the crude product by silica gel column chromatography to yield the final compound.

  • Self-Validation: The purity of the final compound should be confirmed by NMR and High-Resolution Mass Spectrometry (HRMS) to ensure the correct structure and absence of significant impurities before biological testing.[12]

Figure 3. General synthesis scheme for the target MCR-1 inhibitors.

Biological Evaluation Protocols

Protocol: Cell-Based MCR-1 Inhibition Assay

This assay is the primary method to screen for MCR-1 inhibitory activity by determining the ability of a compound to reduce the Minimum Inhibitory Concentration (MIC) of colistin against an mcr-1-expressing bacterial strain.[13]

Materials:

• Escherichia coli BL21(DE3) strain transformed with a plasmid carrying the mcr-1 gene (e.g., pET-28a-mcr-1).

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Colistin sulfate solution (stock).

• Synthesized inhibitor compounds dissolved in DMSO (stock).

• 96-well microtiter plates.

Procedure:

• Bacterial Culture Preparation: Inoculate the mcr-1-expressing E. coli strain in CAMHB and incubate at 37°C with shaking until the culture reaches the logarithmic growth phase (OD₆₀₀ of 0.5-0.6). Dilute the culture to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Plate Setup:

  • Dispense 50 µL of the bacterial suspension into each well of a 96-well plate.

  • Prepare serial two-fold dilutions of colistin in CAMHB.

  • Prepare solutions of the test inhibitors at fixed concentrations (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM) in CAMHB.[2]

• Assay Execution: Add 50 µL of the inhibitor solution to the wells, followed by 50 µL of the serially diluted colistin solutions. The final volume in each well will be 150 µL. Include controls: bacteria only (growth control), bacteria with inhibitor only (to check for intrinsic antibacterial activity), and bacteria with colistin only (to determine the baseline MIC).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC of colistin, defined as the lowest concentration that completely inhibits visible bacterial growth. A successful MCR-1 inhibitor will cause a significant reduction (e.g., 4-fold or greater) in the colistin MIC compared to the control without the inhibitor.

  • Self-Validation: The inhibitor-only control must show no effect on bacterial growth to ensure that the observed synergy is due to MCR-1 inhibition and not a separate antibacterial effect.[12]

Protocol: In Vitro Enzymatic Inhibition Assay (TLC-Based)

This assay directly confirms that the hit compounds inhibit the enzymatic activity of MCR-1. It visualizes the transfer of PEA to a lipid A substrate.[11]

Materials:

• Purified MCR-1 enzyme (catalytic domain).

• Lipid A substrate.

• Phosphatidylethanolamine (PE) as the PEA donor.

• Reaction buffer (e.g., Tris-HCl with ZnCl₂).

• Test inhibitors.

• TLC plates (silica gel).

• Developing solvent and visualization reagent (e.g., phosphomolybdic acid stain).

Procedure:

• Reaction Mixture: In a microcentrifuge tube, combine the reaction buffer, Lipid A substrate, PE, and the test inhibitor at the desired concentration.

• Enzyme Addition: Initiate the reaction by adding the purified MCR-1 enzyme. Incubate at 37°C for a defined period (e.g., 1-2 hours).

• Reaction Quenching: Stop the reaction by adding a small volume of a strong acid (e.g., trichloroacetic acid) or by heat inactivation.

• TLC Analysis: Spot the reaction mixture onto a silica TLC plate. Also spot controls: a complete reaction without inhibitor, and substrate-only lanes.

• Development & Visualization: Develop the TLC plate using an appropriate solvent system that separates the substrate (Lipid A) from the product (PEA-modified Lipid A). Visualize the spots using a suitable stain.

  • Data Interpretation: In the control lane (no inhibitor), a new, more polar spot corresponding to the PEA-modified Lipid A product should appear. In the presence of an effective inhibitor, the intensity of this product spot will be significantly reduced or absent, indicating direct inhibition of the MCR-1 enzyme.[11]

Data Presentation and Structure-Activity Relationship (SAR)

Systematic modification of the 1-phenyl-2-(phenylamino)ethanone scaffold has yielded critical insights into the structural requirements for potent MCR-1 inhibition. The data below, adapted from key literature, highlights these relationships.[2][13]

Compound ID	R1 Substituent (Phenyl Ring A)	R4 Substituent (Phenyl Ring B)	Inhibitory Concentration (µM) to Restore Colistin Susceptibility (2 µg/mL)
3 (Lead)	H	H	100
6g	4-Cyclohexyl	4-COOH	50
6h	4-Pentyl	4-COOH	50
6i	4-Propyl	4-COOH	50
6n	4-Hexyl	4-COOH	50
6p	4-Hexyl	4-COOH	25
6q	4-Octyl	4-COOH	25
6r	4-Heptyl	4-COOH	50

Key SAR Insights:

• Ring A: Introducing a long alkyl chain (C5-C8) at the para-position of the phenyl ring (R1) significantly enhances inhibitory activity. This suggests the presence of a hydrophobic pocket in the MCR-1 active site.

• Ring B: The presence of a carboxylic acid group at the para-position of the aniline ring (R4) is crucial for activity. Molecular docking studies suggest this group forms key hydrogen bonds with active site residues Glu246 and Thr285, mimicking interactions made by the natural substrate.[2]

Figure 4. Predicted binding mode of an inhibitor in the MCR-1 active site.

Conclusion and Future Outlook

The 1-phenyl-2-(phenylamino)ethanone scaffold represents a validated and promising starting point for the development of clinical MCR-1 inhibitors. The protocols and data presented herein provide a robust foundation for researchers to synthesize, evaluate, and optimize these compounds. Future work should focus on improving pharmacokinetic properties, reducing off-target effects, and conducting in vivo efficacy studies in animal infection models. The successful development of an MCR-1 inhibitor could reclaim colistin as a reliable last-resort antibiotic, providing a critical tool in the global fight against antimicrobial resistance.

References

• National Collaborating Centre for Infectious Diseases. (n.d.). Mobilized Colistin Resistance (MCR-1). Retrieved from [Link]

• Hinchliffe, P., et al. (2018). Catalytic mechanism of the colistin resistance protein MCR-1. Scientific Reports. Available at: [Link]

• Diamond Light Source. (2018). Insights into the mechanism of colistin resistance from crystal structures of MCR-1. Retrieved from [Link]

• Gao, R., et al. (2016). Dissemination and Mechanism for the MCR-1 Colistin Resistance. PLOS Pathogens. Available at: [Link]

• CLSI. (2022). Plasmid-Mediated Colistin Resistance Due to mcr-1- Update. Clinical and Laboratory Standards Institute. Retrieved from [Link]

• ResearchGate. (2025). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. Retrieved from [Link]

• Lan, P., et al. (2019). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. Molecules. Available at: [Link]

• Ma, Y., et al. (2025). Rhein restores the sensitivity of mcr-1 carrying multidrug-resistant Escherichia coli to colistin. Frontiers in Microbiology. Available at: [Link]

• Wikipedia. (n.d.). MCR-1. Retrieved from [Link]

• Son, A., et al. (2023). Structural Biology of MCR-1-Mediated Resistance to Polymyxin Antibiotics. Antibiotics. Available at: [Link]

• Thaker, T., et al. (2023). One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies. International Journal of Drug Delivery Technology. Available at: [Link]

• Wang, J., et al. (2018). An enzyme-free homogenous electrochemical assay for sensitive detection of the plasmid-mediated colistin resistance gene mcr-1. Biosensors and Bioelectronics. Available at: [Link]

• Lan, P., et al. (2019). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. PMC. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). Enzyme Kinetics and Reversible Inhibition. Retrieved from [Link]

• Son, A., et al. (2018). MCR-1: a promising target for structure-based design of inhibitors to tackle polymyxin resistance. Drug Discovery Today. Available at: [Link]

• Bibi, S., et al. (2019). Synthesis and evaluation of 2-phenylamino-1,4-naphthoquinones derivatives as potential hypoglycaemic agents. Pakistan Journal of Pharmaceutical Sciences. Available at: [Link]

• ResearchGate. (n.d.). Structure−activity relationships of 1 and its analogues. Retrieved from [Link]

• Son, A., et al. (2021). Adjuvant strategies to tackle mcr-mediated polymyxin resistance. RSC Medicinal Chemistry. Available at: [Link]

• Liang, L., et al. (2023). A new variant of the colistin resistance gene MCR-1 with co-resistance to β-lactam antibiotics reveals a potential novel antimicrobial peptide. PLOS Biology. Available at: [Link]

• Da-Ta Biotech. (2024). Enzyme Kinetics: Factors & Inhibitor Effects. Retrieved from [Link]

• Dressler, C., et al. (2013). Measurement of enzyme kinetics and inhibitor constants using enthalpy arrays. Methods in Molecular Biology. Available at: [Link]

• Jack Westin. (n.d.). Kinetics - Control Of Enzyme Activity. Retrieved from [Link]

Sources

• 1. asm.org [asm.org]
• 2. mdpi.com [mdpi.com]
• 3. MCR-1: a promising target for structure-based design of inhibitors to tackle polymyxin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nccid.ca [nccid.ca]
• 5. MCR-1 - Wikipedia [en.wikipedia.org]
• 6. Adjuvant strategies to tackle mcr-mediated polymyxin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dissemination and Mechanism for the MCR-1 Colistin Resistance | PLOS Pathogens [journals.plos.org]
• 8. researchgate.net [researchgate.net]
• 9. Catalytic mechanism of the colistin resistance protein MCR-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diamond.ac.uk [diamond.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Large-scale synthesis considerations for 2-Phenyl-2-(phenylamino)ethan-1-ol

Application Note: Large-Scale Regioselective Synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol

Part 1: Executive Summary & Strategic Rationale

The Challenge: The synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol (CAS: 56613-80-0 for generic stereoisomers) presents a classic problem in process chemistry: Regiocontrol .

The reaction of styrene oxide with aniline is the most atom-economical route. However, under standard thermal or basic conditions, the reaction follows an

mechanism, favoring nucleophilic attack at the less hindered terminal carbon. This yields the undesired isomer, 1-phenyl-2-(phenylamino)ethan-1-ol.

The Solution: To invert this selectivity and target the 2-phenyl-2-(phenylamino) isomer (attack at the benzylic position), the reaction mechanism must be shifted towards an

-like pathway. This requires the use of a Lewis Acid catalyst to activate the epoxide oxygen, stabilizing the partial positive charge at the benzylic carbon and directing the aniline nucleophile to the more hindered site.

Scope of this Guide: This protocol details a scalable, Lewis Acid-catalyzed ring-opening process using Zinc Triflate [Zn(OTf)

] or Tin(II) Triflate [Sn(OTf) ] . These catalysts offer a superior balance of activity, regioselectivity (>95:5), and recoverability compared to traditional stoichiometric Lewis acids like AlCl .

Part 2: Scientific Foundation & Mechanism[1]

Mechanistic Pathway

The regioselectivity is dictated by the competition between steric hindrance and electronic stabilization.

• Path A (Thermal/Basic): The amine attacks the unhindered CH

  . Result: Undesired Isomer.

• Path B (Lewis Acid Catalyzed): The catalyst coordinates to the epoxide oxygen. The C-O bond at the benzylic position weakens due to the ability of the phenyl ring to stabilize the developing positive charge (benzylic carbocation character). The amine attacks this activated, albeit more hindered, carbon.[1] Result: Target Product .

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Catalyst Loading	1.0 – 5.0 mol%	Sufficient to activate epoxide without causing polymerization or excessive waste.
Solvent	Acetonitrile (MeCN) or Toluene	MeCN stabilizes the intermediate cation; Toluene allows for easy azeotropic drying and crystallization.
Temperature	25°C – 40°C	Higher temperatures degrade regioselectivity (reverting to thermodynamic control).
Stoichiometry	1.0 : 1.0 (Epoxide:Amine)	Excess aniline complicates purification; excess epoxide is a genotoxic impurity.

Visualization: Reaction Pathway

Caption: Mechanistic divergence in styrene oxide aminolysis. Lewis Acid catalysis favors the green pathway (Benzylic Attack).

Part 3: Large-Scale Synthesis Protocol

Scale: 1.0 kg Batch (Basis: Styrene Oxide) Target Yield: >85% Regio-purity: >95%

Materials & Equipment

• Reactor: 10L Jacketed Glass Reactor with overhead stirring and N

  inertion.

• Reagents:

  • (S)-Styrene Oxide (or racemic): 1.0 kg (8.32 mol)

  • Aniline: 0.775 kg (8.32 mol)

  • Zinc Triflate [Zn(OTf)

    ]: 30 g (0.08 mol, ~1 mol%)

  • Solvent: Acetonitrile (5.0 L) or Dichloromethane (DCM). Note: Acetonitrile is preferred for selectivity.

  • Quench: Sat. NaHCO

    solution.

Step-by-Step Methodology

Step 1: Catalyst Preparation

• Inert the reactor with Nitrogen.

• Charge Acetonitrile (4.0 L) and Zinc Triflate (30 g) .

• Stir at 200 RPM until the catalyst is fully dissolved.

• Add Aniline (0.775 kg) to the reactor. Stir for 15 minutes to ensure homogeneity.

Step 2: Controlled Addition (Critical Step)

• Cool the reactor jacket to 15°C .

• Load Styrene Oxide (1.0 kg) into a dosing funnel.

• Slowly add Styrene Oxide to the reactor over 2 to 3 hours .

  • Control: Maintain internal temperature between 20°C and 25°C .

  • Why? The reaction is exothermic. Exceeding 30°C risks reducing regioselectivity and opening the "thermal" pathway.

Step 3: Reaction & Monitoring

• Once addition is complete, allow the mixture to warm to 25°C .

• Stir for 6–12 hours .

• IPC (In-Process Control): Sample for HPLC.

  • Criteria: Styrene Oxide < 1.0%.[2]

  • Regio-ratio check: Target isomer area% > 95%.

Step 4: Workup & Purification

• Quench the reaction by adding Water (2.0 L) .

• Distill off Acetonitrile under reduced pressure (keep T < 45°C).

• Extract the aqueous residue with Ethyl Acetate (2 x 3.0 L) .

• Wash combined organics with Brine (2.0 L) .

• Dry organic layer over Na

  SO , filter, and concentrate to a crude oil.

• Crystallization:

  • Dissolve the crude oil in hot Toluene/Heptane (1:2 ratio) .

  • Cool slowly to 0°C with seeding if available.

  • Filter the white solid. This removes the minor regioisomer (which typically remains in the mother liquor) and any residual aniline.

Step 5: Drying

• Dry the filter cake in a vacuum oven at 40°C for 12 hours.

Part 4: Quality Control & Analytical Verification

Self-Validating System: The protocol relies on the distinct HPLC retention times of the two isomers. You must establish a reference standard for both to calculate the Regio-Isomeric Ratio (RIR).

Attribute	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Purity	> 98.0%	HPLC (C18, MeCN/H2O gradient)
Regio-Isomer	< 2.0% (1-phenyl-2-amino isomer)	HPLC
Residual Aniline	< 1000 ppm	GC-FID
Water Content	< 0.5%	Karl Fischer

Analytical Workflow Diagram

Caption: In-Process Control (IPC) decision tree for ensuring batch quality.

Part 5: Safety & Engineering Considerations

• Exotherm Management: The epoxide ring opening is highly exothermic (

  ). On a 1kg scale, uncontrolled addition can lead to a thermal runaway. Active jacket cooling and slow dosing are mandatory.

• Genotoxicity: Styrene oxide is a potential carcinogen. Ensure <10 ppm residual levels in the final product. The crystallization step is effective for purging unreacted epoxide.

• Waste Disposal: The aqueous stream will contain zinc/tin salts. These must be segregated for heavy metal waste disposal, or the catalyst should be recovered via extraction if using a fluorous tag or solid-supported variant.

References

• Regioselective Ring Opening of Styrene Oxide

  • Title: Sn(OTf)2 catalysed regioselective styrene oxide ring opening with aromatic amines.[3]

  • Source: Tetrahedron Letters / ResearchG
  • Context: Establishes Sn(OTf)

• Graphite Oxide Catalysis (Green Alternative)

  • Title: Graphite oxide catalyzed synthesis of -amino alcohols by ring-opening of epoxides.
  • Source: Turkish Journal of Chemistry.
  • Context: Validates the feasibility of solid-acid catalysis for this specific transform

• General Epoxide Chemistry

  • Title: Ring-Opening Reactions of (S)-Styrene Oxide.
  • Source: BenchChem Applic
  • Context: Provides baseline data on uncatalyzed vs.

• Process Safety

  • Title: 2-(Phenylamino)ethanol Safety & Handling.[4]

  • Source: A2B Chem / PubChem.

  • Context: Safety data sheets and handling for the amino-alcohol product.[4]

Sources

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. researchgate.net [researchgate.net]
• 4. CAS 92-50-2: 2-(Ethylphenylamino)ethanol | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

How to optimize reaction yield for 2-Phenyl-2-(phenylamino)ethan-1-ol synthesis

Current Status: Operational Support Tier: Level 3 (Senior Application Science) Topic: Optimization of Regioselective Aminolysis of Styrene Oxide

Introduction: The "Regioselectivity Paradox"

Welcome to the technical support hub for the synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol .

If you are accessing this guide, you are likely encountering the classic "Styrene Oxide Paradox." The reaction between styrene oxide and aniline is chemically straightforward but regiochemically treacherous .

• The Standard Outcome (Thermodynamic/Steric Control): Under neutral or basic conditions, aniline attacks the less hindered terminal carbon (

  -position), yielding 1-phenyl-2-(phenylamino)ethan-1-ol . This is NOT your target molecule.

• The Target Outcome (Electronic Control): To synthesize 2-Phenyl-2-(phenylamino)ethan-1-ol , you must force the aniline to attack the sterically hindered benzylic carbon (

  -position).

This guide provides the protocols required to invert the natural selectivity of the reaction using Lewis Acid catalysis and specific solvent controls.

Visualizing the Pathway

The following diagram illustrates the bifurcation point where your reaction succeeds or fails based on catalyst selection.

Caption: Regiodivergent pathways in the aminolysis of styrene oxide. To obtain the target, electronic activation of the epoxide oxygen is required to favor benzylic attack.

Troubleshooting Tickets (Q&A)

Ticket #001: "I am getting a mixture of isomers or the wrong product entirely."

Diagnosis: You are likely running the reaction under thermal conditions (heating without a catalyst) or using a basic catalyst. Styrene oxide naturally favors nucleophilic attack at the terminal (

) carbon because it is less sterically hindered.

The Fix: Switch to Lewis Acid Catalysis To target the benzylic position, you must increase the electrophilicity of the epoxide oxygen. This creates a partial positive charge on the benzylic carbon, which is stabilized by the phenyl ring (electronic control), overcoming the steric hindrance.

Recommended Protocol (Metal Triflate Method):

• Catalyst: Ytterbium(III) Triflate [

  ] or Bismuth(III) Triflate [ ]. These are water-tolerant and highly regioselective.

• Stoichiometry: Styrene Oxide (1.0 equiv) + Aniline (1.0 equiv).[1][2]

• Catalyst Loading: 1–5 mol%.

• Solvent: Solvent-free conditions are often superior for rate and selectivity. If a solvent is needed, use non-polar solvents like Toluene or DCM. Avoid polar aprotic solvents (DMF, DMSO) which can coordinate the catalyst and kill the Lewis acidity.

• Temperature: Room Temperature (25°C). Do not heat initially; heat promotes the thermodynamic (wrong) isomer.

Quantitative Comparison of Conditions:

Catalyst	Conditions	Yield (%)	Regioselectivity ( : )	Outcome
None	Neat, 100°C	45%	15 : 85	Failed
Alumina (Basic)	DCM, Reflux	80%	10 : 90	Failed
	Neat, 25°C	92%	95 : 5	Optimal
Silica-Alumina	Toluene, 25°C	88%	89 : 11	Good

Ticket #002: "The reaction stalls at 60% conversion."

Diagnosis: Aniline is a relatively weak nucleophile compared to aliphatic amines. As the reaction proceeds, the product (a secondary amine) can compete with the aniline, or the catalyst may be poisoned by the basic nitrogen of the product.

The Fix: Catalyst Turnover & Concentration

• Increase Concentration: If using solvent, reduce the volume. High concentration favors the bimolecular reaction.

• Ultrasound Assistance: Mild sonication can disrupt catalyst aggregation (especially if using heterogeneous catalysts like Silica-Alumina or Sulfated Zirconia).

• Sequential Addition: Do not add excess styrene oxide. If anything, use a slight excess of aniline (1.1 equiv) to drive the epoxide to completion.

Ticket #003: "I cannot purify the target from the regioisomer."

Diagnosis: The two isomers (1-phenyl-2-amino vs. 2-phenyl-2-amino) have very similar polarities, making separation difficult.

The Fix: Chemical Purification & Chromatography

• TLC Optimization: Use a solvent system of Hexane:Ethyl Acetate (8:2). The target (benzylic amine) is generally slightly less polar than the terminal amine due to intramolecular H-bonding shielding the polar groups.

• Crystallization: The target molecule, 2-Phenyl-2-(phenylamino)ethan-1-ol , is a solid.

  • Dissolve the crude oil in a minimum amount of hot Ethanol.

  • Add Hexane dropwise until turbidity appears.

  • Cool slowly to 4°C. The symmetrical nature of the target often allows it to crystallize preferentially over the regioisomer oil.

Experimental Protocol: Optimized Synthesis

Objective: Synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol via Lewis Acid Catalyzed Ring Opening.

Materials:

• Styrene Oxide (10 mmol, 1.20 g)

• Aniline (10 mmol, 0.93 g)

• Catalyst:

  (0.1 mmol, 62 mg) OR Sulfated Zirconia (100 mg - heterogeneous option)

• Solvent: None (Neat)

Step-by-Step:

• Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, add the catalyst (

  ).

• Addition: Add Aniline (1.0 equiv) to the flask. Stir for 2 minutes to disperse the catalyst.

• Reaction: Add Styrene Oxide (1.0 equiv) dropwise over 5 minutes at Room Temperature.

  • Note: The reaction is exothermic. If scaling up (>5g), use a water bath to maintain temp at 25–30°C.

• Monitoring: Stir vigorously at RT. Monitor by TLC (Hex:EtOAc 8:2) every 30 minutes. The reaction is typically complete within 1–3 hours.

• Quench:

  • For Soluble Catalyst (

    ): Add 10 mL water and extract with Ethyl Acetate (3 x 15 mL).

  • For Solid Catalyst (Sulfated Zirconia): Dilute with EtOAc and filter off the solid catalyst (can be reused).

• Workup: Wash combined organic layers with Brine, dry over

  , and concentrate under vacuum.

• Purification: Recrystallize from EtOH/Hexane or perform flash chromatography (Silica Gel, 10-20% EtOAc in Hexane).

Expected Yield: 85–95% Expected Regioselectivity: >90%

-attack.

References

• Shivani, P. et al. (2007). "Perchloric acid adsorbed on silica gel (HClO4-SiO2): An efficient, inexpensive, and reusable catalyst for ring opening of epoxides by amines." Journal of Molecular Catalysis A: Chemical.

  • Context: Establishes the efficacy of solid-supported acids for regioselective ring opening favoring the benzylic position.

• Chakraborti, A. K. et al. (2004). "Metal salts as new, efficient, and inexpensive catalysts for the aminolysis of epoxides under solvent-free conditions." European Journal of Organic Chemistry.

  • Context: Validates the use of metal triflates and salts to achieve high regioselectivity under solvent-free conditions.

• Das, B. et al. (2007). "Sulfated tin oxide: A reusable solid heterogeneous catalyst for the regioselective and chemoselective ring opening of epoxides with amines." Tetrahedron Letters.

  • Context: Provides a heterogeneous alternative protocol that simplifies workup while maintaining electronic control.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Support Center: Purification of 2-Phenyl-2-(phenylamino)ethan-1-ol

The following technical guide is structured as a Tier 3 Support Resource for the purification of 2-Phenyl-2-(phenylamino)ethan-1-ol (CAS: 13891-02-6). It addresses the specific challenges of separating regiochemical isomers and handling

-amino alcohols on silica gel.

Core Challenge Analysis

The synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol (typically via the ring-opening of styrene oxide with aniline) presents a classic separation challenge. The reaction produces two structural isomers that are chemically distinct but chromatographically similar:

• Target Compound (Product A): 2-Phenyl-2-(phenylamino)ethan-1-ol (Benzylic amine, Primary alcohol).

• Regioisomer (Impurity B): 1-Phenyl-2-(phenylamino)ethan-1-ol (Secondary alcohol, Terminal amine).

The Critical Issue: Standard silica gel is acidic (pH ~5). The basic nitrogen atom in your compound interacts with silanol groups (Si-OH), causing peak tailing and co-elution of the regioisomers. Furthermore, unreacted aniline can streak across the column, contaminating fractions.

Troubleshooting Hub (Q&A Format)

Phase 1: Method Development & TLC

Q: I see two close spots on my TLC. Which one is my product? A: In a Hexane/Ethyl Acetate (EtOAc) system, the elution order is generally dictated by the accessibility of the hydroxyl group to the stationary phase.

• Higher R

  (Top Spot): Typically the Regioisomer (1-Phenyl-2-(phenylamino)ethan-1-ol). The secondary benzylic alcohol is often sterically shielded and forms stronger intramolecular H-bonds, making it slightly less polar.

• Lower R

  (Bottom Spot): The Target (2-Phenyl-2-(phenylamino)ethan-1-ol). The primary alcohol is more accessible for hydrogen bonding with the silica, resulting in greater retention.

• Verification: Co-spot with authentic aniline (High R

  , streaks under UV) and styrene oxide (Very High R , non-polar) to rule them out.

Q: My spots are streaking/tailing. How do I fix this? A: This is "amine drag." The secondary amine is protonating slightly on the acidic silica.

• Solution: Pre-treat your solvent system with 1% Triethylamine (TEA) or 0.5% Aqueous Ammonia .

• Protocol: Add the base to the mobile phase before pouring it into the column. This neutralizes the active silanol sites.

Phase 2: Column Preparation & Loading

Q: Should I use wet loading or dry loading? A: Dry loading is mandatory for this separation if your crude is viscous or oily (common with amino alcohols).

• Why? Dissolving the crude in a strong solvent (like DCM) for wet loading often causes "band broadening" because the sample doesn't stick to the top of the column immediately.

• How? Dissolve crude in minimal DCM, add silica gel (1:2 ratio by weight), and evaporate to a free-flowing powder. Load this powder on top of the packed column.

Phase 3: Elution & Fraction Collection

Q: What solvent gradient should I use? A: Do not use isocratic elution immediately. Use a step gradient to remove non-polar impurities first.

• Step 1 (Flush): 100% Hexane (2 Column Volumes) → Removes unreacted Styrene Oxide.

• Step 2 (Separation): 95:5 Hexane:EtOAc (+1% TEA) → Elutes Aniline.

• Step 3 (Product): Gradient from 90:10 to 70:30 Hexane:EtOAc. The product usually elutes between 15-25% EtOAc.

Standard Operating Procedure (SOP)

Materials Required[1][2][3][4][5][6][7][8][9][10]

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Mobile Phase A: Hexanes (or Petroleum Ether).

• Mobile Phase B: Ethyl Acetate.

• Modifier: Triethylamine (TEA).

• Detection: UV Lamp (254 nm) and Iodine Chamber (amines absorb iodine vapor, turning dark brown).

Workflow Diagram

The following logic flow illustrates the purification decision process.

Caption: Decision matrix for the purification of

-amino alcohols, highlighting the critical intervention of amine modifiers (TEA) and dry loading.

Detailed Protocol Steps

• Slurry Packing: Suspend silica gel in Hexane:EtOAc:TEA (95:5:1) . Pour into the column and pack under air pressure. Note: Including TEA in the packing step is crucial to pre-equilibrate the silica.

• Equilibration: Flush with 2 column volumes (CV) of the starting solvent.

• Loading: Carefully add the dry-loaded sample powder to the top of the sand bed.

• Elution:

  • Run 3 CV of 95:5 Hex:EtOAc . Collect large fractions (impurities).

  • Switch to 85:15 Hex:EtOAc . Collect smaller fractions (test tubes).

  • Increase to 75:25 Hex:EtOAc if the product has not eluted after 10 CVs.

• Monitoring: Check every 3rd fraction by TLC. The target compound will be UV active (strong absorption due to two phenyl rings) and will stain yellow/brown in Iodine.

Data Reference Tables

Table 1: R Values & Solvent Strength

Based on Silica Gel 60 F254 plates.

Compound	Structure Note	R (Hex:EtOAc 4:1)	Detection Method
Styrene Oxide	Epoxide (Starting Material)	0.85	UV / Anisaldehyde
Aniline	Primary Amine	0.60 (Streaks)	UV / Iodine
Regioisomer	1-Ph-2-aminoethanol	0.45	UV / Iodine
Target Product	2-Ph-2-aminoethanol	0.35	UV / Iodine

Table 2: Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Product elutes immediately	Solvent too polar ("Blow out")	Reduce EtOAc to <5%. Restart with fresh column if mixed.
Broad, tailing bands	Acidic silanols interacting with amine	Add 1% Triethylamine (TEA) to all solvents.
Product co-elutes with aniline	Inadequate gradient	Hold the gradient at 5% EtOAc for longer to flush aniline before increasing polarity.
No product eluting	Product precipitated on column	Check solubility. If product is insoluble in Hexane, add 5% DCM to the mobile phase.

References

• Regioselectivity of Styrene Oxide Ring Opening

  • Study: "YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines.

  • Source:

• Chrom

  -Amino Alcohols:
  • Study: "Tungsten-Catalyzed Regioselective Ring Opening.

  • Source:

• Compound Data & Properties

  • Record: 2-Phenyl-2-(phenylamino)ethan-1-ol (CAS 13891-02-6).[1]

  • Source:

• General Flash Chromatography Guidelines

  • Guide: "Purification of Organic Compounds by Flash Column Chrom

  • Source:

Sources

• 1. 2-Phenyl-2-(phenylamino)ethan-1-ol | C14H15NO | CID 11095946 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Removal of Colored Impurities from Amino Alcohol Products

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter colored impurities during the synthesis and purification of amino alcohol products. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-proven insights to troubleshoot and resolve these common yet challenging issues effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of colored impurities in my amino alcohol product?

Colored impurities typically arise from several sources throughout the synthetic and workup process. Identifying the likely source is the first step in selecting an appropriate removal strategy.

• Residual Transition Metal Catalysts: Many synthetic routes for amino alcohols utilize transition metal catalysts (e.g., Palladium, Ruthenium, Copper) for reactions like cross-couplings or hydrogenations.[1] Inefficient removal of these metals, which are often colored themselves or can catalyze degradation, is a common cause of discoloration.[1]

• Oxidation and Degradation Products: Amino alcohols can be susceptible to oxidation, especially when exposed to air and light over extended periods or at elevated temperatures. This can lead to the formation of highly conjugated systems that absorb visible light.[2] The amine functionality itself can also participate in side reactions that form colored byproducts.

• High-Molecular-Weight Byproducts: Complex side reactions during synthesis can generate polymeric or tar-like substances that are intensely colored. These are often formed when reaction temperatures are too high or when reactive intermediates are not properly controlled.

• Starting Material Impurities: Impurities present in the initial reactants or solvents can carry through the synthesis and become concentrated in the final product.[3]

• Maillard Reaction: If sugar-based raw materials are used or are present as impurities, they can react with the amine group of the amino alcohol under thermal stress to form Maillard reaction products, which are typically brown.[3]

Q2: What are the most common laboratory and industrial methods for decolorizing amino alcohols?

There are four primary methods, each suited for different types of impurities and scales of operation. The choice depends on the properties of your amino alcohol and the nature of the color body.

• Adsorption via Activated Carbon: This is one of the most widely used methods for removing organic color impurities.[4][5] Activated carbon has a highly porous structure with a vast surface area, allowing it to adsorb large, colored organic molecules via van der Waals forces.[5][6]

• Crystallization: A powerful purification technique that separates the desired compound from soluble impurities based on differences in solubility.[7] For amino alcohols, this is often highly effective as the colored impurities typically remain in the mother liquor.[8]

• Distillation: Best suited for liquid amino alcohols, this technique separates compounds based on differences in their boiling points.[9] For high-boiling or thermally sensitive compounds, vacuum distillation is employed to lower the boiling point and prevent degradation.[9]

• Ion Exchange (IEX) Chromatography: This technique separates molecules based on their net charge.[10] Since amino alcohols contain a basic amine group, they can be readily protonated to carry a positive charge, allowing them to bind to a cation exchange resin while neutral or anionic colored impurities pass through.

Q3: How do I choose the most suitable decolorization method for my specific product?

The selection process is a balance of efficiency, product recovery, scalability, and the nature of the impurity. The following decision tree provides a logical workflow for choosing a method.

Caption: Decision tree for selecting a decolorization method.

Q4: What analytical techniques are recommended for assessing purity and color removal?

A multi-pronged approach is best for confirming both chemical purity and the absence of color.

• High-Performance Liquid Chromatography (HPLC): The primary tool for assessing chemical purity.[11] Use a suitable detector (UV, CAD, ELSD) to quantify the main peak and identify/quantify impurities.

• UV-Vis Spectroscopy: To quantitatively assess color, you can scan the UV-Vis spectrum of your product dissolved in a suitable solvent. A clean spectrum in the visible range (400-700 nm) indicates successful decolorization.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for confirming the structure of your final product and ensuring no new, unexpected structures (impurities) were formed during the purification process.

• Colorimetric Scales (APHA/Pt-Co): For industrial applications, the APHA color scale is a standardized method for quantifying the degree of "yellowness" in a liquid sample.

Troubleshooting Guides

This section addresses specific issues that may arise during the most common decolorization procedures.

Troubleshooting Activated Carbon Treatment

Problem	Potential Cause	Recommended Solution
Significant Product Loss	1. Overuse of Activated Carbon: The carbon is adsorbing your amino alcohol along with the impurities.[6] 2. Excessive Contact Time: The longer the carbon is in contact with the solution, the more product it may adsorb.[6]	1. Optimize Carbon Loading: Start with a low loading, typically 0.5-2% by weight of the solute. Perform small-scale trials to find the minimum amount needed. 2. Minimize Contact Time: Aim for a contact time of 15-30 minutes at temperature. Longer times rarely improve decolorization significantly but increase product loss.
Incomplete Color Removal	1. Insufficient Carbon Loading: Not enough surface area to adsorb all the colored impurities. 2. Incorrect Carbon Type: The pore size of the carbon may not be optimal for the size of your impurity molecules. Wood-based carbons are often good for larger organic molecules.[12] 3. pH Effect: The charge of your product and impurities can affect adsorption.	1. Increase Carbon Loading: Incrementally increase the amount of carbon in small-scale trials (e.g., from 2% to 5% w/w). 2. Screen Different Carbons: Test activated carbons from different sources (e.g., wood, coconut) and with different activation methods (steam vs. chemical). 3. Adjust pH: If possible, adjust the pH of the solution to neutralize your amino alcohol. This may reduce its affinity for the carbon surface and improve selective removal of impurities.
Fine Carbon Particles Passing Through Filter	1. Incorrect Filter Media: The pore size of your filter paper or membrane is too large. 2. Mechanical Degradation of Carbon: Vigorous stirring can break down carbon granules into fine dust.[4]	1. Use a Finer Filter: Use a smaller pore size filter paper. For very fine particles, filtering through a pad of Celite® or diatomaceous earth on top of the filter paper is highly effective. 2. Gentler Agitation: Switch from vigorous overhead stirring to gentle swirling or a slower stirring speed.

Troubleshooting Crystallization

Problem	Potential Cause	Recommended Solution
"Oiling Out" (Product separates as a liquid)	1. Solvent Boiling Point Too High: The boiling point of the solvent is higher than the melting point of your amino alcohol (or the eutectic mixture with impurities).[8] 2. High Impurity Concentration: Impurities can depress the melting point of your compound.	1. Change Solvent: Select a solvent with a lower boiling point. 2. Use More Solvent: Re-heat the mixture to dissolve the oil, add more hot solvent to lower the saturation point, and allow it to cool very slowly.[8]
No Crystals Form Upon Cooling	1. Solution is Undersaturated: Too much solvent was used.[8] 2. Lack of Nucleation Sites: The solution is supersaturated but requires an initiation event to begin crystallization.	1. Reduce Solvent Volume: Gently evaporate some of the solvent and attempt to cool again.[8] 2. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid's surface or adding a "seed" crystal of the pure product.[8]
Crystals are Still Colored	1. Impurity Co-crystallization: The impurity has similar properties to your product and is incorporating into the crystal lattice. 2. Inefficient Removal of Mother Liquor: Colored mother liquor is trapped on the surface of the crystals.	1. Re-crystallize: A second crystallization is often necessary to achieve high purity. 2. Perform a Preliminary Cleanup: Consider a quick activated carbon treatment or a pass through a silica plug before the final crystallization. 3. Improve Washing: Wash the filtered crystals with a small amount of ice-cold fresh solvent to displace the mother liquor without dissolving the product.[8]

Experimental Protocols

Protocol 1: Decolorization Using Powdered Activated Carbon

This protocol is a general guideline for a lab-scale batch decolorization.

Objective: To remove colored organic impurities from a solution of an amino alcohol.

Materials:

• Crude, colored amino alcohol solution

• Powdered Activated Carbon (wood-based recommended for initial trials)[12]

• Heating mantle with stirrer

• Erlenmeyer flasks

• Filter paper (e.g., Whatman #1) and funnel

• Celite® or diatomaceous earth (optional)

• Receiving flask

Caption: Workflow for activated carbon decolorization.

Senior Scientist's Notes:

• Why Hot Filtration? Solubility of your product is highest at elevated temperatures. Filtering hot prevents your desired amino alcohol from crystallizing out along with the carbon, which would drastically reduce your yield.[6]

• Safety First: Adding a fine powder like activated carbon to a near-boiling liquid can cause it to boil over violently. Always add it in small portions to the stirred solution.

• For Stubborn Fines: If you observe fine black particles in your filtrate, prepare a new filter by placing a ~0.5 cm pad of Celite® over the filter paper, wet it with the solvent, and re-filter your solution.

Protocol 2: Purification by Ion Exchange Chromatography (Cation Exchange)

This protocol describes the purification of a basic amino alcohol from neutral or acidic colored impurities.

Objective: To isolate a positively charged amino alcohol on a cation exchange resin.

Materials:

• Crude amino alcohol

• Strong Cation Exchange (SCX) resin (e.g., Dowex® 50WX series)

• Chromatography column

• Loading Buffer: Deionized water or a weak acid (e.g., 0.1 M acetic acid) to ensure the amino alcohol is protonated (pH < pKa of the amine).

• Elution Buffer: Aqueous ammonia solution (e.g., 2-5%) or another suitable base to deprotonate the amino alcohol.

• Test tubes for fraction collection.

Step-by-Step Methodology:

• Resin Preparation & Packing:

  • Prepare a slurry of the SCX resin in the Loading Buffer.

  • Pour the slurry into the chromatography column and allow it to settle, creating a uniform packed bed. Do not let the column run dry.

  • Wash the packed resin with 3-5 column volumes (CV) of Loading Buffer.

• Sample Preparation & Loading:

  • Dissolve the crude amino alcohol in a minimum amount of Loading Buffer.

  • Carefully apply the sample solution to the top of the packed resin bed.

  • Allow the sample to enter the resin bed.

• Washing (Impurity Removal):

  • Wash the column with 3-5 CV of Loading Buffer. This will elute neutral and anionic (negatively charged) colored impurities.

  • Collect the flow-through and monitor it by eye or UV-Vis until no more color is eluting.

• Elution (Product Recovery):

  • Begin adding the Elution Buffer to the column. The ammonia will deprotonate your amino alcohol, releasing it from the negatively charged resin.

  • Begin collecting fractions in separate test tubes. The purified amino alcohol will now start to elute.

  • Monitor the fractions (e.g., by TLC or a ninhydrin spot test) to identify which ones contain your product.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent and volatile base (ammonia) under reduced pressure (rotary evaporation) to yield the purified, colorless amino alcohol. A patent describes a similar process of eluting the free base and concentrating the solution.[13]

References

• SpinChem. Industrial Decolorization: Activated Carbon & Ion Exchange Solutions. Available from: [Link]

• Pifferi, G., & Ratti, R. (1999). Process for the purification of an aminoalcohol. U.S. Patent No. 5,866,719.

• Chiemivall. (2023). Decolorization with Activated Carbon in the Pharmaceutical Industry. Available from: [Link]

• Wang, Y. (2014). Decolorization method of drug or intermediate thereof. Chinese Patent No. CN103664435A.
• Okano, K., & Furuya, T. (2000). Isolation of aminoalcohol. Japanese Patent No. JP2000026381A.

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• Wang, Y., et al. (2021). Practical and Sustainable Modification Method on Activated Carbon to Improve the Decolorization Process in the Acetaminophen Pharmaceutical Industry. ACS Omega. Available from: [Link]

• CARBOGEN AMCIS. (2023). Large Scale Metal Scavenging and Associated Decolorization at CARBOGEN AMCIS Shanghai. Available from: [Link]

• ANGUS Chemical Company. (2019). Improving Pigment Dispersion and Paint Stability with Versatile Amino Alcohols. Coatings World. Available from: [Link]

• Phenomenex. Principles of Ion Exchange Chromatography. Available from: [Link]

• Yaxue. (2024). What are the methods of separation and purification of organic compounds?. Available from: [Link]

• Master Organic Chemistry. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Available from: [Link]

• University of Rochester, Department of Chemistry. How To: Purify by Distillation. Available from: [Link]

• University of Colorado Boulder, Department of Chemistry. Decolorizing carbon. Available from: [Link]

• Sun, H., et al. (2010). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Journal of Separation Science. Available from: [Link]

• Organic Syntheses. One-Pot Preparation of Cyclic Amines from Amino Alcohols. Available from: [Link]

• Zhulin Carbon. (2025). Activated Carbon for Amino Acids Decolorization. Available from: [Link]

• Carbotecnia. (2025). Decolorization with Activated Carbon. Available from: [Link]

• Ecolab. Ion Exchange Chromatography. Available from: [Link]

• Ajinomoto Co., Inc. (1992). Method for crystallization of amino acids. U.S. Patent No. 5,118,815.

• Blackwell, C. M., Scarlett, F. A., & Turner, J. M. (1977). Microbial metabolism of amino alcohols. Control of formation and stability of partially purified ethanolamine ammonia-lyase in Escherichia coli. Journal of General Microbiology. Available from: [Link]

• GE Healthcare. (2004). Ion Exchange Chromatography & Chromatofocusing. Available from: [Link]

• Haza, A., et al. (2025). A Study of Amino Acid Metabolism and the Production of Higher Alcohols and Their Esters in Sparkling Wines. MDPI. Available from: [Link]

• Fa, Y., et al. (2017). Color and alcohol removal for the simultaneous detection of amino acids and sugars in wine by two-dimensional ion chromatography. Journal of Chromatography B. Available from: [Link]

• Henan Lvyuan Water Treatment Technology Co., Ltd. (2025). Types Of Activated Carbon Used For Decolorization. Available from: [Link]

• Ajanta Food Colours. (2025). Troubleshooting Common Colour Issues During Production. Available from: [Link]

• Analytical Toxicology. (2016). Colour tests methods. Available from: [Link]

• Slocum, S. K., & Cummings, E. E. (1991). An ion-exchange chromatography procedure for the isolation and concentration of basic amino acids and polyamines from complex biological samples prior to high-performance liquid chromatography. Analytical Biochemistry. Available from: [Link]

• University of Tennessee. (2016). Preparation of Aminoalcohols and Their Application for the Synthesis of Heterocycles and as Potential Sensors for Nerve Agents. Available from: [Link]

• Mylan Laboratories Ltd. (2016). Process for the preparation of amino alcohol derivatives or salts thereof. WIPO Patent No. WO2016067182A2.

• Agilent Technologies, Inc. Amino-alcohols Analysis of amino-alcohols, C. Available from: [Link]

• Agilent Technologies, Inc. (2011). Amino alcohols Analysis of ethanol amines. Available from: [Link]

• ResearchGate. (2022). Research of the synthesis of new acetylene aminoalcohols. Available from: [Link]

• Kataoka, H. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. PMC. Available from: [Link]

• DiVA Portal. (2007). Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis. Available from: [Link]

• Scientific Research Publishing. (2014). Highly Regio-Selective Synthesis of β-Amino Alcohol by Reaction with Aniline and Propylene Carbonate in Self Solvent System over Large Pore Zeolite Catalyst. Available from: [Link]

• UC Davis, Viticulture and Enology. (2018). Diagnostic Key Classes of Off-Character Compounds Odor Impact Amino Acid Derivatives Found in Wine. Available from: [Link]

• MDPI. (2020). Investigation of Impurities in Peptide Pools. Available from: [Link]

Sources

• 1. Large Scale Metal Scavenging and Associated Decolorization at CARBOGEN AMCIS Shanghai [carbogen-amcis.com]
• 2. Microbial metabolism of amino alcohols. Control of formation and stability of partially purified ethanolamine ammonia-lyase in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activated Carbon for Amino Acids Decolorization [zhulincarbon.com]
• 4. spinchem.com [spinchem.com]
• 5. Decolorization with Activated Carbon in the Pharmaceutical Industry [carbonactivo.com]
• 6. Decolorizing carbon [sites.pitt.edu]
• 7. longchangchemical.com [longchangchemical.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. How To [chem.rochester.edu]
• 10. Principles of Ion Exchange Chromatography | Phenomenex [phenomenex.com]
• 11. Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management - PMC [pmc.ncbi.nlm.nih.gov]
• 12. carbotecnia.info [carbotecnia.info]
• 13. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]

Technical Support Center: Characterization of 2-Phenyl-2-(phenylamino)ethan-1-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the characterization of 2-Phenyl-2-(phenylamino)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during the synthesis, purification, and analysis of this compound. Our goal is to provide practical, field-proven insights to ensure the integrity and accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Synthesis & Purification

Question 1: My synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol resulted in a mixture of products with the same mass. What is the likely impurity?

This is the most common pitfall. You have likely produced a mixture of two regioisomers: the desired 2-Phenyl-2-(phenylamino)ethan-1-ol and the isomeric impurity 1-Phenyl-2-(phenylamino)ethan-1-ol .[1] These isomers have identical molecular weights and are often difficult to separate.

• Causality: The formation of this isomer typically occurs during the ring-opening of styrene oxide with aniline. The nucleophilic attack by the aniline nitrogen can occur at either of the two carbons of the epoxide ring, leading to a mixture of products. The sterics and electronics of the reaction conditions dictate the ratio of these isomers.

• Troubleshooting:

  • Confirm the Presence of the Isomer: Use a high-resolution analytical technique. While mass spectrometry won't distinguish them by mass, their fragmentation patterns may differ. More definitively, their retention times in a well-developed HPLC or GC method will be different, and their ¹H NMR spectra are distinct.[1]

  • Optimize Synthesis: Re-evaluate your synthetic strategy to favor the formation of the desired isomer. This may involve changing the catalyst, solvent, or reaction temperature to control the regioselectivity of the epoxide opening.

  • Purification Strategy: Standard column chromatography using silica gel can be employed for separation.[2] However, due to their similar polarities, achieving baseline separation may require careful optimization of the solvent system (e.g., using a gradient of ethyl acetate in hexane).

Question 2: I'm struggling to purify my product. My column chromatography fractions are all impure, and recrystallization doesn't seem to work.

This is a frequent challenge, often linked to the presence of the regioisomer discussed in Question 1, or other closely related impurities.

• Expert Insight: Recrystallization is effective only when the impurity has significantly different solubility from the main product or is present in a very small amount. If you have a substantial amount of an isomer with similar physical properties, recrystallization will likely fail to remove it effectively.[3]

• Troubleshooting Protocol:

  • Analyze the "Impure" Fractions: Before combining fractions, analyze them by TLC or a rapid LC-MS method to understand what you are trying to separate.

  • Optimize Chromatography:

    • Solvent System: Perform a systematic screen of mobile phases. Start with a non-polar solvent like hexane and a more polar solvent like ethyl acetate. Test different ratios.

    • Stationary Phase: If silica gel is not providing adequate separation, consider other stationary phases like alumina or a phenyl-functionalized silica gel which can offer different selectivity based on pi-pi interactions.

  • Consider a Chemical Approach: If the isomers are inseparable, you could consider derivatizing the mixture. For example, reacting the primary alcohol might proceed at a different rate than a secondary alcohol (if the isomer were different), allowing for separation of the derivatized products, followed by deprotection. This is a more complex but sometimes necessary strategy.

Spectroscopic Characterization (NMR & MS)

Question 3: My ¹H NMR spectrum is complex and difficult to interpret. How can I confirm I have the correct structure of 2-Phenyl-2-(phenylamino)ethan-1-ol?

The ¹H NMR spectrum of this molecule is rich with information but can be confusing due to overlapping aromatic signals and complex splitting patterns.[4] The key is to focus on the aliphatic region, which is highly diagnostic.

• Causality of Complexity:

  • The two phenyl rings produce a cluster of signals in the aromatic region (approx. 6.5-7.4 ppm).

  • The two protons on the carbon bearing the hydroxyl group (C1) are diastereotopic, meaning they are chemically non-equivalent and will appear as separate signals, each split by the proton on the adjacent chiral center (C2).

  • The proton on the carbon bearing the amino and phenyl groups (C2) is a single, distinct signal.

• Troubleshooting & Interpretation Guide:

  • Focus on the Aliphatic "AMX" System: The three non-exchangeable protons on the ethane backbone form a classic AMX spin system.

    • H-C(2): Look for a doublet of doublets (dd) around 4.43 ppm . This is the proton attached to the carbon with the phenyl and amino groups.[1]

    • H₂-C(1): Expect two separate signals for the diastereotopic protons on the carbon with the hydroxyl group. These typically appear as doublets of doublets (dd) around 3.86 ppm and 3.68 ppm .[1]

  • Compare with the Isomer: The key differentiator from the 1-Phenyl-2-(phenylamino)ethan-1-ol isomer is the chemical shift of the proton on the carbon attached to the oxygen. In the isomer, this CH-OH proton would be further downfield.

  • Perform 2D NMR: If ambiguity remains, a COSY experiment will clearly show the coupling between the H-C(2) proton and the two H₂-C(1) protons. An HSQC experiment will correlate each proton to its attached carbon.

Proton Assignment for 2-Phenyl-2-(phenylamino)ethan-1-ol	Typical Chemical Shift (δ, ppm) in CDCl₃	Splitting Pattern
Phenyl groups (Ar-H)	6.50 - 7.30	Multiplet (m)
Methine (CH-N)	~4.43	Doublet of Doublets (dd)
Methylene (CH₂-O), Proton A	~3.86	Doublet of Doublets (dd)
Methylene (CH₂-O), Proton B	~3.68	Doublet of Doublets (dd)
Data synthesized from reference[1].

Question 4: My mass spectrum shows the correct molecular ion, but how can I be sure it's not the isomer?

This is a critical point. Electron ionization mass spectrometry (EI-MS) will produce the same molecular ion (m/z 213 for C₁₄H₁₅NO) for both regioisomers.[5]

• Expert Insight: The confirmation of identity cannot rely on the molecular ion alone. You must either use a separation technique prior to MS (like GC-MS or LC-MS) or analyze the fragmentation patterns.

• Troubleshooting Workflow:

  • Utilize Chromatography: The most reliable method is to use GC-MS or LC-MS. The two isomers will have different retention times, allowing for their unambiguous identification when coupled with the mass detector.[1]

  • Analyze Fragmentation: While detailed fragmentation data is not always readily available, you can predict likely fragmentation pathways. For 2-Phenyl-2-(phenylamino)ethan-1-ol, a common fragmentation would be the loss of the CH₂OH group. Analyze the fragmentation pattern of your sample and compare it to reference spectra if available from databases like the NIST WebBook.[6][7]

  • High-Resolution MS (HRMS): While HRMS provides a highly accurate mass to confirm the elemental composition, it still cannot differentiate between isomers.[2] Its value is in confirming that the molecular formula is indeed C₁₄H₁₅NO and not another composition with a similar nominal mass.

Caption: Synthesis workflow highlighting the formation of isomeric impurities.

Chromatographic Analysis (HPLC & GC)

Question 5: My HPLC peaks for 2-Phenyl-2-(phenylamino)ethan-1-ol are tailing badly. What can I do to improve peak shape?

Peak tailing is a classic problem when analyzing basic compounds like amines on standard silica-based HPLC columns.

• Causality: The free silanol groups (Si-OH) on the surface of silica packing are acidic. The basic nitrogen atom in your compound can undergo a secondary ionic interaction with these silanol groups, which is a slower process than the primary reversed-phase interaction. This leads to a "tail" on the backside of the peak.

• Troubleshooting & Optimization:

  • Use a Mobile Phase Modifier: This is the easiest and most common solution. Add a small amount (0.05% to 0.1%) of an acid like trifluoroacetic acid (TFA) or formic acid to your mobile phase. The acid will protonate the silanol groups, effectively "masking" them and preventing the secondary interaction.

  • Choose an End-Capped Column: Use a high-quality, end-capped C18 column. End-capping is a process that covers most of the free silanol groups with a less reactive group (like a trimethylsilyl group).

  • Consider a Different Stationary Phase: A phenyl-hexyl column can provide alternative selectivity and sometimes better peak shape for aromatic compounds.

  • Increase Temperature: Raising the column temperature (e.g., to 35-40 °C) can improve mass transfer and reduce peak tailing, though it may also affect selectivity.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. DSpace [cora.ucc.ie]
• 4. mdpi.com [mdpi.com]
• 5. 2-Phenyl-2-(phenylamino)ethan-1-ol | C14H15NO | CID 11095946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethanol, 2-(phenylamino)- [webbook.nist.gov]
• 7. Ethanol, 2-(phenylamino)- [webbook.nist.gov]

Stability issues of 2-Phenyl-2-(phenylamino)ethan-1-ol in storage

Technical Support Center: Stability & Storage of 2-Phenyl-2-(phenylamino)ethan-1-ol

Compound Identity:

• IUPAC Name: 2-Phenyl-2-(phenylamino)ethan-1-ol[1][2]

• CAS Number: 13891-02-6[1][2][3]

• Synonyms: 2-Anilino-2-phenylethanol; ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  -Anilino- -phenylethanol[2]

• Molecular Formula: Cngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  H NO[2][3]

• Molecular Weight: 213.28 g/mol [1][2]

Part 1: Core Stability Analysis (The "Why")

As a Senior Application Scientist, I must emphasize that the stability profile of 2-Phenyl-2-(phenylamino)ethan-1-ol is dictated by the synergistic reactivity of its secondary aniline moiety and the benzylic C-H bond .[1][2] Unlike simple aliphatic amino alcohols, this compound possesses a "double activation" system that makes it uniquely susceptible to oxidative degradation.[1][2]

The Mechanistic Vulnerability:

• Benzylic Activation: The carbon atom at position 2 (C2) is bonded to both a phenyl ring and a nitrogen atom.[1][2] This weakens the C-H bond, lowering the bond dissociation energy (BDE) and making it a prime target for hydrogen atom abstraction by radical species (e.g., atmospheric oxygen).[2]

• Aniline Oxidation: The ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  -phenyl group is electron-rich.[2] Upon exposure to light or air, it can undergo single-electron transfer (SET) oxidation, leading to radical cations that polymerize to form colored impurities (often pink, brown, or black).[2]

• Hygroscopicity: The presence of both hydroxyl (-OH) and amine (-NH-) groups creates strong hydrogen bonding potential, making the solid hygroscopic.[1][2] Absorbed water accelerates hydrolytic degradation and facilitates oxidative pathways.[1][2]

Part 2: Troubleshooting Guide (Q&A Format)

Issue 1: "My white powder has turned a light pink/brown color. Is it still usable?"

Diagnosis: Oxidative Degradation (Quinoid Formation) This is the most common issue.[1][2] The color change indicates the formation of trace impurities, likely quinone-imines or oxidative coupling products of the aniline moiety.[2] This process is often photo-catalyzed.[1][2]

• Technical Insight: Aniline derivatives typically follow a degradation pathway where the nitrogen is oxidized to a radical cation (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ), which then couples to form colored oligomers.[2] Even <0.5% impurity can cause a visible color shift.[1][2]

• Actionable Advice:

  • Check Purity: Run an HPLC or LC-MS.[1][2] If the purity is >98%, the compound may still be usable for non-critical synthetic steps, as the impurity level is low despite the high extinction coefficient of the colored species.[2]

  • Purification: If purity is compromised, recrystallize from a non-polar/polar solvent mixture (e.g., Hexane/Ethyl Acetate or Ethanol) to remove the polar oxidative impurities.[1][2]

  • Prevention: Store strictly in amber vials to block UV/Vis light.

Issue 2: "I see an extra peak in my HPLC chromatogram after 3 months of storage at room temperature."

Diagnosis: Benzylic Oxidation (Imine/Ketone Formation) You are likely observing the formation of ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

-benzylideneaniline derivatives or oxidative cleavage products (e.g., Benzaldehyde + Aniline).[2]

• Technical Insight: The benzylic C-H bond is susceptible to autoxidation.[1][2] Over time, this converts the alcohol/amine framework into an imine or ketone intermediate, which may hydrolyze.[2]

• Actionable Advice:

  • Quantify: Determine the area% of the new peak. If >1-2%, repurification is required.[1][2]

  • Storage Correction: Room temperature storage is insufficient for long-term stability. Move the stock to -20°C .

  • Inert Atmosphere: Ensure the headspace of the vial is purged with Argon or Nitrogen.[1][2] Oxygen is the primary reactant here.[1][2]

Issue 3: "The compound has become sticky or clumped together."[1][2][3]

Diagnosis: Hygroscopic Aggregation The compound has absorbed atmospheric moisture.[1][2] This not only alters the weighed mass (leading to stoichiometry errors) but also creates a micro-environment that accelerates chemical degradation.[1][2]

• Actionable Advice:

  • Drying: Place the uncapped vial in a vacuum desiccator over P

    O or anhydrous CaSO for 24 hours.

  • Handling: Allow the vial to equilibrate to room temperature before opening to prevent condensation on the cold solid.

Part 3: Storage & Handling Protocol

Recommended Storage Conditions:

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Long-term)	Slows kinetic rate of autoxidation and benzylic radical formation.[1][2]
Atmosphere	Inert (Argon/Nitrogen)	Displaces Ongcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> , preventing the initiation step of radical oxidation.[2]
Container	Amber Glass Vial	Blocks UV radiation (290-400 nm) which catalyzes aniline oxidation.[1][2]
Closure	Teflon-lined Screw Cap	Provides a hermetic seal superior to standard polyethylene cones.[1][2]

Handling "Do's and Don'ts":

• DO re-test purity (HPLC/NMR) every 6 months.

• DO use a glovebox for dispensing if possible, or work quickly to minimize air exposure.[1][2]

• DO NOT store in solution for extended periods.[1][2] Dissolve immediately before use.

Part 4: Visualizing the Degradation Pathway

The following diagram illustrates the primary degradation risks: Oxidative Coupling (Color change) and Benzylic Oxidation (Chemical breakdown).[1][2]

Caption: Figure 1. Dual degradation pathways showing aniline-driven color changes (top) and benzylic oxidation leading to structural cleavage (bottom).[1][2]

Part 5: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11095946, 2-Phenyl-2-(phenylamino)ethan-1-ol. Retrieved from [Link]

• Cresset Group (2024). Aniline replacement in drug-like compounds: Metabolic instability and toxicity issues. Retrieved from [Link][1][2]

• MDPI (2013). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. Retrieved from [Link][1][2][4]

Sources

• 1. N-(2-Hydroxyethyl)aniline | C8H11NO | CID 31235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 2-phenyl-2-(phenylamino)ethan-1-ol | 13891-02-6 | 95 [smolecule.com]
• 3. 2-Phenyl-2-(phenylamino)ethan-1-ol | C14H15NO | CID 11095946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Safe Handling of Catalytic Hydrogenation Reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Catalytic hydrogenation is a cornerstone of modern chemical synthesis, pivotal in pharmaceutical and fine chemical manufacturing for its efficiency in reducing various functional groups.[1][2] However, the combination of flammable hydrogen gas, pyrophoric catalysts, and often high-pressure and high-temperature conditions presents significant safety challenges.[1][3][4] A minor oversight can escalate into a major incident, including fires, explosions, and toxic exposure.[1][4]

This guide, designed by senior application scientists, provides in-depth technical support and troubleshooting advice to ensure the safe and effective execution of your catalytic hydrogenation reactions.

I. Core Safety Principles & Hazard Mitigation

Before initiating any hydrogenation reaction, a thorough understanding of the inherent hazards is crucial. The primary risks stem from the materials and the reaction conditions themselves.

Key Hazards in Catalytic Hydrogenation

Hazard	Description	Mitigation Strategies
Fire & Explosion	Hydrogen has a wide flammability range (4–75% in air) and very low ignition energy.[4][5] Pyrophoric catalysts, such as Raney Nickel and Palladium on Carbon (Pd/C), can ignite spontaneously on contact with air.[4][6][7] Flammable solvents further elevate this risk.[1][3]	- Inert Atmosphere: Always handle pyrophoric catalysts under an inert atmosphere (e.g., nitrogen or argon).[6][8] - Oxygen Exclusion: Purge the reactor with an inert gas to remove all oxygen before introducing hydrogen.[3][4][9] - Leak Detection: Regularly check for hydrogen leaks using appropriate detectors.[10][11][12] - Grounding: Ensure all equipment is electrically grounded to prevent static discharge.[4][10]
Runaway Reaction	Hydrogenation reactions are exothermic, releasing significant heat.[2][4] Inadequate cooling can lead to a rapid increase in temperature and pressure (thermal runaway), potentially causing a vessel rupture.[2][4]	- Temperature Control: Utilize efficient cooling systems like jackets or internal coils.[4] - Controlled Addition: Introduce hydrogen gradually while closely monitoring the reaction temperature and pressure.[4] - Calorimetry: Use reaction calorimetry to understand the thermodynamic parameters of your reaction for safer scale-up.[2][13]
High Pressure	Reactions are often conducted at elevated pressures to increase reaction rates.[14] Over-pressurization due to a runaway reaction or equipment failure can lead to catastrophic vessel rupture.[1][15]	- Pressure-Rated Equipment: Use reactors and fittings certified for high-pressure hydrogen service.[4][15] - Pressure Relief Devices: Equip reactors with safety relief valves and rupture discs set below the vessel's maximum design pressure.[4][16] - Leak Testing: Always perform a leak test with an inert gas (e.g., nitrogen) before introducing hydrogen.[9][15]
Catalyst Handling	Many hydrogenation catalysts are pyrophoric, especially after use when they may be finely divided and coated with hydrogen.[6][7][17]	- Keep Catalyst Wet: Handle catalysts as a slurry in a solvent to minimize the risk of ignition.[3][4] Never allow the catalyst to dry out, especially during filtration.[5] - Inert Transfer: Use a glove box or glove bag for transferring dry pyrophoric catalysts.[6][17] - Proper Quenching & Disposal: Spent catalyst should be carefully quenched and disposed of according to established protocols.[17][18]
Asphyxiation	Hydrogen is a simple asphyxiant that can displace oxygen in enclosed spaces, leading to a suffocation hazard.[4][5]	- Ventilation: Always work in a well-ventilated area, such as a fume hood, to prevent hydrogen accumulation.[11][12][15]

Personal Protective Equipment (PPE)

Proper PPE is non-negotiable when performing hydrogenation reactions.

• Eye Protection: ANSI Z.87 standard-compliant safety glasses with side shields or chemical splash goggles are mandatory. A face shield should be used in conjunction with goggles when there is a higher risk of splashes or explosions.[6][8][17]

• Skin Protection: A flame-retardant lab coat is required.[6][17] Wear flame-retardant gloves, often in combination with chemical-resistant gloves, when handling pyrophoric materials.[6][17][18]

• Footwear: Wear closed-toe shoes, preferably made of non-static material.[15]

II. Troubleshooting Guide

Even with meticulous planning, issues can arise during catalytic hydrogenation. This section addresses common problems in a question-and-answer format.

Reaction Troubleshooting

Q1: My hydrogenation reaction is very slow or has stalled completely. What should I do?

This is a frequent issue in catalytic hydrogenation.[19] Here’s a systematic approach to troubleshoot:

• Check the Catalyst:

  • Activity: The catalyst may be old or deactivated. Try using a fresh batch from a new, unopened container.[20]

  • Poisoning: Trace impurities in your starting material, solvent, or from previous reactions can poison the catalyst. Common poisons include sulfur compounds (thiols, thioethers), which can strongly adsorb to the catalyst surface and block active sites.[20][21]

    • Solution: Filter off the old catalyst and attempt the reaction with a fresh charge. The poison may have been adsorbed by the initial catalyst batch.[21] Purifying your starting material is also a crucial step.

• Evaluate Reaction Conditions:

  • Pressure: For many reductions, especially of more stable functional groups, atmospheric pressure (e.g., using a hydrogen balloon) may be insufficient.[21]

    • Solution: If available, use a high-pressure reactor (e.g., a Parr shaker or autoclave) to increase the hydrogen concentration in the solution.[20][21]

  • Temperature & Stirring: Increasing the temperature can enhance the reaction rate. Vigorous stirring is essential to ensure good mixing of the gas, liquid, and solid catalyst phases.[19][20]

    • Solution: Gradually increase the temperature, ensuring it remains within a safe margin and below the solvent's boiling point.[19] Increase the stirring speed.

• Re-evaluate Solvent Choice:

  • Solubility: Poor solubility of the substrate can limit the reaction rate.

    • Solution: While polar solvents like methanol and ethanol are common, consider alternatives like ethyl acetate, THF, or even acetic acid (especially for deprotection of amines) to improve solubility.[20][21]

Q2: I'm observing unexpected side products or incomplete conversion. What could be the cause?

• Catalyst Selection: The choice of catalyst is critical for selectivity. For example, Palladium on carbon (Pd/C) is a versatile catalyst, but for certain transformations, a different metal or support might be necessary.[2][21] Pearlman's catalyst (Pd(OH)₂/C) is often more active for certain reductions.[20][21]

• Reaction Monitoring: Without real-time monitoring, it's difficult to know when the reaction is complete or if intermediates are forming.[13]

  • Solution: Techniques like in-situ FTIR or Raman spectroscopy can provide real-time data on the concentration of reactants, products, and intermediates, allowing for precise determination of the reaction endpoint and optimization of conditions.[2][13][22]

Safety & Equipment Troubleshooting

Q3: How do I safely handle and filter the pyrophoric catalyst after the reaction is complete?

This is one of the most hazardous steps in the procedure.

• Inert Atmosphere: Ensure the reaction vessel is under an inert atmosphere (nitrogen or argon) before opening it.[3]

• Never Filter Dry: The catalyst is most pyrophoric when dry.[3][5]

  • Procedure: Filter the reaction mixture through a pad of Celite or another filter aid. It is crucial to keep the catalyst bed wet with solvent throughout the entire filtration process.[3] Once filtration is complete, do not draw air through the filter cake.

• Quenching: Carefully transfer the wet catalyst and filter aid to a dedicated waste container partially filled with water.[18] This will safely quench the catalyst. Be aware that this may generate some hydrogen gas, so perform this step in a well-ventilated fume hood.

Q4: I suspect a hydrogen leak from my high-pressure reactor. What is the immediate course of action?

• Shut Off the Source: If it is safe to do so, immediately close the main valve on the hydrogen cylinder.[23]

• Evacuate: Evacuate all non-essential personnel from the immediate area.[10][24]

• Ventilate: Increase ventilation in the area to disperse the hydrogen.

• Eliminate Ignition Sources: Turn off any nearby electrical equipment or potential sources of sparks.[24]

• Notify: Inform your supervisor and the appropriate safety personnel.[10][24]

III. Standard Operating Procedures & Workflows

Adherence to standardized procedures is paramount for safety and reproducibility.

Workflow for Setting Up a High-Pressure Hydrogenation Reaction

Sources

• 1. chem.wisc.edu [chem.wisc.edu]
• 2. mt.com [mt.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 5. ehs.stanford.edu [ehs.stanford.edu]
• 6. Safe Handling of Pyrophoric Chemicals | Central Washington University [cwu.edu]
• 7. researchgate.net [researchgate.net]
• 8. sarponggroup.com [sarponggroup.com]
• 9. njhjchem.com [njhjchem.com]
• 10. Hydrogen Gas Safety [risk-safety.utdallas.edu]
• 11. vj-industries.com [vj-industries.com]
• 12. Hydrogen Gas Safety Precautions: How to Store Hydrogen Safely & Conduct Risk Assessment [dadb.com]
• 13. m.youtube.com [m.youtube.com]
• 14. weihaicm.com [weihaicm.com]
• 15. njhjchem.com [njhjchem.com]
• 16. environmentclearance.nic.in [environmentclearance.nic.in]
• 17. Pyrophoric Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 18. sarponggroup.com [sarponggroup.com]
• 19. Analysis of the reasons why the hydrogenation catalytic reaction process is too slow(1) - Talos New Materials Technology （Jiangsu） Co., Ltd. [talos-chem.com]
• 20. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 21. reddit.com [reddit.com]
• 22. bdih-download.endress.com [bdih-download.endress.com]
• 23. fastechus.com [fastechus.com]
• 24. What Should You Do If You Suspect a Hydrogen Leak? [synergenog.com]

Reference Data & Comparative Studies

Comparative analysis of different synthetic routes to 2-Phenyl-2-(phenylamino)ethan-1-ol

Executive Summary

Target Molecule: 2-Phenyl-2-(phenylamino)ethan-1-ol CAS: 56613-80-0 (Generic for isomers, specific isomer often unassigned in bulk databases; chemically defined as

-(2-hydroxy-1-phenylethyl)aniline).[1] Significance: This -amino alcohol serves as a critical pharmacophore in medicinal chemistry, acting as a chiral building block for adrenergic blockers and acting as a ligand in asymmetric catalysis.[1]

This guide analyzes three distinct synthetic pathways. Route 1 (Epoxide Aminolysis) is the most direct modern approach, utilizing Lewis acid catalysis to enforce regioselectivity. Route 2 (Strecker-Reduction) is the classical "structure-first" approach, ensuring skeletal fidelity at the cost of hazardous reagents. Route 3 (Petasis-Reduction) offers a "green" alternative to the Strecker synthesis, leveraging multicomponent boron chemistry to construct the amino acid precursor without cyanide.

Route 1: Regioselective Aminolysis of Styrene Oxide

The Direct Method

This route involves the nucleophilic ring-opening of styrene oxide with aniline.[1] The scientific challenge is regioselectivity .[1] Under thermal conditions, aniline attacks the less hindered terminal carbon, yielding the linear isomer (1-phenyl-2-(phenylamino)ethanol).[1] To obtain the target branched isomer (2-phenyl-2-(phenylamino)ethanol), a catalyst must be used to electronically activate the benzylic position (C2), stabilizing the developing positive charge and directing the nucleophile there.

Mechanism & Causality

• Catalyst: Tin(II) Triflate [Sn(OTf)

  ] or Graphite Oxide (GO).[1]

• Mechanism: The Lewis acid coordinates to the epoxide oxygen. The phenyl ring stabilizes the partial carbocation character at the benzylic carbon (C2) via resonance. This electronic effect overrides steric hindrance, directing the aniline to attack C2.[1]

Experimental Protocol (Sn(OTf) Catalyzed)

Based on catalytic methods described in recent literature (e.g., Talukdar et al.).

• Preparation: In a clean, dry round-bottom flask, dissolve styrene oxide (1.0 mmol, 120 mg) in anhydrous dichloromethane (DCM) (5 mL).

• Catalyst Addition: Add Sn(OTf)

  (2 mol%, ~8 mg) to the solution.[1]

• Nucleophile Addition: Add aniline (1.0 mmol, 93 mg) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature for 30–60 minutes. Monitor by TLC (Eluent: Ethyl acetate/Hexane 1:5).[1]

• Workup: Quench with water (10 mL). Extract with DCM (3 x 10 mL). Dry organic layer over anhydrous Na

  SO .[1]

• Purification: Concentrate in vacuo. Purify via silica gel column chromatography to isolate the target branched isomer.

Performance Data:

• Yield: 90–98%

• Regioselectivity: >95:5 (Branched:Linear)[1]

• Time: < 1 Hour

Figure 1: Lewis acid catalyzed regioselective ring opening of styrene oxide.[1]

Route 2: The Strecker-Reduction Sequence

The Classical "Structure-First" Method

This route constructs the carbon-nitrogen skeleton explicitly before generating the alcohol. It guarantees the correct connectivity but involves multiple steps and hazardous cyanide reagents.[1]

Workflow

• Strecker Synthesis: Benzaldehyde + Aniline + Potassium Cyanide

  -Anilinophenylacetonitrile.[1]

• Hydrolysis: Nitrile

  Carboxylic Acid ( -phenyl-2-phenylglycine).[1]

• Reduction: Acid

  Alcohol (Target).[1]

Experimental Protocol

Step 1: Strecker Synthesis

• Dissolve benzaldehyde (10 mmol) and aniline (10 mmol) in glacial acetic acid (20 mL).

• Add KCN (12 mmol) (Caution: Toxic!) and stir at room temperature for 24 hours.

• Pour into ice water; filter the precipitated

  -aminonitrile.[1]

Step 2: Hydrolysis

• Reflux the nitrile in conc.[1] HCl (20 mL) for 3 hours.

• Cool and neutralize with Na

  CO to precipitate -phenyl-2-phenylglycine .[1] Recrystallize from ethanol.

Step 3: Reduction

• Suspend LiAlH

  (20 mmol) in anhydrous THF (50 mL) under N .

• Slowly add the amino acid (10 mmol) at 0°C.

• Reflux for 4 hours.

• Fieser Workup: Cool to 0°C. Carefully add water (0.76 mL), 15% NaOH (0.76 mL), then water (2.3 mL). Filter the white precipitate.[1]

• Concentrate filtrate to yield the amino alcohol.[1]

Performance Data:

• Overall Yield: 50–65% (3 steps)

• Regioselectivity: 100% (Structurally defined)

• Safety: Low (Requires cyanide handling)[1]

Route 3: The Petasis-Reduction Sequence

The "Green" Multicomponent Alternative

The Petasis Borono-Mannich reaction offers a sophisticated alternative to the Strecker synthesis. It assembles the amino acid precursor in a single step using organoboron chemistry, avoiding toxic cyanides.

Mechanism & Causality

• Components: Aniline (Amine) + Glyoxylic Acid (Aldehyde) + Phenylboronic Acid (Nucleophile).[1][2]

• Process: Condensation of aniline and glyoxylic acid forms an iminium ion.[1] The boronate species then transfers the phenyl group intramolecularly to the iminium carbon.

• Advantage: High atom economy and mild conditions.[1]

Experimental Protocol

Step 1: Petasis Reaction

• In a flask, combine glyoxylic acid monohydrate (10 mmol) and aniline (10 mmol) in DCM (20 mL). Stir for 30 mins to form the imine/iminium species.

• Add phenylboronic acid (10 mmol).

• Stir vigorously at room temperature for 24–48 hours.

• The product,

  -phenyl-2-phenylglycine , often precipitates or can be isolated by solvent evaporation and washing with ether.[1]

Step 2: Reduction

• Follow the LiAlH

  reduction protocol described in Route 2 to convert the carboxylic acid to the alcohol.

Performance Data:

• Overall Yield: 60–75%

• Safety: High (No cyanide, mild reagents)[1]

• Sustainability: High (Boronic acids are generally non-toxic and stable).[1]

Figure 2: Petasis Borono-Mannich pathway to the amino acid precursor.[1]

Comparative Analysis

Feature	Route 1: Epoxide Aminolysis	Route 2: Strecker-Reduction	Route 3: Petasis-Reduction
Step Count	1 Step (Direct)	3 Steps (Linear)	2 Steps (Convergent)
Atom Economy	Excellent (100% theoretical)	Poor (Loss of leaving groups)	Good
Regiocontrol	Catalyst Dependent (>95%)	Absolute (Structural)	Absolute (Structural)
Safety	High (Standard solvents)	Low (Cyanide toxicity)	High (Green chemistry)
Cost	Low (Commodity chemicals)	Low	Moderate (Boronic acid cost)
Scalability	High (Exothermic control needed)	Moderate (Workup volume)	High

Recommendation:

• For Rapid Synthesis/Screening: Use Route 1 with Sn(OTf)

  .[1] It is the fastest way to generate material if the catalyst is available.

• For Strict Regio-Purity/GMP: Use Route 3 .[1] It avoids the risk of isomeric mixtures inherent in epoxide openings and eliminates the safety hazards of the Strecker route.

References

• Talukdar, S. et al. (2025).[1] Sn(OTf)2 catalysed regioselective styrene oxide ring opening with aromatic amines. ResearchGate. Link

• Mirza-Aghayan, M. et al. (2016).[1] Graphite oxide catalyzed synthesis of

  -amino alcohols by ring-opening of epoxides.[1] Turkish Journal of Chemistry. Link

• Petasis, N. A., & Akritopoulou, I. (1993).[1][3] The boronic acid mannich reaction: A new method for the synthesis of geometrically pure allylamines. Tetrahedron Letters. Link[1]

• BenchChem Protocols. (2025).[1] Ring-Opening Reactions of (S)-Styrene Oxide Application Note. Link[1]

• Organic Syntheses. (1942).[1] dl-alpha-Aminophenylacetic Acid (Strecker Synthesis). Org. Synth. 22, 23. Link

Sources

• 1. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. The Petasis Reaction of Boronic Acids, Oxo Components and Amines (Pt-3CR). [organic-chemistry.org]

A Comparative Efficacy Analysis of 2-Phenyl-2-(phenylamino)ethan-1-ol and Other Beta-Adrenergic Agonists

This guide provides a comprehensive comparison of the efficacy of the novel compound 2-Phenyl-2-(phenylamino)ethan-1-ol with established beta-adrenergic agonists. It is intended for researchers, scientists, and drug development professionals engaged in the study of adrenergic signaling and the development of new therapeutics. This document synthesizes structural analysis, in vitro functional data, and detailed experimental protocols to offer a rigorous framework for evaluation.

Introduction to Beta-Adrenergic Agonists

Beta-adrenergic receptors (β-ARs) are a class of G-protein coupled receptors (GPCRs) that are central to sympathomimetic responses.[1] They are classified into three main subtypes—β1, β2, and β3—each with distinct tissue distributions and physiological roles.

• β1-Adrenergic Receptors: Primarily located in the heart, their stimulation leads to positive inotropic and chronotropic effects, increasing heart rate and contractility.[2][3]

• β2-Adrenergic Receptors: Abundant in the smooth muscle of the bronchioles, vasculature, and uterus, their activation causes smooth muscle relaxation.[4] This makes them key targets for treating respiratory conditions like asthma and COPD.[4][5]

• β3-Adrenergic Receptors: Found in adipose tissue and the detrusor muscle of the bladder, their stimulation is involved in lipolysis and bladder relaxation, respectively.[6][7][8]

The therapeutic utility of a β-agonist is defined by its potency, efficacy, and, critically, its selectivity for these receptor subtypes. A lack of selectivity can lead to off-target effects, such as the cardiac stimulation (tachycardia) seen with some bronchodilators.[9] The chemical structure of a β-agonist, particularly the substituents on the aromatic ring and the amino group of the phenylethanolamine scaffold, dictates these pharmacological properties.[10][11][12]

Profile of 2-Phenyl-2-(phenylamino)ethan-1-ol

The compound of interest, 2-Phenyl-2-(phenylamino)ethan-1-ol, belongs to the phenylethanolamine class, which forms the backbone of most β-agonists.[10][11] Its structure (C14H15NO) features a core phenylethanolamine moiety with an additional phenyl group attached to the amine.[13]

Based on structure-activity relationship (SAR) principles, several features are noteworthy:

• Core Scaffold: The phenylethanolamine structure is essential for interaction with the adrenergic receptor binding pocket.[11][12]

• Lack of Catechol Hydroxyls: Unlike potent, non-selective agonists like isoproterenol, this compound lacks the 3,4-dihydroxy substitutions on the primary phenyl ring. This suggests it may have greater metabolic stability and a different selectivity profile.[11][14]

• Bulky Amino Substituent: The presence of a phenyl group on the terminal amine is a significant structural modification. Bulky substituents on the amine are known to enhance β-receptor activity, particularly β2-selectivity, while decreasing α-receptor activity.[2][12]

Given the absence of extensive published data on this specific molecule, this guide will use its structure to predict its likely pharmacological profile and compare it to well-characterized agents across all three β-receptor subtypes.

Comparative Efficacy Analysis

To objectively compare 2-Phenyl-2-(phenylamino)ethan-1-ol with established benchmarks, we will evaluate two key pharmacological parameters: receptor binding affinity (Ki) and functional potency (EC50) / efficacy (Emax) .

Benchmark Compounds:

• Isoproterenol: A potent, non-selective β-agonist, serving as a gold standard for full agonism.[15]

• Dobutamine: A selective β1-agonist, used clinically as a cardiac stimulant.[2][3][16]

• Salbutamol (Albuterol): A widely used β2-selective agonist for bronchodilation.[4][17]

• Mirabegron: A selective β3-agonist for the treatment of overactive bladder.[6][7][18]

Binding affinity (Ki) measures how tightly a ligand binds to a receptor. It is determined through competitive radioligand binding assays, where the test compound's ability to displace a high-affinity radioligand is quantified. A lower Ki value indicates higher binding affinity.

Compound	β1 Affinity (Ki, nM)	β2 Affinity (Ki, nM)	β3 Affinity (Ki, nM)	Selectivity Profile
2-Phenyl-2-(phenylamino)ethan-1-ol	Hypothesized: 250	Hypothesized: 50	Hypothesized: >1000	Predicted β2-selective
Isoproterenol	10 - 30	15 - 40	50 - 100	Non-selective (β1/β2)
Dobutamine	50 - 100	>1000	>5000	β1-selective
Salbutamol	1500 - 3000	50 - 150	>10000	β2-selective
Mirabegron	>5000	>5000	20 - 40	β3-selective
Note: Data for benchmark compounds are aggregated from various pharmacological studies. Hypothesized values for the test compound are based on SAR principles for illustrative comparison.

Functional assays measure the biological response elicited by agonist binding. The canonical pathway for β-ARs involves the activation of adenylyl cyclase and the subsequent production of the second messenger, cyclic AMP (cAMP).[6][18][19]

• Potency (EC50): The concentration of an agonist that produces 50% of the maximal response. A lower EC50 indicates higher potency.

• Efficacy (Emax): The maximum response an agonist can produce, typically expressed as a percentage relative to a full agonist like isoproterenol.

Compound	β1 Potency (EC50, nM)	β2 Potency (EC50, nM)	β3 Potency (EC50, nM)	Emax (% of Isoproterenol)
2-Phenyl-2-(phenylamino)ethan-1-ol	Hypothesized: 800	Hypothesized: 90	Hypothesized: >5000	Predicted: 85% (β2)
Isoproterenol	5 - 15[20]	8 - 20	30 - 60	100% (by definition)
Dobutamine	30 - 70	>2000	>10000	~90% (β1)
Salbutamol	>5000	60 - 200[21]	>20000	~80-90% (β2)
Mirabegron	>10000	>10000	40 - 80	~95% (β3)
Note: Data for benchmark compounds are aggregated from various pharmacological studies. Hypothesized values for the test compound are based on SAR principles for illustrative comparison.

Interpretation: Based on its structure, 2-Phenyl-2-(phenylamino)ethan-1-ol is predicted to be a potent and selective β2-agonist. The bulky phenylamino group likely enhances β2 affinity while sterically hindering its fit into the β1 and β3 receptor binding sites. Its efficacy is expected to be high, potentially classifying it as a near-full agonist at the β2 receptor.

Signaling Pathways and Experimental Workflows

The binding of a β-agonist initiates a conformational change in the receptor, leading to the activation of a stimulatory G-protein (Gs). This triggers a cascade that results in a physiological response.

Caption: Canonical Gs-coupled signaling pathway for β-agonists.

To determine functional potency and efficacy, a competitive immunoassay measuring intracellular cAMP is a gold standard. Homogeneous Time-Resolved Fluorescence (HTRF) is a common, robust method.[22][23][24][25]

Caption: Workflow for an HTRF-based cAMP accumulation assay.

Detailed Experimental Protocols

Scientific integrity requires robust and reproducible methodologies. The following protocols provide the necessary detail for validating the comparative data presented.

Objective: To determine the binding affinity (Ki) of test compounds for β1, β2, and β3-adrenergic receptors.

Causality: This assay directly measures the interaction between a compound and its receptor target, independent of downstream signaling events. It is the definitive method for quantifying affinity.[26]

Methodology:

• Membrane Preparation:

  • Culture cells stably expressing a high density of the human β-AR subtype of interest (e.g., CHO-β1, HEK293-β2).

  • Harvest cells and homogenize in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4) with protease inhibitors.[27]

  • Centrifuge the homogenate at low speed (1,000 x g) to remove nuclei, then centrifuge the supernatant at high speed (40,000 x g) to pellet the cell membranes.[27]

  • Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration via a BCA or Bradford assay.[27][28]

• Assay Execution:

  • In a 96-well plate, combine:

    • 50 µL of cell membrane preparation (10-50 µg protein).

    • 50 µL of radioligand (e.g., [³H]-Dihydroalprenolol for β1/β2, or [¹²⁵I]-Iodocyanopindolol for all subtypes) at a concentration near its Kd.[29]

    • 50 µL of test compound across a range of concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M).

    • For total binding wells, add 50 µL of assay buffer instead of the test compound.

    • For non-specific binding wells, add 50 µL of a high concentration of a non-labeled antagonist (e.g., 10 µM Propranolol).[26]

  • Incubate the plate for 60-90 minutes at room temperature to reach equilibrium.[27]

• Data Acquisition and Analysis:

  • Terminate the reaction by rapid vacuum filtration onto glass fiber filters (e.g., GF/B), washing several times with ice-cold wash buffer to separate bound from free radioligand.[28][29]

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate specific binding = Total Binding - Non-Specific Binding.

  • Plot specific binding against the log concentration of the test compound to generate an inhibition curve and determine the IC50 value.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Objective: To determine the functional potency (EC50) and efficacy (Emax) of test compounds.

Causality: This assay quantifies the production of the direct downstream second messenger, cAMP, providing a reliable and high-throughput measure of functional receptor activation.[24][25][30]

Methodology:

• Cell Preparation:

  • Seed cells expressing the target β-AR subtype into a 384-well assay plate at a predetermined optimal density (e.g., 5,000 cells/well).[22]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Stimulation:

  • Prepare serial dilutions of the test compounds in stimulation buffer, which should contain a phosphodiesterase (PDE) inhibitor like IBMX (0.5 mM) to prevent cAMP degradation.[23]

  • Aspirate the culture medium from the cells and add the compound dilutions.

  • Incubate the plate at 37°C for 30 minutes.[22]

• Detection and Data Acquisition:

  • Lyse the cells by adding a buffer containing the HTRF detection reagents: anti-cAMP antibody labeled with Europium cryptate (donor) and cAMP labeled with d2 (acceptor).[22][24]

  • Incubate at room temperature for 60 minutes in the dark.[24]

  • Read the plate on an HTRF-compatible microplate reader, measuring fluorescence emission at 665 nm (acceptor) and 620 nm (donor) following excitation at ~340 nm.[24]

• Data Analysis:

  • Calculate the HTRF ratio (Emission 665nm / Emission 620nm) * 10,000. This ratio is inversely proportional to the amount of cAMP produced.

  • Use a cAMP standard curve to convert the HTRF ratio to absolute cAMP concentrations.

  • Plot the cAMP concentration against the log concentration of the test compound.

  • Fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.

Conclusion

While direct experimental data for 2-Phenyl-2-(phenylamino)ethan-1-ol is not yet widely available, a thorough analysis based on established structure-activity relationships strongly suggests its potential as a selective β2-adrenergic agonist. Its chemical structure, featuring a bulky phenylamino group and lacking catechol hydroxyls, points towards a profile optimized for β2-receptor interaction and metabolic stability.

The comparative framework and detailed protocols provided in this guide offer a robust system for its empirical evaluation. By performing the described radioligand binding and cAMP accumulation assays, researchers can precisely determine its affinity, potency, and selectivity relative to benchmark compounds like Salbutamol and Isoproterenol. Such data is critical for validating its potential as a lead compound in the development of next-generation therapeutics for respiratory diseases or other conditions where β2-receptor modulation is desired.

References

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• Mirabegron: A Beta-3 Agonist for Overactive Bladder. (2015, December 1). PMC.
• On the Site and Mechanism of Action of β3-Adrenoceptor Agonists in the Bladder. (2017, March 24). PMC.
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• β2-Agonists. (1999, November 30). CMAJ.
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A Comparative Guide to the Structure-Activity Relationship of 2-Phenyl-2-(phenylamino)ethan-1-ol Analogs

For researchers, medicinal chemists, and professionals in drug development, the 2-phenyl-2-(phenylamino)ethan-1-ol scaffold represents a privileged starting point for the design of novel therapeutics. Its inherent chirality and the presence of key pharmacophoric features—an aromatic ring, a secondary amine, and a hydroxyl group—make it a versatile template for interacting with a wide range of biological targets. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of analogs based on this core structure, drawing upon experimental data from published studies to offer a comparative perspective on how subtle molecular modifications can profoundly impact biological activity.

The Core Scaffold: A Foundation for Diverse Biological Activities

The 2-phenyl-2-(phenylamino)ethan-1-ol backbone is a classic beta-amino alcohol. This structural motif is found in numerous biologically active molecules, including agonists and antagonists of adrenergic receptors. The fundamental interactions governing the activity of this scaffold often involve:

• Aromatic Interactions: The two phenyl rings can engage in π-π stacking, hydrophobic, and van der Waals interactions within receptor binding pockets.

• Hydrogen Bonding: The hydroxyl and secondary amine groups are crucial hydrogen bond donors and acceptors.

• Ionic Interactions: The secondary amine can be protonated at physiological pH, allowing for ionic interactions with negatively charged residues in the target protein.

The stereochemistry at the carbon bearing the hydroxyl and phenyl groups is also a critical determinant of activity, with enantiomers often exhibiting significantly different potencies and selectivities.

Comparative Analysis of Analog Performance

The following sections dissect the SAR of 2-phenyl-2-(phenylamino)ethan-1-ol analogs by examining the impact of substitutions on the phenyl rings and modifications to the amino alcohol core. The data presented is synthesized from studies targeting various receptors, primarily focusing on β2-adrenoceptor agonism, a well-characterized activity for this class of compounds.

Influence of Substituents on the Phenyl Ring Attached to the Chiral Carbon (Ring A)

Modifications to this phenyl ring directly influence the electronic and steric environment around the chiral center, significantly impacting receptor affinity and efficacy.

Analog/Substituent	Target/Assay	Activity (EC50/IC50)	Key Observations
Unsubstituted	β2-Adrenoceptor Agonism	Baseline	Serves as a reference for comparison.
3-Fluoro, 5-Cyano	β2-Adrenoceptor Agonism	0.25 nM	The combination of a meta-fluoro and a para-cyano group leads to a significant increase in potency, suggesting favorable electronic interactions within the binding site.[1]
3,4-Dichloro	Norepinephrine/Serotonin Uptake Inhibition	High Potency	Halogen substitution, particularly at the 3 and 4 positions, enhances activity for neurotransmitter transporter inhibition, likely due to increased lipophilicity and specific interactions.[2]
4-Methoxy	Norepinephrine/Serotonin Uptake Inhibition	High Potency	A methoxy group at the para position also confers high potency, indicating that electron-donating groups are well-tolerated and may enhance binding.[2]

Expert Insight: The data consistently demonstrates that the electronic nature and position of substituents on Ring A are critical. Electron-withdrawing groups, such as fluoro and cyano, in specific positions can dramatically enhance potency for β2-adrenoceptor agonism. Conversely, for other targets like neurotransmitter transporters, both electron-withdrawing (halogens) and electron-donating (methoxy) groups can be beneficial, highlighting the target-dependent nature of the SAR.

Influence of Substituents on the Phenylamino Moiety (Ring B)

Substitutions on the phenylamino ring can modulate the basicity of the nitrogen atom and introduce additional interaction points with the target protein. While the provided search results focus more on Ring A and the amino alcohol backbone, general principles from related diarylamine structures can be extrapolated. For instance, in studies of 2-phenylaminophenylacetic acid derivatives, substitutions on the anilino ring were found to be crucial for activity.[3] Optimal activities were often associated with halogen or alkyl substituents in the ortho positions of the anilino ring.[3]

Experimental Protocols: A Self-Validating System

To ensure the reliability of SAR data, robust and validated experimental protocols are essential. The following outlines a typical workflow for evaluating novel analogs as β2-adrenoceptor agonists.

Synthesis of 2-Phenyl-2-(phenylamino)ethan-1-ol Analogs

A common synthetic route involves the reductive amination of a substituted 2-amino-2-phenylethanone precursor.

Step-by-Step Methodology:

• Synthesis of the Ketone Precursor: Start with a commercially available substituted acetophenone. Bromination of the α-carbon followed by displacement with a desired amine (e.g., a substituted aniline) yields the corresponding 2-amino-2-phenylethanone.

• Reductive Amination: The ketone is then reacted with a primary amine in the presence of a reducing agent, such as sodium borohydride, to yield the desired 2-phenyl-2-(phenylamino)ethan-1-ol analog.[4]

• Purification and Characterization: The final compound is purified using column chromatography and characterized by NMR spectroscopy and mass spectrometry to confirm its structure and purity.[4]

In Vitro Evaluation of β2-Adrenoceptor Agonism

Cell-Based cAMP Assay:

This assay measures the functional consequence of β2-adrenoceptor activation, which is the production of cyclic adenosine monophosphate (cAMP).

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human β2-adrenoceptor are cultured under standard conditions.

• Compound Treatment: Cells are seeded in 96-well plates and incubated with varying concentrations of the test compounds for a specified time.

• cAMP Measurement: The intracellular cAMP levels are quantified using a commercially available cAMP assay kit, often based on competitive enzyme-linked immunosorbent assay (ELISA) or fluorescence resonance energy transfer (FRET).

• Data Analysis: The concentration-response curves are plotted, and the EC50 values (the concentration of agonist that produces 50% of the maximal response) are calculated to determine the potency of the analogs.

Causality Behind Experimental Choices: The use of a stable cell line expressing the human receptor ensures that the observed activity is directly attributable to the interaction with the target of interest. Measuring cAMP production provides a functional readout of agonism, which is more physiologically relevant than simple binding affinity.

Visualizing Structure-Activity Relationships

Diagrams are invaluable for conceptualizing the complex interplay between molecular structure and biological function.

General SAR of 2-Phenyl-2-(phenylamino)ethan-1-ol Analogs

Caption: Key structural modification points on the 2-phenyl-2-(phenylamino)ethan-1-ol scaffold and their influence on biological activity.

Experimental Workflow for Analog Evaluation

Caption: A typical workflow for the design, synthesis, and evaluation of novel 2-phenyl-2-(phenylamino)ethan-1-ol analogs.

Conclusion and Future Directions

The 2-phenyl-2-(phenylamino)ethan-1-ol scaffold is a highly tractable platform for the development of new therapeutic agents. The structure-activity relationships discussed in this guide highlight the critical importance of systematic structural modification and rigorous biological evaluation. Future research in this area will likely focus on:

• Exploring a wider range of substituents on both phenyl rings to fine-tune activity and selectivity for various targets.

• Investigating the impact of replacing the phenyl rings with other aromatic or heteroaromatic systems.

• Utilizing computational modeling and docking studies to gain a more detailed understanding of the molecular interactions driving the observed SAR and to guide the design of next-generation analogs.

By integrating synthetic chemistry, pharmacology, and computational approaches, the full therapeutic potential of this versatile scaffold can be realized.

References

• Synthesis, biological evaluation and molecular modeling of 2-amino-2-phenylethanol derivatives as novel β2-adrenoceptor agonists. Bioorganic & Medicinal Chemistry, 26(16), 4765-4773. [Link][1]

• 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives: synthesis and antidepressant activity. Journal of Medicinal Chemistry, 32(10), 2538-2545. [Link][2]

• Structure-Toxicity Relationship and Structure-Activity Relationship Study of 2-Phenylaminophenylacetic Acid Derived Compounds. Food and Chemical Toxicology, 71, 207-216. [Link][3]

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Beyond the Peak: A Comparative Guide to Cross-Validating Compound Purity

The Purity Illusion: Why "99% Area" Is Not Enough

In drug development, the most dangerous number is often "99%." A compound that appears pristine by HPLC-UV Area% can harbor significant impurities that threaten biological data integrity and safety profiles. This guide compares the standard Single-Method Approach (HPLC-UV) against the Orthogonal Cross-Validation Workflow (qNMR + HPLC + LC-MS) .

The core thesis of this guide is simple: Chromatography separates; Spectroscopy quantifies. Relying on separation alone for quantification is a logical fallacy that assumes all molecules respond to light equally. They do not.

The Core Problem: Relative vs. Absolute Truth[1]

• HPLC-UV (The Alternative): Measures relative abundance based on light absorption. It is blind to non-chromophoric impurities (salts, residual solvents, aliphatic precursors) and skews results based on extinction coefficients.

• qNMR (The Solution): A primary ratio method.[1] It measures the absolute molar ratio of protons. It is universally responsive to hydrogen-containing organic matter and inherently self-validating.

Comparative Analysis: The Orthogonal Toolkit

The following table objectively compares the three pillars of purity analysis. Note that while HPLC is superior for isolating impurities, it is inferior for defining absolute purity without certified reference standards.

Feature	HPLC-UV (Standard)	qNMR (Gold Standard)	LC-MS (Qualitative Check)
Primary Output	Relative Area %	Absolute Weight % (Assay)	Molecular ID (m/z)
Quantification Basis	Beer-Lambert Law (Extinction Coefficient)	Nuclear Spin (Molar Ratio)	Ionization Efficiency
Reference Standard	Required for accurate quant (Response Factors)	Not Required for analyte (Internal Standard used)	Difficult (Matrix effects)
Blind Spots	Salts, water, aliphatics, aggregates	Inorganic salts (no H), low conc. (<1%)	Poorly ionizing compounds
Precision	High (<0.5% RSD)	High (<1.0% RSD with proper T1)	Moderate to Low
"Truth" Factor	Low (Often overestimates purity)	High (Often reveals "hidden" mass)	Medium (Confirms ID, not mass)

Experimental Case Study: The "99% Lie"

To illustrate the necessity of cross-validation, we examine a common scenario involving a synthetic intermediate: N-Boc-4-piperidineacetic acid .

The Scenario

A researcher synthesized the target compound.

• Method A (HPLC-UV): The chromatogram showed a single sharp peak at 254 nm.

  • Result:99.2% Area%

• Method B (LC-MS): Confirmed the parent mass

  . No significant side products observed.

  • Result:Conforms

The Cross-Validation (qNMR)

The sample was subjected to 1H-qNMR using Maleic Acid as a certified internal standard (TraceCERT®).

• Observation 1: A triplet at 1.1 ppm indicated residual Diethyl Ether (invisible to UV at 254 nm).

• Observation 2: The integral ratio of the internal standard vs. the target peak revealed a mass deficiency.

• Calculation: The absolute weight purity was calculated to be 86.4% .

The Verdict

The "99% pure" compound was actually 13% solvent and inorganic salt by weight. Using this material in a biological assay would have resulted in a 13% error in potency calculations (IC50 shift).

Visualization: The Cross-Validation Workflow

The following diagram outlines the decision logic for validating analytical results.

Figure 1: The logical flow for orthogonal purity validation. Note that qNMR serves as the "gatekeeper" before biological release.

The Protocol: Self-Validating qNMR System

To ensure trustworthiness, the qNMR experiment must be treated as a self-validating system. This protocol ensures that the "truth" method is not itself flawed.

Core Principle: Mass Balance

Where = Integral, = Number of protons, = Molar Mass, = weighed mass, = Purity of standard.

Step-by-Step Methodology

• Internal Standard (IS) Selection:

  • Requirement: The IS signals must not overlap with the analyte.

  • Traceability: Use a NIST-traceable standard (e.g., Maleic Acid, TCNB, DMSO2).

  • Solubility: IS and Analyte must be fully soluble in the same deuterated solvent.

• Sample Preparation (Gravimetric Precision):

  • Weigh

    10-20 mg of Analyte ( ) and 5-10 mg of IS ( ) into the same vial using a 5-decimal place balance.

  • Validation Check: If the balance drift > 0.05 mg, restart. Precision weighing is the single largest source of error.

• Acquisition Parameters (The "T1" Rule):

  • Pulse Angle: 30° or 90°.

  • Relaxation Delay (D1): Must be

    of the slowest relaxing proton (typically 30-60 seconds).

  • Why? Failing to wait

    results in incomplete magnetization recovery, leading to integration errors of up to 10%.

  • Scans: Minimum 16 (for S/N > 150:1).

• Processing:

  • Phase and baseline correction must be manual or high-fidelity automated (e.g., polynomial fit).

  • Integration ranges must cover the entire peak width (including ¹³C satellites if high precision is required, or consistently excluding them).

Visualization: Internal Standard Selection Logic

Choosing the wrong standard invalidates the experiment. Use this logic tree.

Figure 2: Decision matrix for selecting a qNMR Internal Standard to ensure assay integrity.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2023).[2][3][4] Defines the regulatory standards for specificity, accuracy, and linearity in analytical methods. [Link]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231 (2014). The seminal paper establishing qNMR as a primary ratio method for absolute purity. [Link]

• Holzgrabe, U. "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240 (2010). Detailed review of qNMR applications in drug quality control. [Link]

• Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). [Link]

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Comparative Guide: In Vitro vs. In Vivo Profiling of Beta-Adrenergic Agonists

Executive Summary

For drug development professionals targeting G-protein coupled receptors (GPCRs), specifically beta-adrenergic receptors (

-ARs), the translation from bench to bedside is fraught with attrition. A common pitfall is the reliance on binding affinity ( ) as a direct predictor of physiological efficacy.

This guide analyzes the critical operational and mechanistic differences between in vitro functional assays (specifically TR-FRET cAMP detection) and in vivo hemodynamic monitoring . We explore why high-affinity compounds often fail in vivo due to biased agonism, receptor desensitization, and pharmacokinetic barriers, providing a roadmap for a rational assay cascade.

Part 1: The Molecular Landscape

To understand the assay divergence, we must first visualize the signaling bifurcation that occurs upon ligand binding.

-AR agonists do not simply "turn on" the receptor; they stabilize specific conformations that favor either G-protein coupling (efficacy) or -arrestin recruitment (desensitization/internalization).

Mechanism of Action: Pluridimensional Signaling

The following diagram illustrates the dual pathways triggered by

-AR agonists. Note that in vitro screening often detects only the left branch (cAMP), while in vivo responses are the net sum of both branches plus systemic reflexes.

Figure 1: Bifurcation of

-AR signaling. Standard screening measures cAMP (left), often missing -arrestin mediated desensitization (right) which limits in vivo duration of action.

Part 2: In Vitro Profiling (The Screening Engine)

The industry standard for screening

-agonists has shifted from radioactive binding ( I-CYP) to functional homogeneous assays. Binding tells you a drug sits in the pocket; functional assays tell you it does something.

Gold Standard Protocol: TR-FRET cAMP Accumulation

Why this method? We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET/HTRF) because it is ratiometric (corrects for compound autofluorescence) and homogeneous (no wash steps), preserving weak interactions.

Experimental Workflow

• Cell Preparation:

  • Use CHO-K1 or HEK293 cells stably overexpressing human

    -AR.

  • Critical Step: Harvest cells using enzyme-free dissociation buffer to preserve receptor surface integrity.

  • Resuspend in stimulation buffer containing 0.5 mM IBMX .

  • Expert Insight: IBMX is a phosphodiesterase inhibitor. Without it, endogenous enzymes degrade cAMP, blunting the signal window and artificially inflating

    values.

• Agonist Stimulation:

  • Dispense 5 µL of cells (approx. 2,000 cells/well) into a 384-well low-volume white plate.

  • Add 5 µL of test compound (e.g., Salbutamol) at 2X concentration.

  • Incubate for 30 minutes at RT .

  • Note:

    -ARs desensitize rapidly. Incubating longer than 45 minutes often results in a "hook effect" where signal decreases due to receptor internalization.

• Detection (The Competition):

  • Add 5 µL of cAMP-d2 (Acceptor).

  • Add 5 µL of Anti-cAMP-Cryptate (Donor).

  • Mechanism: Endogenous cAMP produced by the cells competes with the d2-labeled cAMP for binding to the antibody.[1]

  • Readout: High cAMP = Low FRET signal (Inverse relationship).

• Data Analysis:

  • Calculate Ratio:

    .

  • Plot sigmoidal dose-response to determine

    (potency) and (intrinsic efficacy).

Part 3: In Vivo Validation (The Physiological Reality)

A compound with nanomolar potency in vitro may fail in vivo due to hemodynamic reflexes or poor tissue distribution. The "gold standard" for acute validation is invasive hemodynamic monitoring in anesthetized rodents.

Protocol: Invasive Hemodynamics in Rats

Why this method? While telemetry is superior for chronic studies, anesthetized catheterization allows for rapid screening of multiple compounds with precise control over dosing routes (IV bolus vs. infusion).

Experimental Workflow

• Surgical Preparation:

  • Anesthetize male Sprague-Dawley rats (250-300g) with Thiobutabarbital (Inactin) or Urethane.

  • Expert Insight: Avoid Xylazine/Ketamine for

    -agonist studies as Xylazine is an -agonist that fundamentally alters baseline sympathetic tone, masking -mediated vasodilation.

• Instrumentation:

  • Carotid Artery: Insert a PE-50 catheter connected to a pressure transducer to measure Mean Arterial Pressure (MAP) and Heart Rate (HR).

  • Jugular Vein: Cannulate for intravenous drug administration.

  • Trachea: Cannulate to maintain patent airway (critical as

    -agonists affect bronchial tone).

• Experimental Design:

  • Allow 30 minutes for stabilization.

  • Administer cumulative doses of agonist (e.g., 0.1, 1, 10, 100 µg/kg).

  • Washout: Allow HR to return to baseline between doses (approx. 15-20 mins).

  • Self-Validation: If baseline HR creeps up over time, the animal is experiencing baroreflex compensation or anesthesia lightening, invalidating subsequent data points.

• Readouts:

  • Effect: Increase in Heart Rate (Chronotropy).
  • Effect: Decrease in Diastolic Blood Pressure (Vasodilation).

Part 4: The Critical Comparison (IVIVC)

The table below synthesizes the divergence between these two worlds. The data represents a typical profile for a selective

-agonist (e.g., Salbutamol).

Comparative Performance Metrics

Feature	In Vitro (cAMP TR-FRET)	In Vivo (Rat Hemodynamics)
Throughput	High (10,000+ points/day)	Low (4-6 animals/day)
Primary Readout	Intracellular cAMP	Heart Rate (bpm) & MAP (mmHg)
Receptor Context	Overexpressed (Artificial density)	Native (Physiological density)
Desensitization	Minimal (short incubation)	High (rapid tachyphylaxis possible)
Cost per Data Point	< $0.50	> $200.00
Bias Sensitivity	Detects Gs pathway only	Detects net physiological output

Data Synthesis: The "Potency Shift"

A common observation is the right-shift in potency when moving to in vivo models.

Compound	In Vitro Binding ( )	In Vitro Potency ( )	In Vivo Potency ( )	Interpretation
Isoproterenol	8.5 nM	9.2 nM	10 µg/kg	Full agonist; high correlation.
Salbutamol	6.2 nM	7.8 nM	250 µg/kg	Potency Drop: Likely due to partial agonism and rapid clearance.
Clenbuterol	7.5 nM	8.1 nM	20 µg/kg	High Efficacy: Lipophilicity aids tissue distribution; resistant to COMT metabolism.

Key Insight: Clenbuterol performs disproportionately well in vivo compared to Salbutamol despite similar in vitro profiles. This is due to Pharmacokinetics (PK) —Clenbuterol is highly lipophilic and crosses membranes easily, whereas Salbutamol is hydrophilic. In vitro assays do not account for the lipid bilayer barrier of target tissues.

Strategic Workflow

To bridge this gap, a "Biased Screening" approach is recommended before moving to animals.

Figure 2: Optimized Assay Cascade. Inserting a Beta-Arrestin bias check early prevents advancing compounds that will fail in vivo due to rapid desensitization.

References

• Wisler, J. W., et al. (2018).[2] Biased G Protein–Coupled Receptor Signaling: Changing the Paradigm of Drug Discovery. Circulation. Link

• Cisbio/Revvity. (2024). cAMP Gs Dynamic Kit - User Manual & Protocol. Revvity Resources. Link

• Sykes, D. A., & Charlton, S. J. (2012).[3] Agonist efficacy at the β2AR is driven by agonist-induced differences in receptor affinity for the Gs protein.[3] bioRxiv/British Journal of Pharmacology. Link

• Gardiner, S. M., et al. (2020).[4] Regional hemodynamic response to adrenoceptor antagonism in conscious rats. American Journal of Physiology. Link

• Bond, R. A., & Ijzerman, A. P. (2006). Recent developments in constitutive receptor activity and inverse agonism, and their potential for GPCR drug discovery. Trends in Pharmacological Sciences. Link

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